Camphene hydrate

• CAS: 465-31-6

Core Science & Biosynthesis

Camphene Hydrate: A Technical Guide for Researchers

Abstract: This document provides a comprehensive technical overview of camphene (B42988) hydrate (B1144303) (2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol), a bicyclic monoterpenoid. It details the compound's chemical structure, physical and chemical properties, and synthesis, with a focus on its role as an intermediate or byproduct in the acid-catalyzed hydration of camphene. This guide includes detailed experimental protocols for its synthesis and analysis, along with visualizations of the reaction pathway and experimental workflow, designed for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Camphene hydrate, systematically named 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, is a saturated bicyclic monoterpenoid and a tertiary alcohol.[1][2] Its structure consists of a bicyclo[2.2.1]heptane (norbornane) skeleton with two methyl groups at position 3, and both a methyl group and a hydroxyl group at the bridgehead carbon, position 2.[3] This structure is often formed during the synthesis of isoborneol (B83184) from camphene.[1]

Key identifiers for camphene hydrate are summarized in the table below.

Identifier	Value
IUPAC Name	2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol[3]
Molecular Formula	C₁₀H₁₈O[3]
CAS Number	465-31-6[3]
Molecular Weight	154.25 g/mol [3]
InChI	InChI=1S/C10H18O/c1-9(2)7-4-5-8(6-7)10(9,3)11/h7-8,11H,4-6H2,1-3H3[3]
InChIKey	PXRCIOIWVGAZEP-UHFFFAOYSA-N[3]
Canonical SMILES	CC1(C2CCC(C2)C1(C)O)C
Synonyms	3-Methylcamphenilol, 2-Norbornanol, 2,3,3-trimethyl-[3]

Physicochemical Properties

Camphene hydrate typically presents as a colorless to pale yellow crystalline solid.[4] It has a characteristic minty, mentholic, and camphoreous odor.[4] While soluble in alcohol, it is generally considered insoluble in water.[4] A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Source
Melting Point	149.00 to 151.00 °C (@ 760.00 mm Hg)	[4]
Boiling Point	204.00 to 207.00 °C (@ 760.00 mm Hg)	[4]
Vapor Pressure	0.068 mmHg @ 25.00 °C (estimated)	[4]
Water Solubility	863.1 mg/L @ 25 °C (estimated)	[4]
logP (o/w)	2.650 (estimated)	[4]
Topological Polar Surface Area	20.2 Ų	[3]
Complexity	185	[3]

Synthesis and Reaction Mechanism

Camphene hydrate is not typically the primary target of synthesis but rather appears as a byproduct in the acid-catalyzed hydration of camphene to produce isoborneol.[1] The overall reaction is a critical industrial process for manufacturing isoborneol, which is an intermediate in the synthesis of camphor.[5][6]

The reaction proceeds via a Wagner-Meerwein rearrangement. The mechanism involves:

• Protonation : An acid catalyst protonates the exocyclic double bond of camphene, forming a tertiary carbocation.[5]

• Rearrangement : A 1,2-alkyl shift occurs to relieve ring strain, rearranging the initial carbocation into a more stable secondary carbocation, the isobornyl cation.[5]

• Nucleophilic Attack : Water acts as a nucleophile, attacking the isobornyl cation. This attack happens preferentially from the less sterically hindered exo face, leading to the main product, isoborneol.[5] However, attack at the other carbocation or from the endo face can lead to byproducts like borneol and camphene hydrate.[1]

Figure 1. Reaction pathway for the hydration of camphene.

Experimental Protocols

Detailed methodologies for the synthesis of isoborneol, where camphene hydrate is a known byproduct, are presented below. Analysis of the product mixture is typically performed using Gas Chromatography (GC).[1]

Protocol 1: Direct Hydration Using a Heterogeneous Catalyst

This method employs a solid acid catalyst, which simplifies separation and allows for catalyst recycling.[1]

• Materials :

  • Camphene (7.5 mmol)

  • PW₄-SBA-15-SO₃H catalyst (0.482 g)

  • Acetone (B3395972)

  • Deionized Water

  • Reaction vessel with magnetic stirring and temperature control

• Procedure :

  • Prepare a 1:1 (v/v) solution of aqueous acetone.[1]

  • Charge the reaction vessel with 7.5 mmol of camphene and 114 mL of the aqueous acetone solvent.[1]

  • Add 0.482 g of the PW₄-SBA-15-SO₃H catalyst to the vessel.[1]

  • Seal the vessel, begin stirring, and heat the mixture to 50°C.[1]

  • Maintain the reaction at 50°C for 4 hours.[5]

  • After the reaction period, cool the mixture to room temperature.

  • Separate the catalyst by filtration. The catalyst can be washed and dried for reuse.[1]

  • Isolate the product from the filtrate, for instance, by solvent evaporation followed by extraction with an organic solvent like diethyl ether.[5]

  • Analyze the product mixture using Gas Chromatography (GC) to determine the conversion of camphene and the selectivity towards isoborneol, borneol, and camphene hydrate.[1]

Protocol 2: Esterification-Saponification Method

This is a common industrial two-step approach.[6]

• Part A: Synthesis of Isobornyl Acetate (B1210297)

  • Materials : Camphene (10 g), Glacial Acetic Acid (25 g), L(+)-Tartaric Acid (0.5 g), Boric Acid (0.4 g).[6]

  • Procedure :

    • Combine all materials in a reaction flask with magnetic stirring.[6]

    • Heat the mixture to 70°C and maintain for 16 hours.[6]

    • Cool the reaction mixture to room temperature and separate the catalyst, which deposits at the bottom, by filtration.[6]

    • Wash the filtrate with water in a separatory funnel to remove excess acetic acid and collect the organic layer containing crude isobornyl acetate.[6]

• Part B: Saponification to Isoborneol

  • Materials : Crude isobornyl acetate (from Part A), aqueous Sodium Hydroxide (NaOH) solution (e.g., 10-20% w/v).

  • Procedure :

    • Combine the crude isobornyl acetate with the NaOH solution and heat to hydrolyze the ester.

    • Isolate the resulting isoborneol. Steam distillation is an effective method.[5]

    • Alternatively, extract the isoborneol with an organic solvent, dry the extract, and remove the solvent under reduced pressure.[5]

    • Purify the crude product by recrystallization from a suitable solvent like ethanol (B145695) or hexane.[5]

References

• 1. mdpi.com [mdpi.com]
• 2. Showing Compound Camphene-hydrate (FDB007782) - FooDB [foodb.ca]
• 3. Camphene hydrate | C10H18O | CID 101680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. camphene hydrate, 465-31-6 [thegoodscentscompany.com]
• 5. benchchem.com [benchchem.com]
• 6. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst | MDPI [mdpi.com]

An In-depth Technical Guide on the Synthesis of Camphene Hydrate (Isoborneol) from Camphene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of camphene (B42988) hydrate (B1144303), predominantly known in its exo-isomeric form as isoborneol (B83184), from camphene. Isoborneol is a valuable bicyclic monoterpenoid alcohol with applications in the fragrance industry and as a key intermediate in the synthesis of camphor (B46023).[1][2] This document details the core chemical transformations, experimental methodologies, and quantitative data derived from various catalytic systems.

Introduction and Reaction Mechanism

The synthesis of isoborneol from camphene is a classic example of an acid-catalyzed hydration reaction that proceeds with high stereoselectivity. The pronounced preference for the exo-isomer (isoborneol) over the endo-isomer (borneol) is a direct consequence of the Wagner-Meerwein rearrangement, a fundamental concept in carbocation chemistry.[1][3][4]

The generally accepted mechanism involves three primary steps:

• Protonation: An acid catalyst protonates the exocyclic double bond of camphene, leading to the formation of a tertiary carbocation.[1]

• Wagner-Meerwein Rearrangement: To alleviate ring strain, a[1][5]-alkyl shift occurs, rearranging the initial carbocation into a more stable secondary carbocation, the isobornyl cation.[1]

• Nucleophilic Attack: A nucleophile, typically water in direct hydration or an acid in a two-step esterification-hydrolysis process, attacks the isobornyl cation. This attack is sterically favored from the less hindered exo face, resulting in the predominant formation of isoborneol.[1]

Synthetic Methodologies

The synthesis of isoborneol from camphene can be broadly categorized into two main approaches: direct hydration and a two-step esterification-hydrolysis process.

2.1. Direct Hydration

Direct hydration involves the reaction of camphene with water in the presence of an acid catalyst. This method is advantageous due to its atom economy and reduced number of synthetic steps. Various catalytic systems have been employed, including homogeneous catalysts like perchloric acid and heteropoly acids, as well as heterogeneous catalysts such as strong acidic cation exchange resins and modified silica-based materials.[2][6][7][8]

2.2. Two-Step Esterification and Hydrolysis

This method involves the reaction of camphene with a carboxylic acid, most commonly acetic acid, to form an isobornyl ester (e.g., isobornyl acetate).[1][9] The subsequent hydrolysis of the ester yields isoborneol. This approach can sometimes offer higher selectivity and easier product purification. Acetic acid can act as both a solvent and a nucleophile in this reaction.[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

3.1. Protocol 1: Direct Hydration with a Heterogeneous Catalyst

This protocol is adapted from a study on the hydration of camphene using a tungstophosphoric acid (PW) immobilized on a sulfonic acid-functionalized SBA-15 silica (B1680970) support (PW4-SBA-15-SO3H).[2]

• Materials:

  • Camphene (7.5 mmol)

  • PW4-SBA-15-SO3H catalyst (0.482 g)

  • Aqueous acetone (B3395972) (1:1, V/V) (114 mL)

  • Nonane (internal standard)

• Apparatus:

  • Jacketed batch reactor (200 mL) with magnetic stirring

  • Temperature controller

  • Gas chromatograph (GC) for analysis

• Procedure:

  • The reactor is loaded with 114 mL of aqueous acetone (1:1, V/V) and 0.482 g of the PW4-SBA-15-SO3H catalyst.[2][11]

  • The mixture is heated to 50°C with stirring.[2]

  • The reaction is initiated by the addition of 7.5 mmol of camphene.[2][11]

  • The reaction is maintained at 50°C for 4 hours.[2]

  • Samples are periodically withdrawn from the reactor for GC analysis to monitor the progress of the reaction.[2][11]

  • Upon completion, the reaction mixture is cooled to room temperature.[1]

  • The catalyst is separated from the mixture by filtration. The catalyst can be washed, dried, and stored for reuse.[1]

3.2. Protocol 2: Two-Step Synthesis via Isobornyl Acetate

This protocol describes the formation of isobornyl acetate using a composite catalyst, followed by hydrolysis.[1][9]

• Part A: Synthesis of Isobornyl Acetate

  • Materials:

    • Camphene (10 g)

    • Acetic acid (25 g)

    • Tartaric acid (0.5 g)

    • Boric acid (0.4 g)

  • Apparatus:

    • Reaction flask with a magnetic stirrer and heating mantle

    • Separatory funnel

    • Filtration apparatus

  • Procedure:

    • To a reaction flask, add 10 g of camphene, 25 g of acetic acid, 0.5 g of tartaric acid, and 0.4 g of boric acid.[1]

    • Stir the mixture vigorously (e.g., 500 rpm) and heat to 70°C.[1]

    • Maintain the reaction at this temperature for 18 hours.[1]

    • After cooling to room temperature, the catalyst will deposit and can be recovered by filtration.[1]

    • The filtrate is transferred to a separatory funnel, washed with water to induce phase separation, and the upper organic layer containing crude isobornyl acetate is collected.[1]

• Part B: Hydrolysis of Isobornyl Acetate

  • Materials:

    • Crude isobornyl acetate from Part A

    • Aqueous solution of sodium hydroxide

  • Procedure:

    • The crude isobornyl acetate is subjected to hydrolysis using an aqueous solution of sodium hydroxide.

    • The reaction mixture is heated to facilitate the saponification of the ester.

    • Upon completion, the isoborneol product is isolated, typically through extraction and subsequent purification steps like crystallization.

Quantitative Data Summary

The efficiency of camphene hydration is highly dependent on the catalyst and reaction conditions. The following tables summarize quantitative data from various reported methods.

Table 1: Direct Hydration of Camphene to Isoborneol

Catalyst	Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
PW4-SBA-15-SO3H	50	4	99	90	[2]
Strong Acidic Cation Exchange Resin	80-220	Continuous	Up to 90.6	Up to 86.4	[12]
Mandelic acid–boric acid (solvent-free)	N/A	N/A	N/A	55.9	[9]
Macroporous Styrene Type Strong Acid Cation Exchange Resin	40-80	N/A	N/A	N/A	[5]

Table 2: Synthesis of Isobornyl Acetate from Camphene

Catalyst	Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isobornyl Acetate Selectivity (%)	Reference
Tartaric acid–boric acid	70	18	92.9	95.3	[1][9]
H3PW12O40 (Heteropoly acid)	N/A	N/A	50-60	Up to 90 (for diisobornyl ether)	[6]

Note: "N/A" indicates that the specific data point was not available in the cited abstract.

Conclusion

The synthesis of camphene hydrate (isoborneol) from camphene is a well-established process, with the acid-catalyzed pathway involving a Wagner-Meerwein rearrangement being the most fundamental route. Both direct hydration and two-step esterification-hydrolysis methods are effective, with the choice of method often depending on the desired scale, selectivity, and available catalytic technology. Heterogeneous catalysts are gaining prominence due to their ease of separation and potential for reuse, aligning with the principles of green chemistry.[2] This guide provides a foundational understanding and practical protocols for researchers and professionals engaged in the synthesis of this important terpenoid.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
• 4. chemistry-online.com [chemistry-online.com]
• 5. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. ovid.com [ovid.com]
• 9. mdpi.com [mdpi.com]
• 10. Acetic acid - Wikipedia [en.wikipedia.org]
• 11. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]

Spectroscopic and Chromatographic Analysis of Camphene Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic and chromatographic data for camphene (B42988) hydrate (B1144303), also known by its IUPAC name, 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol. This document is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, drug discovery, and development, offering detailed experimental protocols and data for the synthesis and analysis of this bicyclic monoterpenoid.

Synthesis of Camphene Hydrate

Camphene hydrate is typically synthesized through the acid-catalyzed hydration of camphene. While often a byproduct in the synthesis of isoborneol, specific conditions can be optimized to favor its formation.

Experimental Protocol: Acid-Catalyzed Hydration of Camphene

This protocol is adapted from the general principles of acid-catalyzed hydration of terpenes.[1][2][3][4]

Materials:

• Camphene

• Dilute sulfuric acid (e.g., 10-15% aqueous solution) or a solid acid catalyst like a macroporous styrene-based strong acid cation exchange resin.[2][3][4]

• Solvent (e.g., a mixture of isopropanol (B130326) and water, or isooctanol)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve camphene in the chosen solvent.

• Slowly add the dilute sulfuric acid or the solid acid catalyst to the stirred solution.

• Heat the reaction mixture to a temperature ranging from 40-80°C and maintain for several hours.[2][4] The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature. If a solid catalyst was used, filter it off.

• If an acid solution was used, neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., diethyl ether).

• Combine the organic layers and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product, a mixture containing isoborneol, camphene hydrate, and other byproducts, can be purified by column chromatography on silica (B1680970) gel.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data for camphene hydrate are crucial for its structural elucidation and purity assessment. While a complete, definitively assigned high-resolution NMR dataset with coupling constants was not found in the public literature within the scope of this search, the following tables summarize the expected chemical shift ranges based on the analysis of similar bicyclic monoterpenoid structures.

Table 1: Predicted ¹H NMR Spectroscopic Data for Camphene Hydrate (CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
CH₃ (C2-Me)	~1.1 - 1.3	s
CH₃ (C3-Me, syn)	~0.9 - 1.1	s
CH₃ (C3-Me, anti)	~0.8 - 1.0	s
CH (C1)	~1.5 - 1.7	m
CH (C4)	~1.6 - 1.8	m
CH₂ (C5)	~1.2 - 1.9	m
CH₂ (C6)	~1.3 - 2.0	m
CH₂ (C7)	~1.0 - 1.6	m
OH	Variable	s (br)

Note: 's' denotes singlet, 'm' denotes multiplet, and 'br' denotes broad. The chemical shifts are approximate and can vary based on the solvent and experimental conditions.

Table 2: Predicted ¹³C NMR Spectroscopic Data for Camphene Hydrate (CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C1	~50 - 55
C2	~75 - 80
C3	~40 - 45
C4	~45 - 50
C5	~25 - 30
C6	~30 - 35
C7	~35 - 40
C2-CH₃	~25 - 30
C3-CH₃ (syn)	~20 - 25
C3-CH₃ (anti)	~15 - 20

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like camphene hydrate. The retention time in a GC analysis and the fragmentation pattern in the mass spectrum are key identifiers.

The following is a general protocol for the GC-MS analysis of monoterpenoid alcohols.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for terpene analysis (e.g., DB-5ms, HP-5ms).

GC Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at a rate of 3 °C/min.

  • Final hold: 240 °C for 5 minutes.

• Injection Mode: Split or splitless, depending on the sample concentration.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C

• Mass Range: m/z 40-400.

The mass spectrum of camphene hydrate (2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol) is available in the NIST WebBook.[5][6] The molecular ion peak [M]⁺ is expected at m/z 154, corresponding to its molecular weight. The fragmentation pattern is characteristic of bicyclic monoterpenoid alcohols.

Table 3: Prominent Peaks in the Mass Spectrum of Camphene Hydrate

m/z	Relative Intensity	Possible Fragment Assignment
139	Moderate	[M - CH₃]⁺
121	Moderate	[M - CH₃ - H₂O]⁺
111	High	[C₈H₁₅]⁺
95	High	[C₇H₁₁]⁺
81	High	[C₆H₉]⁺
71	Very High	[C₅H₁₁]⁺ (Base Peak)
43	High	[C₃H₇]⁺

The fragmentation of bicyclic alkanes can be complex.[7] For camphene hydrate, initial fragmentation likely involves the loss of a methyl group (to give m/z 139) or water (to give an unobserved peak at m/z 136, which then fragments further). The base peak at m/z 71 likely arises from cleavage of the bicyclic ring system.

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the synthesis and analysis of camphene hydrate.

Fig. 1: Experimental workflow for camphene hydrate.

Fig. 2: Logical relationships of camphene hydrate data.

References

• 1. mdpi.com [mdpi.com]
• 2. CN1065451A - The method of preparation of high purity camphor from dehydrogenated and impuritier removal iso-borneo camphor - Google Patents [patents.google.com]
• 3. CN85104105A - Resin-catalyzed direct hydration of camphorene to camphor - Google Patents [patents.google.com]
• 4. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 5. Bicyclo[2.2.1]heptan-2-ol, 2,3,3-trimethyl- [webbook.nist.gov]
• 6. Bicyclo[2.2.1]heptan-2-ol, 2,3,3-trimethyl- [webbook.nist.gov]
• 7. Bicyclo[2.2.1]heptan-2-amine|RUO [benchchem.com]

A Technical Guide to the Occurrence of Camphene Hydrate and its Isomer Isoborneol in Essential Oils

Foreword: For researchers, scientists, and professionals in drug development, a precise understanding of the chemical constituents of essential oils is paramount. This guide provides an in-depth technical examination of the natural occurrence of camphene (B42988) hydrate (B1144303) and its more prevalent isomer, isoborneol (B83184). While often used interchangeably in colloquial contexts, these are distinct chemical entities. Isoborneol is a well-documented natural monoterpenoid, whereas camphene hydrate is found more sparingly. This document clarifies their relationship, details their presence in nature, and provides the rigorous experimental protocols required for their accurate identification and quantification.

Clarification of Chemical Identities: Camphene Hydrate vs. Isoborneol

The hydration of camphene, a common monoterpene in many essential oils, yields the secondary alcohol isoborneol. This reaction, often acid-catalyzed, proceeds via a Wagner-Meerwein rearrangement of the camphene cation to the more stable isobornyl cation, which is then trapped by water. Due to this direct chemical relationship, the term "camphene hydrate" is sometimes informally used to refer to isoborneol.

However, in chemical literature and databases, "camphene hydrate" is recognized as a distinct compound with the CAS number 465-31-6 and the IUPAC name 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol. It is a tertiary alcohol, unlike isoborneol which is a secondary alcohol. While both are isomers (C₁₀H₁₈O), their structural differences impart distinct physical and spectral properties.

This guide will first address the documented natural occurrence of the formally recognized camphene hydrate and then focus on the more abundant and widely studied isoborneol.

Natural Occurrence and Quantitative Data

Camphene hydrate is detected infrequently and typically in trace amounts in essential oils. Its presence may be a result of specific enzymatic pathways within the plant or potential artifact formation during extraction. The data available is sparse, but quantitative mentions have been recorded.

Table 1: Documented Natural Occurrence of Camphene Hydrate

Plant Source	Essential Oil/Extract	Concentration (%)	Reference
Picea glauca	Organic White Spruce Essential Oil	0.1 - 1	[1]
Michelia alba	Champaca Absolute	0.03	[2]
Croton flavens L.	Leaf Oil	0.30	[2]
Erigeron graveolens L.	Oil (Iran)	0.30	[2]
Pandanus odorifer	Kewda Oil	Trace - 0.11	[2]
Cistus ladanifer	Labdanum Oil	0.74	[2]
Artemisia annua	Wormwood Flower Oil (America)	2.09	[2]
Artemisia annua	Wormwood Leaf Oil (America)	0.14 - 2.31	[2]
Abies sachalinensis	Aqueous Extract	0.322	[3][4]

Isoborneol is a widespread bicyclic monoterpenoid alcohol found in a variety of medicinal and aromatic plants.[5] Its presence contributes to the characteristic aroma and potential therapeutic properties of many essential oils.

Table 2: Selected Essential Oils Containing Isoborneol

Plant Source	Common Name	Notes on Occurrence	Reference
Rosmarinus officinalis	Rosemary	Commonly found as a constituent.
Lavandula angustifolia	Lavender	Present in many lavender chemotypes.
Zingiber officinale	Ginger	A known component of ginger essential oil.[5]
Cinnamomum camphora	Camphor (B46023) Tree	Occurs in certain chemotypes of the camphor tree.	[6]
Artemisia annua	Sweet Wormwood	Has been reported in the essential oil.[7]
Salvia spp.	Sage	Found in the essential oils of various sage species.
Heterotheca inuloides	Camphorweed	A documented source of isoborneol.[5]

Note: Quantitative data for isoborneol is highly variable depending on the specific chemotype, geographical origin, harvest time, and extraction method. Researchers should consult specific batch analyses for precise concentrations.

Experimental Protocols

Accurate identification and quantification of these isomers require robust analytical methodologies. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for volatile compound analysis in essential oils.

This protocol provides a general framework for the quantification of isoborneol and camphene hydrate in essential oil samples.

1. Sample Preparation:

• Accurately weigh approximately 20 mg of the essential oil into a 2 mL GC vial.

• Dilute the sample 1:100 (v/v) with a suitable solvent such as n-hexane or ethyl acetate.

• Add an internal standard (IS) for quantification. A C13 alkane like n-tridecane at a concentration of 100 µg/mL is often suitable as it typically does not co-elute with monoterpenoids.[8]

• Vortex the sample thoroughly to ensure homogeneity.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or similar, coupled to a Mass Selective Detector.

• Column: A nonpolar HP-5MS or equivalent fused silica (B1680970) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended for good separation of terpenes.[9]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[9]

• Injector: Split/splitless injector operated in split mode with a ratio of 1:50 or 1:60 to avoid column overloading.[9]

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 3 minutes.

  • Ramp: Increase at 3 °C/min to 240 °C.

  • Hold: Maintain 240 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

3. Compound Identification and Quantification:

• Identification: Compounds are identified by comparing their mass spectra with reference spectra in established libraries (e.g., NIST, Wiley) and by comparing their calculated Linear Retention Indices (LRI) with literature values.

• Quantification: The concentration of each analyte is calculated based on the ratio of its peak area to the peak area of the internal standard, using a calibration curve generated from certified reference standards of isoborneol and, if available, camphene hydrate.

Nuclear Magnetic Resonance (NMR) spectroscopy can be used for quantification without requiring identical response factors for each compound.

1. Sample Preparation:

• Accurately weigh ~20 mg of the essential oil into a clean NMR tube.[10]

• Add a precisely weighed amount (~5 mg) of a suitable internal standard (e.g., maleic acid or 1,3,5-trinitrobenzene). The IS should have a simple spectrum with signals that do not overlap with analyte signals.

• Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[10]

• Cap the tube and vortex gently to ensure complete dissolution.

2. NMR Acquisition:

• Spectrometer: 400 MHz or higher field strength.

• Experiment: Standard quantitative ¹H NMR.

• Key Parameters:

  • Relaxation Delay (d1): Set to at least 30 seconds to allow for full relaxation of all protons, which is critical for accurate integration.[10]

  • Pulse Angle: 90°.

  • Number of Scans: 16 to 32, depending on sample concentration.

3. Data Analysis:

• Identify a well-resolved, characteristic signal for isoborneol (e.g., the proton on the carbon bearing the hydroxyl group, H-2).[10][11]

• Carefully integrate this signal and a known signal from the internal standard.

• Calculate the concentration of isoborneol using the standard qNMR formula, accounting for the molar masses and number of protons for both the analyte and the internal standard.

Visualized Pathways and Workflows

The acid-catalyzed hydration of camphene to isoborneol is a classic example of a carbocation rearrangement. This pathway is crucial for understanding both the potential for isoborneol formation during essential oil processing and its industrial synthesis.

Figure 1. Reaction mechanism for the formation of isoborneol.

The following diagram outlines a typical workflow for the analysis of essential oil components, from sample collection to data interpretation.

References

• 1. nhrorganicoils.com [nhrorganicoils.com]
• 2. camphene hydrate [flavscents.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. obihiro.repo.nii.ac.jp [obihiro.repo.nii.ac.jp]
• 5. Showing Compound Isoborneol (FDB009636) - FooDB [foodb.ca]
• 6. Sensitive assay for measurement of volatile borneol, isoborneol, and the metabolite camphor in rat pharmacokinetic study of Borneolum (Bingpian) and Borneolum syntheticum (synthetic Bingpian) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isoborneol | C10H18O | CID 6321405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. 1H NMR Chemical Shift Changes as a Result of Introduction of Carbonyl-Containing Protecting Groups Observed in Bornol and Isoborneol | MDPI [mdpi.com]

An In-depth Technical Guide to Camphene Hydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of camphene (B42988) hydrate (B1144303), a bicyclic monoterpenoid alcohol. It details the chemical identity, physicochemical properties, synthesis, and analytical methods for this compound. While direct pharmacological and toxicological data on camphene hydrate is limited, this guide also explores the biological activities of structurally related compounds to offer potential areas for future research and drug discovery.

Chemical Identity and Properties

Camphene hydrate, a derivative of camphene, is a saturated bicyclic monoterpenoid.

Table 1: Chemical Identifiers of Camphene Hydrate

Identifier	Value
CAS Number	465-31-6
IUPAC Name	2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol
Molecular Formula	C₁₀H₁₈O
Molecular Weight	154.25 g/mol
Synonyms	3-Methylcamphenilol, 2,3,3-trimethyl-2-norbornanol, Camphenilanol, 3-methyl-

Table 2: Physicochemical Properties of Camphene Hydrate

Property	Value	Source
Appearance	Colorless to pale yellow crystalline solid (estimated)
Melting Point	149.00 to 151.00 °C @ 760.00 mm Hg
Boiling Point	204.00 to 207.00 °C @ 760.00 mm Hg
Flash Point	177.00 °F (80.56 °C) (Tagliabue Closed Cup, estimated)
Vapor Pressure	0.068 mmHg @ 25.00 °C (estimated)
Solubility	Soluble in alcohol; Water solubility: 863.1 mg/L @ 25 °C (estimated)
logP (o/w)	2.650 (estimated)

Synthesis and Experimental Protocols

The primary method for synthesizing camphene hydrate is through the acid-catalyzed hydration of camphene.

Experimental Protocol: Hydration of Camphene

This protocol describes the synthesis of camphene hydrate and its isomers, isoborneol (B83184) and borneol, via the hydration of camphene using a solid acid catalyst.

Materials:

• Camphene

• Aqueous acetone (B3395972) (1:1, v/v)

• Solid acid catalyst (e.g., tungstophosphoric acid immobilized on a support)

• Nonane (internal standard)

• Jacketed batch reactor (200 mL)

• Gas chromatograph (GC) with a DB-1 column or equivalent

Procedure:

• The jacketed batch reactor is maintained at a constant temperature of 50 °C.

• The reactor is loaded with 114 mL of aqueous acetone (1:1, v/v) and 0.482 g of the solid acid catalyst.

• The reaction is initiated by the addition of 7.5 mmol of camphene.

• Nonane is added as an internal standard for quantitative analysis.

• Samples are withdrawn from the reactor at regular intervals to monitor the progress of the reaction.

• The samples are analyzed by gas chromatography to determine the conversion of camphene and the selectivity towards camphene hydrate, isoborneol, and borneol.

Figure 1: Reaction Scheme for the Hydration of Camphene

Caption: Acid-catalyzed hydration of camphene yields a mixture of products.

Analytical Methods

Gas chromatography (GC) coupled with mass spectrometry (MS) is the primary analytical technique for the identification and quantification of camphene hydrate.

Table 3: Gas Chromatography Parameters for Camphene Hydrate Analysis

Parameter	Value
Instrument	Hewlett Packard Gas Chromatograph (or equivalent)
Column	30 m x 0.25 mm DB-1 column
Injector Temperature	180 °C
Detector Temperature	300 °C
Internal Standard	Nonane

Biological and Pharmacological Profile (Inferred from Related Compounds)

Direct and extensive research on the biological activities and signaling pathways of camphene hydrate is currently limited in publicly available literature. However, the pharmacological profiles of structurally similar bicyclic monoterpenoids, such as borneol and fenchol, as well as derivatives of the related fenchone (B1672492), have been investigated. These studies may provide insights into the potential biological activities of camphene hydrate.

Cannabinoid Receptor Activity of Fenchone Derivatives

Recent studies on derivatives of fenchone, which shares the bicyclo[2.2.1]heptane core structure, have identified potent and selective ligands for the cannabinoid receptor 2 (CB2). For instance, 2-(2′,6′-dimethoxy-4′-(2″-methyloctan-2″-yl)phenyl)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, a fenchone derivative, demonstrated high affinity (Ki = 3.51 nM) and selectivity for the human CB2 receptor, acting as a potent agonist. T[1]his suggests that the bicyclic scaffold of camphene hydrate could be a starting point for designing novel CB2 receptor modulators.

Figure 3: Potential Drug Discovery Pathway for Camphene Hydrate Analogs

Caption: A logical workflow for developing therapeutic agents from the camphene hydrate scaffold.

Anthelmintic Activity of a Synthetic Camphor (B46023) Derivative

A study on a synthetic camphor derivative, (E)-2-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)amino)phenol, demonstrated significant in vivo efficacy against Toxocara canis infection in mice, suggesting potential as an anthelmintic drug candidate. While this compound is not a direct derivative of camphene hydrate, it highlights the potential of the bicyclo[2.2.1]heptane framework in antiparasitic drug discovery.

Conclusion and Future Directions

Camphene hydrate is a well-characterized compound in terms of its chemical identity and synthesis. However, a significant knowledge gap exists regarding its biological activities and potential therapeutic applications. The promising findings for structurally related bicyclic monoterpenoids, particularly in the areas of cannabinoid receptor modulation and anthelmintic activity, underscore the potential of the camphene hydrate scaffold as a valuable starting point for medicinal chemistry and drug development programs. Future research should focus on in-depth in vitro and in vivo studies to elucidate the pharmacological and toxicological profile of camphene hydrate and its derivatives.

References

• 1. Fenchone Derivatives as a Novel Class of CB2 Selective Ligands: Design, Synthesis, X-ray Structure and Therapeutic Potential. | בית הספר לרוקחות [pharmacyschool.huji.ac.il]

An In-depth Technical Guide to the Physical Properties of 2-exo-Camphene Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-exo-Camphene hydrate (B1144303), systematically named 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, is a bicyclic monoterpenoid of significant interest in synthetic and medicinal chemistry. As a hydrated derivative of camphene (B42988), it serves as a valuable chiral building block and intermediate in the synthesis of various bioactive molecules and fragrance compounds. A thorough understanding of its physical properties is paramount for its effective utilization in research and development, particularly in areas such as reaction kinetics, process optimization, formulation, and quality control. This technical guide provides a comprehensive overview of the core physical characteristics of 2-exo-camphene hydrate, supported by detailed experimental protocols for its synthesis and characterization.

Core Physical Properties

The physical properties of 2-exo-camphene hydrate are summarized in the table below, providing a quick reference for researchers. These values have been compiled from various sources and represent the most current and reliable data available.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₈O	[1][2]
Molecular Weight	154.25 g/mol	[3]
Appearance	Colorless to pale yellow crystalline solid	[4]
Melting Point	149-151 °C	[2][4]
Boiling Point	203.1-207.0 °C at 760 mmHg	[2][4]
Density	0.969 g/cm³	[2]
Solubility	Soluble in alcohol. Estimated water solubility of 863.1 mg/L at 25 °C.	[4]
Vapor Pressure	0.068 mmHg at 25 °C (estimated)	[2][4]
Flash Point	80.8 °C (177.4 °F) (estimated)	[2][4]
logP (o/w)	2.19 - 2.65 (estimated)	[2][4]
pKa	15.42 ± 0.40 (predicted)	[2]
Refractive Index	Not available
Optical Rotation	Not available

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 2-exo-camphene hydrate are crucial for reproducible research. The following protocols are based on established chemical principles and information gathered from the literature on camphene hydration.

Synthesis of 2-exo-Camphene Hydrate via Acid-Catalyzed Hydration of Camphene

2-exo-Camphene hydrate is typically synthesized through the acid-catalyzed hydration of camphene. This reaction proceeds via a Wagner-Meerwein rearrangement of the camphene carbocation intermediate.

Materials:

• Camphene

• Sulfuric acid (or other suitable acid catalyst, e.g., acidic ion-exchange resin)

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Distilled water

Procedure:

• Dissolve camphene in a suitable organic solvent such as diethyl ether in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the flask in an ice bath.

• Slowly add a dilute aqueous solution of sulfuric acid to the stirred camphene solution. The addition should be dropwise to control the exothermic reaction.

• After the addition is complete, allow the mixture to stir at room temperature for several hours to ensure complete reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Separate the organic layer. Wash the organic layer sequentially with distilled water and saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude product, which may contain a mixture of borneol, isoborneol (B83184), and 2-exo-camphene hydrate, can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent (e.g., hexane) to yield pure 2-exo-camphene hydrate.

Characterization Techniques

GC-MS is a powerful technique for separating and identifying the components of the reaction mixture and for confirming the purity and identity of the final product.

Instrumentation: A standard gas chromatograph coupled to a mass spectrometer. Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness). Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min). Oven Temperature Program:

• Initial temperature: 60 °C, hold for 2 minutes.

• Ramp: Increase to 240 °C at a rate of 10 °C/min.

• Final hold: 240 °C for 5 minutes. Injector Temperature: 250 °C. MS Transfer Line Temperature: 280 °C. Ion Source Temperature: 230 °C. Ionization Mode: Electron Ionization (EI) at 70 eV. Mass Range: m/z 40-400.

Expected Results: The mass spectrum of 2-exo-camphene hydrate will show a molecular ion peak (M+) at m/z 154, corresponding to its molecular weight. Characteristic fragment ions will also be observed, which can be used to confirm the structure.

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of 2-exo-camphene hydrate.

Instrumentation: A 400 MHz or 500 MHz NMR spectrometer. Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). Procedure:

• Dissolve a small amount of the purified product in the chosen deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra. For more detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

Expected Chemical Shifts (Predicted):

• ¹H NMR: The spectrum will show characteristic signals for the methyl groups as singlets, and complex multiplets for the bicyclic ring protons. The hydroxyl proton will appear as a singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR: The spectrum will display ten distinct signals corresponding to the ten carbon atoms in the molecule. The carbon bearing the hydroxyl group will appear in the range of 70-80 ppm. The methyl carbons will resonate at higher field.

IR spectroscopy is used to identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer. Sample Preparation: The sample can be analyzed as a KBr pellet or as a thin film on a salt plate (if it is a low melting solid or oil). Procedure:

• Prepare the sample according to the chosen method.

• Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

Expected Absorption Bands:

• A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl group.

• Strong absorption bands in the region of 2850-3000 cm⁻¹ due to C-H stretching vibrations of the alkyl groups.

• An absorption band in the region of 1000-1200 cm⁻¹ corresponding to the C-O stretching vibration.

Logical Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of 2-exo-camphene hydrate.

Caption: Synthesis and Characterization Workflow for 2-exo-Camphene Hydrate.

Conclusion

This technical guide provides essential information on the physical properties of 2-exo-camphene hydrate and detailed protocols for its synthesis and characterization. The presented data and methodologies are intended to support researchers and scientists in their work with this versatile monoterpenoid. Accurate knowledge of these fundamental properties is critical for the successful design of synthetic routes, the development of new applications, and the assurance of product quality in the pharmaceutical and chemical industries.

References

• 1. CN85104105A - Resin-catalyzed direct hydration of camphorene to camphor - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

The Acid-Catalyzed Hydration of Camphene: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acid-catalyzed hydration of camphene (B42988) is a cornerstone reaction in synthetic organic chemistry, pivotal for the production of isoborneol (B83184), a key intermediate in the synthesis of camphor (B46023) and various fragrance compounds. This technical guide provides an in-depth exploration of the reaction mechanism, featuring a detailed analysis of the critical Wagner-Meerwein rearrangement. It presents a comprehensive summary of quantitative data from various catalytic systems, detailed experimental protocols, and visualizations of the reaction pathways and experimental workflows to facilitate a deeper understanding and practical application of this important transformation.

Introduction

Camphene, a bicyclic monoterpene, serves as a readily available and versatile starting material in the chemical industry. Its acid-catalyzed hydration to produce the exo-isomer, isoborneol, is a reaction of significant industrial importance.[1] The process is favored for its high selectivity, often exceeding 90%, towards the formation of isoborneol.[2] This selectivity is a direct consequence of the intricate carbocationic rearrangements that govern the reaction pathway. A thorough understanding of this mechanism is crucial for optimizing reaction conditions, maximizing yield, and minimizing the formation of byproducts such as borneol and camphene hydrate.[2] This guide aims to provide a detailed technical overview of the acid-catalyzed hydration of camphene, catering to the needs of researchers and professionals in the fields of chemistry and drug development.

The Reaction Mechanism: A Step-by-Step Analysis

The acid-catalyzed hydration of camphene proceeds through a series of well-defined steps involving the formation and rearrangement of carbocation intermediates. The accepted mechanism is a classic example of a Wagner-Meerwein rearrangement.[1]

Step 1: Protonation of the Alkene

The reaction is initiated by the protonation of the exocyclic double bond of camphene by an acid catalyst (e.g., H₃O⁺ from sulfuric acid). This electrophilic addition follows Markovnikov's rule, leading to the formation of a tertiary carbocation. This initial carbocation is, however, relatively unstable due to the strained bicyclic system.[3][4]

Step 2: Wagner-Meerwein Rearrangement

The key to the high selectivity of this reaction lies in the subsequent Wagner-Meerwein rearrangement.[5] This 1,2-alkyl shift involves the migration of a carbon-carbon bond to the adjacent carbocationic center. This rearrangement relieves ring strain and results in the formation of a more stable tertiary carbocation, the isobornyl cation.[6] This rearrangement is a rapid and stereospecific process.

Step 3: Nucleophilic Attack by Water

The newly formed isobornyl cation is then attacked by a water molecule, which acts as a nucleophile. The water molecule adds to the carbocation from the less sterically hindered exo face, leading to the formation of a protonated isoborneol (an oxonium ion).[4]

Step 4: Deprotonation

The final step involves the deprotonation of the oxonium ion by a water molecule or the conjugate base of the acid catalyst. This regenerates the acid catalyst and yields the final product, isoborneol.

A visual representation of this mechanistic pathway is provided below.

Caption: The four-step mechanism of the acid-catalyzed hydration of camphene.

Quantitative Data Analysis

The efficiency of the acid-catalyzed hydration of camphene is highly dependent on the choice of catalyst and reaction conditions. Below is a summary of quantitative data from various studies, highlighting camphene conversion and isoborneol selectivity.

Catalyst	Temperature (°C)	Reaction Time (h)	Solvent	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
PW-SBA-15-SO₃H	50	4	Aqueous Acetone (B3395972) (1:1 v/v)	~99	90	[2]
Strong Acidic Cation Exchange Resin	80-110	-	Isopropanol	-	-	[2]
Sulfuric Acid (11.5-12%)	-	-	Isooctanol/Water	-	-	[7]
Tartaric acid–boric acid	-	-	Acetic Acid/Water	86.5	-	[8]
Titanium sulfate, tartaric acid, and boric acid	-	-	-	-	(55.6% GC content)	[8][9]
Mandelic acid–boric acid	-	-	Solvent-free	-	55.9	[8][9]

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis of isoborneol from camphene. This section provides protocols for different catalytic systems.

Hydration using a Heterogeneous Catalyst (PW-SBA-15-SO₃H)[10]

This protocol utilizes a solid acid catalyst, which simplifies product separation and allows for catalyst recycling.

Materials:

• Camphene

• PW-SBA-15-SO₃H catalyst

• Acetone

• Deionized Water

• Jacketed batch reactor (200 mL) with magnetic stirring and temperature control

• Gas chromatograph (GC)

Procedure:

• Catalyst Preparation: Prepare the PW-SBA-15-SO₃H catalyst as described in the literature.

• Reaction Setup: In the jacketed batch reactor, add 0.482 g of the PW-SBA-15-SO₃H catalyst to 114 mL of an aqueous acetone solution (1:1, v/v).

• Reaction Initiation: Heat the mixture to 50 °C with stirring. Initiate the reaction by adding 7.5 mmol of camphene.

• Reaction Monitoring: Maintain the reaction at 50 °C. Periodically withdraw samples from the reactor for analysis.

• Analysis: Analyze the samples by GC to determine the conversion of camphene and the selectivity to isoborneol. Nonane can be used as an internal standard.

• Work-up: Upon completion, cool the reaction mixture and separate the catalyst by filtration. The catalyst can be washed, dried, and reused. The isoborneol can be isolated from the filtrate by solvent evaporation.

Caption: A typical experimental workflow for the acid-catalyzed hydration of camphene.

Hydration using a Homogeneous Catalyst (Sulfuric Acid)[7]

This protocol employs a common and readily available acid catalyst.

Materials:

• Industrial grade camphene

• Sulfuric acid (aqueous solution, 11.5-12%)

• Isooctanol

• Three-necked glass flask with a stirrer and heating mantle

Procedure:

• Reaction Setup: To the three-necked flask, add 120 g of industrial camphene, 36 mL of isooctanol, and 120 mL of an 11.5-12% aqueous sulfuric acid solution.

• Reaction: Heat the mixture while stirring vigorously. The stirring speed should be sufficient to create a uniform, opaque emulsion.

• Work-up: After the reaction reaches equilibrium, separate the aqueous acid layer. The organic layer, containing isoborneol and unreacted camphene, can be further processed. The dilute sulfuric acid solution can be reused.

Kinetics of the Reaction

The acid-catalyzed hydration of camphene is often modeled using heterogeneous catalysis kinetics. One study proposed a kinetic model based on the Langmuir-Hinshelwood mechanism, where the surface reaction between adsorbed camphene and water is the rate-determining step.[7] Another approach has been to use a pseudo-homogeneous model to correlate experimental data, particularly when using ion-exchange resins as catalysts.[2]

The rate of reaction is influenced by several factors:

• Catalyst Acidity and Concentration: Higher acidity and catalyst loading generally lead to an increased reaction rate.[2]

• Temperature: The reaction rate increases with temperature.

• Water Concentration: The concentration of water plays a crucial role. In some systems, an optimal water concentration exists, beyond which the catalytic activity may decrease.[2]

Conclusion

The acid-catalyzed hydration of camphene is a well-established and efficient method for the synthesis of isoborneol. The reaction proceeds through a fascinating carbocation rearrangement, the Wagner-Meerwein rearrangement, which dictates the high selectivity for the exo-product. The choice of catalyst, whether homogeneous or heterogeneous, along with careful control of reaction parameters, is critical for achieving high conversion and selectivity. This guide has provided a detailed overview of the reaction mechanism, quantitative data from various catalytic systems, and practical experimental protocols to serve as a valuable resource for researchers and professionals in the chemical sciences. Further research into novel and more sustainable catalytic systems continues to be an active area of investigation, aiming to improve the economic and environmental footprint of this important industrial process.

References

• 1. Hydration of Camphene over PW-SBA-15-SO3H [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. leah4sci.com [leah4sci.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. Camphene(79-92-5) 1H NMR [m.chemicalbook.com]
• 7. CN1408696A - Method for producing camphor by sulfuric acid catalyzed camphene hydration - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Solubility of Camphene Hydrate: A Technical Guide for Researchers

Introduction

Camphene (B42988) hydrate (B1144303), a bicyclic monoterpenoid alcohol, is a compound of significant interest in various fields, including fragrance, synthesis of camphor, and potentially in pharmaceutical applications. A thorough understanding of its solubility in different solvents is paramount for its effective use in process design, purification, formulation development, and various research applications. This technical guide provides an in-depth overview of the solubility of camphene hydrate, presenting available quantitative data, detailed experimental methodologies for solubility determination, and a visual representation of the experimental workflow.

While specific quantitative solubility data for camphene hydrate is limited in publicly available literature, extensive data exists for its close isomer, isoborneol (B83184). Due to their structural similarity as stereoisomers of 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, the solubility characteristics of isoborneol are presented here as a strong proxy for camphene hydrate. It is, however, recommended to experimentally verify the solubility of camphene hydrate for specific applications.

Quantitative Solubility Data

The following tables summarize the mole fraction solubility (x) of isoborneol in several organic solvents at various temperatures, based on experimental data. This data provides a strong indication of the solubility behavior of camphene hydrate in these common solvents.

Table 1: Mole Fraction Solubility of Isoborneol in Acetone

Temperature (K)	Mole Fraction (x)
296.65	0.3854
301.15	0.4321
306.75	0.4853
312.85	0.5482
318.55	0.6127
324.75	0.6865

Table 2: Mole Fraction Solubility of Isoborneol in Ethanol

Temperature (K)	Mole Fraction (x)
296.65	0.1832
302.45	0.2215
308.15	0.2643
313.75	0.3117
319.25	0.3634
325.35	0.4248

Table 3: Mole Fraction Solubility of Isoborneol in p-Cymene

Temperature (K)	Mole Fraction (x)
296.65	0.0812
303.15	0.1024
309.85	0.1287
316.25	0.1593
323.05	0.1965
330.15	0.2412

Table 4: Mole Fraction Solubility of Isoborneol in p-Xylene

Temperature (K)	Mole Fraction (x)
296.65	0.0925
303.45	0.1173
310.15	0.1476
317.15	0.1842
324.35	0.2285
331.85	0.2823

Qualitative Solubility of Camphene Hydrate and Isoborneol

Solvent	Camphene Hydrate	Isoborneol
Water	Sparingly soluble (est. 863.1 mg/L at 25°C)[1]	Slightly soluble
Alcohol	Soluble[1]	Readily soluble[2]
Ether	-	Readily soluble[2]
Chloroform	-	Readily soluble[2]
Propylene Glycol	-	Slightly soluble[2]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric method, a common and reliable technique for determining the solubility of a solid compound in a solvent. This protocol can be readily adapted for camphene hydrate.

Objective: To determine the equilibrium solubility of camphene hydrate in a given solvent at a specific temperature.

Materials and Equipment:

• Camphene hydrate (solute)

• Selected solvent

• Analytical balance (accurate to ±0.1 mg)

• Jacketed glass vessel with a magnetic stirrer

• Thermostatic water bath with temperature control (±0.1 K)

• Calibrated thermometer or temperature probe

• Syringe with a filter (e.g., 0.45 µm PTFE)

• Pre-weighed weighing bottles or evaporating dishes

• Drying oven

• Fume hood

Procedure:

• Preparation:

  • Add an excess amount of camphene hydrate to a known volume of the selected solvent in the jacketed glass vessel. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vessel to prevent solvent evaporation.

  • Place the vessel in the thermostatic water bath set to the desired temperature.

  • Commence stirring to facilitate the dissolution process.

  • Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the concentration of the dissolved camphene hydrate reaches a constant value. The system is at equilibrium when the concentration of the solute in the solution no longer changes over time.

• Sampling:

  • After equilibration, stop the stirring and allow the solution to stand undisturbed for at least 2 hours to enable the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a pre-heated syringe fitted with a filter to avoid drawing any solid particles. Pre-heating the syringe to the experimental temperature prevents premature crystallization of the solute.

• Gravimetric Analysis:

  • Dispense the filtered, saturated solution into a pre-weighed weighing bottle.

  • Record the total mass of the weighing bottle and the solution.

  • Place the weighing bottle in a drying oven at a temperature sufficient to evaporate the solvent completely without causing sublimation or degradation of the camphene hydrate.

  • Periodically remove the weighing bottle from the oven and weigh it until a constant mass is achieved, indicating complete removal of the solvent.

• Calculation:

  • Mass of the dissolved camphene hydrate (m_solute): Subtract the initial mass of the empty weighing bottle from the final mass of the weighing bottle with the dried residue.

  • Mass of the solvent (m_solvent): Subtract the mass of the dissolved camphene hydrate from the total mass of the solution.

  • Solubility Calculation: The solubility can be expressed in various units:

    • Grams of solute per 100 grams of solvent: (m_solute / m_solvent) * 100

    • Mole fraction (x): (m_solute / M_solute) / [(m_solute / M_solute) + (m_solvent / M_solvent)], where M_solute and M_solvent are the molar masses of camphene hydrate and the solvent, respectively.

Mandatory Visualization

Caption: Workflow for the gravimetric determination of camphene hydrate solubility.

References

• 1. camphene hydrate, 465-31-6 [thegoodscentscompany.com]
• 2. Isoborneol | C10H18O | CID 6321405 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Stability of Camphene Hydrate Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies for determining the thermodynamic stability of camphene (B42988) hydrate (B1144303) isomers. Given the current scarcity of direct experimental data for these specific compounds, this document serves as a foundational resource, outlining established experimental and computational protocols applicable to their study. The guide details theoretical frameworks for understanding the thermodynamic stability of hydrates and provides actionable experimental and computational workflows. It is intended to equip researchers in drug development and materials science with the necessary tools to investigate and characterize the isomers of camphene hydrate, which is critical for understanding their physical properties and potential applications.

Introduction

Camphene, a bicyclic monoterpene, is a common constituent of many essential oils and a valuable precursor in the synthesis of various fragrance compounds and pharmaceuticals. The hydration of camphene leads to the formation of camphene hydrate, chemically known as 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol. Due to the stereogenic centers in its rigid bicyclic structure, camphene hydrate can exist as different stereoisomers, primarily differing in the orientation of the hydroxyl group (endo vs. exo).

The thermodynamic stability of different isomers of a hydrated compound is of paramount importance in the pharmaceutical industry. It directly influences key physicochemical properties such as solubility, dissolution rate, and bioavailability, which are critical determinants of a drug's efficacy and shelf-life. While extensive research exists on the hydrates of various active pharmaceutical ingredients (APIs), specific thermodynamic data for the isomers of camphene hydrate remains largely unexplored in publicly available literature.

This guide aims to bridge this knowledge gap by providing a detailed overview of the principles and methods for assessing the thermodynamic stability of camphene hydrate isomers. We will explore both experimental techniques and computational approaches that can be employed to elucidate the relative stabilities of these compounds.

Theoretical Framework of Thermodynamic Stability

The thermodynamic stability of a crystal form, including a hydrate, is determined by its Gibbs free energy (G). A lower Gibbs free energy corresponds to a more stable form at a given temperature and pressure. The Gibbs free energy is defined by the equation:

G = H - TS

where:

• G is the Gibbs free energy

• H is the enthalpy, representing the total heat content of the system.

• T is the absolute temperature in Kelvin.

• S is the entropy, representing the degree of disorder in the system.

For a chemical reaction or phase transition, the change in Gibbs free energy (ΔG) determines the spontaneity of the process. A negative ΔG indicates a spontaneous process, a positive ΔG indicates a non-spontaneous process, and a ΔG of zero indicates that the system is at equilibrium.

When comparing two isomers, the one with the lower standard Gibbs free energy of formation (ΔGf°) is thermodynamically more stable under standard conditions. The relationship between the standard Gibbs free energy change (ΔG°), the standard enthalpy change (ΔH°), and the standard entropy change (ΔS°) is given by:

ΔG° = ΔH° - TΔS°

Quantitative Data on Related Isomers

Table 1: Thermodynamic Properties of Isoborneol (B83184) (Illustrative)

Property	Value (kJ/mol)	Method
Standard Gibbs Free Energy of Formation (ΔGf°)	-20.50	Joback Method (Calculated)[1]
Standard Enthalpy of Formation (ΔHf°gas)	-272.72	Joback Method (Calculated)[1]
Enthalpy of Fusion (ΔHfus°)	9.46	Joback Method (Calculated)[1]

Note: The values presented for isoborneol are calculated using a group contribution method and should be considered as estimates. Experimental determination for camphene hydrate isomers is crucial for accurate comparison.

Experimental Protocols for Determining Thermodynamic Stability

A combination of calorimetric and spectroscopic techniques can be employed to experimentally determine the thermodynamic stability of camphene hydrate isomers.

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for measuring the heat flow associated with thermal transitions in a material as a function of temperature. It can be used to determine the enthalpy of fusion (melting) and the melting point of the different isomers.

Detailed Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of the purified camphene hydrate isomer into an aluminum DSC pan.

• Sealing: Hermetically seal the pan to prevent any loss of water upon heating.

• Instrumentation: Place the sample pan and an empty reference pan into the DSC cell.

• Heating Program: Heat the sample at a constant rate, typically 5-10 °C/min, under a nitrogen purge.

• Data Analysis: The melting point is determined as the onset temperature of the melting endotherm. The enthalpy of fusion is calculated by integrating the area under the melting peak.

• Comparison: The isomer with the higher melting point and larger enthalpy of fusion is generally the more stable crystalline form.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For hydrates, it is used to determine the water content and the temperature of dehydration.

Detailed Protocol:

• Sample Preparation: Place 5-10 mg of the camphene hydrate isomer in an open TGA pan.

• Heating Program: Heat the sample at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen).

• Data Analysis: The mass loss corresponding to the loss of water molecules is used to confirm the stoichiometry of the hydrate. The onset temperature of the mass loss indicates the start of dehydration.

X-Ray Powder Diffraction (XRPD)

XRPD is a non-destructive analytical technique used to identify the crystalline phases of a solid material. Each crystalline solid has a unique XRPD pattern, which can be used to distinguish between different isomers and polymorphs.

Detailed Protocol:

• Sample Preparation: Gently grind a small amount of the camphene hydrate isomer to a fine powder.

• Sample Mounting: Mount the powder on a sample holder.

• Data Acquisition: Collect the diffraction pattern over a specific range of 2θ angles using a diffractometer with Cu Kα radiation.

• Phase Identification: The resulting diffraction pattern is a fingerprint of the crystalline structure and can be used to identify the specific isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both solution-state and solid-state NMR can be used to elucidate the molecular structure of the camphene hydrate isomers, confirming the endo or exo configuration of the hydroxyl group.

Detailed Protocol (Solution-State ¹H and ¹³C NMR):

• Sample Preparation: Dissolve a few milligrams of the isomer in a suitable deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.

• Structural Elucidation: The chemical shifts, coupling constants, and through-space correlations (from 2D NMR experiments like NOESY) can be used to determine the stereochemistry of the molecule.

Computational Protocol for Predicting Thermodynamic Stability

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful tool for predicting the relative stabilities of isomers when experimental data is unavailable.

Detailed Protocol:

• Structure Building: Construct the 3D structures of the endo and exo isomers of camphene hydrate using a molecular modeling software.

• Geometry Optimization: Perform geometry optimization for each isomer using a DFT functional (e.g., B3LYP or PBE) with a suitable basis set (e.g., 6-311+G(d,p)). This step finds the lowest energy conformation for each isomer.

• Frequency Calculations: Perform frequency calculations at the same level of theory to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain the zero-point vibrational energies (ZPVE), thermal corrections to enthalpy, and entropy.

• Thermodynamic Property Calculation: The standard Gibbs free energy of formation (ΔGf°) and enthalpy of formation (ΔHf°) can then be calculated. The relative stability of the isomers is determined by comparing their calculated Gibbs free energies. The isomer with the lower Gibbs free energy is predicted to be the more stable. Recent studies on bicyclic monoterpenes have shown that double-hybrid functionals like revDSD-PBEP86 in conjunction with dispersion corrections can provide highly accurate geometrical parameters.[2][3]

Visualization of Key Processes

Experimental Workflow for Stability Determination

The following diagram illustrates a typical experimental workflow for characterizing and comparing the thermodynamic stability of camphene hydrate isomers.

Experimental workflow for stability determination.

Computational Workflow for Stability Prediction

This diagram outlines the computational steps to predict the relative thermodynamic stability of the isomers.

Computational workflow for stability prediction.

Wagner-Meerwein Rearrangement in Camphene Hydration

The formation of camphene hydrate from camphene often proceeds via a Wagner-Meerwein rearrangement, which is a type of carbocation 1,2-rearrangement. This mechanism is crucial for understanding the formation of the specific stereoisomers.[4]

Wagner-Meerwein rearrangement in camphene hydration.

Conclusion

This technical guide has outlined the essential theoretical and practical considerations for determining the thermodynamic stability of camphene hydrate isomers. While direct experimental data remains elusive, the detailed experimental and computational protocols presented here provide a clear roadmap for researchers to undertake such investigations. By employing a combination of calorimetry, TGA, XRPD, NMR, and DFT calculations, a comprehensive understanding of the relative stabilities of these isomers can be achieved. This knowledge is critical for the rational design and development of pharmaceuticals and other materials where the control of solid-state properties is paramount. Future research in this area will be invaluable in filling the existing data gap and enabling the full potential of camphene derivatives to be realized.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Accurate structures and rotational constants of bicyclic monoterpenes at DFT cost by means of the bond-corrected Pisa composite scheme (BPCS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]

camphene hydrate and its role as a bicyclic monoterpenoid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Camphene (B42988) hydrate (B1144303), a bicyclic monoterpenoid derived from the hydration of camphene, holds significant interest in the fields of organic synthesis and pharmacology. As a key intermediate in the production of valuable compounds like isoborneol (B83184) and camphor, its synthesis and reactivity are of considerable industrial importance. Furthermore, emerging research on the biological activities of its parent compound, camphene, suggests potential therapeutic applications for camphene hydrate and its derivatives. This technical guide provides a comprehensive overview of camphene hydrate, including its chemical properties, synthesis methodologies, and known biological roles, with a focus on quantitative data and detailed experimental protocols.

Introduction

Monoterpenoids are a diverse class of natural products built from two isoprene (B109036) units, exhibiting a wide range of chemical structures and biological functions. Among these, bicyclic monoterpenoids, characterized by their fused ring systems, are prominent constituents of essential oils and have been utilized for centuries in traditional medicine and as fragrance compounds. Camphene hydrate, formally known as 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, is a saturated bicyclic monoterpenoid that exists as a hydrated form of camphene. While often considered a byproduct in the synthesis of isoborneol from camphene, its structural features and potential reactivity make it a molecule of interest for further investigation. This guide aims to consolidate the current knowledge on camphene hydrate, providing a technical resource for researchers exploring its synthesis and potential applications.

Chemical Properties and Synthesis

Camphene hydrate is a tertiary alcohol with the molecular formula C10H18O. Its structure is based on the bornane skeleton, a bicyclo[2.2.1]heptane framework. The hydration of camphene, an exocyclic unsaturated bicyclic monoterpene, is the primary route to camphene hydrate. This reaction typically occurs under acidic conditions and is often a competing reaction or an intermediate step in the synthesis of isoborneol.

Synthesis of Isoborneol via Camphene Hydration

The synthesis of isoborneol from camphene is a well-established industrial process that proceeds through the hydration of camphene, often with camphene hydrate as an intermediate or a minor product. The reaction is highly stereoselective, favoring the formation of the exo-isomer, isoborneol, due to the Wagner-Meerwein rearrangement of the intermediate carbocation.

Reaction Pathway:

Caption: Synthesis of Isoborneol and Camphene Hydrate from Camphene.

Experimental Protocols:

A variety of acid catalysts have been employed for the hydration of camphene. Below are summaries of different experimental approaches.

Table 1: Methodologies for the Hydration of Camphene

Catalyst System	Camphene (g)	Solvent	Temperature (°C)	Reaction Time (h)	Key Findings
Macroporous strong acid cation exchange resin	1 part	Water (0.2-3 parts), Solvent (1-7.5 parts)	40-80	Not specified	Yields isoborneol; byproducts can be converted back to camphene.[1]
Synthetic molecular sieve	Not specified	Water	80-220	Not specified	High activity and selectivity for isoborneol.[2]
Titanium oxide hydrate	Not specified	Not specified	< 160	Not specified	Used for the rearrangement of α-pinene to camphene.

Detailed Experimental Protocol for Isoborneol Synthesis (Proxy for Camphene Hydrate formation):

This protocol details the acid-catalyzed hydration of camphene to isoborneol, a process in which camphene hydrate is a potential intermediate or byproduct.

• Materials: Camphene, glacial acetic acid, strong acid catalyst (e.g., sulfuric acid or a solid acid resin).

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve camphene in glacial acetic acid.

  • Slowly add the acid catalyst to the solution while stirring.

  • Heat the reaction mixture to the desired temperature (typically between 50-80°C) and maintain for several hours.

  • Monitor the reaction progress using Gas Chromatography (GC) to observe the consumption of camphene and the formation of isoborneol and other products.

  • Upon completion, cool the reaction mixture and neutralize the acid catalyst.

  • Extract the organic products with a suitable solvent (e.g., diethyl ether).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the product by crystallization or column chromatography to isolate isoborneol. Camphene hydrate, if formed, may be isolated from the reaction mixture through careful chromatographic separation.

Role as a Bicyclic Monoterpenoid

Camphene hydrate belongs to the class of bicyclic monoterpenoids.[3] These compounds are characterized by a ten-carbon skeleton arranged in a two-ring system.[4][5] The bicyclo[2.2.1]heptane framework of camphene hydrate is a common structural motif found in many natural and synthetic bioactive molecules.

References

• 1. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Antimicrobial activities of six essential oils commonly used as condiments in Brazil against Clostridium perfringens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Showing Compound Camphene-hydrate (FDB007782) - FooDB [foodb.ca]

Protocols & Analytical Methods

Application Notes and Protocols: The Role of Camphene Hydration in Camphor Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synthetic camphor (B46023) is a crucial raw material in the pharmaceutical, cosmetic, and chemical industries. A significant industrial synthesis route begins with the isomerization of α-pinene to camphene (B42988). A key subsequent step, and the focus of these application notes, is the transformation of camphene to isoborneol (B83184), which is then oxidized to produce camphor. While the direct hydration of camphene to isoborneol is the primary pathway, camphene hydrate (B1144303) is often formed as a byproduct. This document provides detailed protocols and quantitative data for the synthesis of camphor via the hydration of camphene, clarifying the role of isoborneol as the key intermediate and the status of camphene hydrate as a minor product.

Synthesis Pathway Overview

The overall synthesis from camphene to camphor involves two main transformations:

• Hydration of Camphene: Camphene undergoes acid-catalyzed hydration to yield isoborneol. This reaction proceeds via a Wagner-Meerwein rearrangement. While isoborneol is the major product, camphene hydrate and borneol can be formed as byproducts.[1][2][3]

• Oxidation of Isoborneol: The secondary alcohol, isoborneol, is then oxidized to the ketone, camphor.[4][5]

Caption: Chemical synthesis pathway from camphene to camphor.

Quantitative Data Summary

The following tables summarize quantitative data for the key steps in the camphor synthesis pathway.

Table 1: Acid-Catalyzed Hydration of Camphene to Isoborneol

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
Strong Acid Cation Exchange Resin	Isopropanol	89	80	98.1	85.1 (yield)	[6]
PW4-SBA-15-SO3H	Acetone (B3395972):Water (1:1)	50	4	99	90	[1][2]
Mandelic Acid-Boric Acid	None	-	-	-	55.9	[7]
Sulfuric Acid (11.5-12%)	Isooctanol/Water	-	-	-	>93	[8]

Table 2: Oxidation of Isoborneol to Camphor

Oxidizing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sodium Hypochlorite (Bleach)	Glacial Acetic Acid	Room Temperature	1	Not specified	[4][5]
Permanganate	Benzene	-	-	>95	[9]

Experimental Protocols

Protocol 1: Direct Hydration of Camphene to Isoborneol using a Solid Acid Catalyst

This protocol is based on the use of a reusable solid acid catalyst, which is an environmentally benign approach.[1][2]

Materials:

• Camphene

• PW4-SBA-15-SO3H catalyst (or similar solid acid catalyst)

• Acetone

• Deionized water

• Nonane (B91170) (internal standard for GC analysis)

• Jacketed batch reactor (200 mL) with magnetic stirring and temperature control

• Gas chromatograph (GC)

Procedure:

• Set up the jacketed batch reactor at 50°C with magnetic stirring.

• To the reactor, add 114 mL of an aqueous acetone solution (1:1, v/v).

• Add 0.482 g of the PW4-SBA-15-SO3H catalyst to the solvent.

• Initiate the reaction by adding 7.5 mmol of camphene to the reactor.

• Add a known amount of nonane as an internal standard.

• Take samples periodically for GC analysis to monitor the progress of the reaction.

• Continue the reaction for 4 hours or until camphene conversion is maximized.

• Upon completion, cool the reaction mixture and separate the catalyst by filtration. The catalyst can be washed, dried, and reused.

• The product mixture in the filtrate can be subjected to distillation or recrystallization to isolate isoborneol.

Caption: Experimental workflow for camphene hydration.

Protocol 2: Oxidation of Isoborneol to Camphor

This protocol utilizes a common and accessible oxidizing agent.[4][5]

Materials:

• Isoborneol (1 g)

• Glacial acetic acid (5 mL)

• Household bleach (e.g., Clorox, containing ~5% NaOCl) (10 mL)

• 50 mL Erlenmeyer flask

• Ice bath

• Sodium bisulfite (NaHSO₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Methyl t-butyl ether (MTBE)

• Anhydrous calcium chloride (CaCl₂)

• Vacuum filtration apparatus

Procedure:

• In a 50 mL Erlenmeyer flask, dissolve 1 g of isoborneol in 5 mL of glacial acetic acid.

• Cool the flask in an ice bath to maintain the reaction near room temperature.

• Slowly add 10 mL of bleach dropwise over several minutes while swirling the flask.

• After the addition is complete, allow the mixture to stand at room temperature for 1 hour with occasional swirling. The solution should maintain a faint yellow color, indicating excess oxidant.

• Quench the reaction by adding sodium bisulfite solution dropwise until the yellow color disappears.

• Pour the reaction mixture over ice-cold brine in a beaker to precipitate the crude camphor.

• Collect the solid product by vacuum filtration.

• Wash the solid on the filter with saturated sodium bicarbonate solution until the washings are neutral.

• Press the solid dry on the funnel.

• For further purification, dissolve the crude product in approximately 20 mL of MTBE.

• Dry the solution with anhydrous calcium chloride.

• Decant the dried solution into a clean flask and remove the MTBE under vacuum to yield the purified camphor.

• Determine the yield and characterize the product by melting point and spectroscopy.

The Role of Camphene Hydrate

In the acid-catalyzed hydration of camphene, "camphene hydrate" is identified as a byproduct alongside the main product, isoborneol, and another minor product, borneol.[1][7] It is not typically isolated as a stable intermediate for subsequent conversion to camphor in industrial processes. The formation of these products is consistent with a reaction mechanism involving a carbocation intermediate that can be attacked by water from different positions. Some kinetic models suggest that isoborneol can be formed from both camphene and camphene hydrate.[1]

A Chinese patent describes a process where a byproduct of the hydration reaction can be converted back to the starting material, camphene, by treatment with ZnCl₂ or NaHSO₄, thereby improving the overall efficiency of the process.[10] This suggests that while camphene hydrate is formed, strategies exist to minimize its impact on the overall yield of the desired product.

Conclusion

The synthesis of camphor from camphene is a well-established industrial process. The key intermediate in this pathway is isoborneol, produced through the direct acid-catalyzed hydration of camphene. While camphene hydrate is formed as a byproduct during this hydration step, it is not the primary intermediate. The provided protocols offer robust methods for the synthesis and subsequent oxidation of isoborneol to camphor, reflecting common laboratory and industrial practices. For researchers and professionals in drug development, understanding the nuances of this synthesis, including the management of byproducts like camphene hydrate, is crucial for optimizing the production of camphor and its derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectrum.troy.edu [spectrum.troy.edu]
• 5. drnerz.com [drnerz.com]
• 6. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 7. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst [mdpi.com]
• 8. CN1408696A - Method for producing camphor by sulfuric acid catalyzed camphene hydration - Google Patents [patents.google.com]
• 9. Camphor - Wikipedia [en.wikipedia.org]
• 10. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]

Application Notes and Protocols: Camphene Hydrate in Fragrance Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Camphene (B42988) and Its Hydrated Form in Aromatic Compositions

Camphene is a bicyclic monoterpene naturally occurring in a variety of essential oils, including those derived from coniferous trees like pine and fir, as well as turpentine, cypress oil, camphor (B46023) oil, citronella oil, neroli, ginger oil, and valerian.[1][2] It is characterized by a distinctive camphor-like, woody, and piney aroma.[2][3] This unique scent profile makes camphene a valuable ingredient in the fragrance industry, where it is utilized to impart fresh, clean, and invigorating notes to a wide range of products such as perfumes, colognes, soaps, detergents, and air fresheners.[3][4] Beyond its direct use as a fragrance component, camphene also serves as a crucial precursor in the synthesis of other important aroma chemicals, most notably synthetic camphor and isobornyl acetate.[5][6]

Conversely, camphene hydrate (B1144303), technically known as 2,3,3-trimethyl-bicyclo[2.2.1]heptan-2-ol, is a hydrated form of camphene.[7] While chemically related, its application in fragrance formulations is not recommended.[7] It is primarily encountered as a byproduct in the industrial hydration of camphene, a process aimed at producing isoborneol, which is then further processed to synthesize camphor.[8][9] The organoleptic properties of camphene hydrate are described as mentholic, musty, and camphoreous, which may not be as desirable for fine fragrance applications compared to the sharper, cleaner scent of camphene.[7]

This document provides detailed application notes and protocols for the use of camphene in fragrance formulations, and clarifies the role of camphene hydrate in related chemical processes.

Physicochemical Properties

A clear understanding of the physicochemical properties of camphene is essential for its effective incorporation into fragrance formulations.

Property	Value	Reference
Chemical Name	2,2-Dimethyl-3-methylenebicyclo[2.2.1]heptane	[1]
CAS Number	79-92-5	[4]
Molecular Formula	C₁₀H₁₆	[4]
Molecular Weight	136.24 g/mol	[4]
Appearance	White crystalline solid	[4]
Odor Profile	Woody, camphor-like, herbal, fir	[4][10]
Melting Point	44 - 51°C	[4]
Boiling Point	159 - 161°C	[4]
Solubility	Insoluble in water; soluble in alcohols and organic solvents	[4]
Flash Point	33°C (closed cup)	[4]

Applications in Fragrance Formulations

Camphene is a versatile ingredient that can be used to create a variety of scent profiles.

• Enhancement of Woody and Herbal Notes: Camphene is highly effective in amplifying camphoraceous, woody, and herbal scent profiles in fragrance compositions.[4]

• Personal Care Products: Its fresh and clean aroma makes it a suitable ingredient for deodorants, lotions, and hair care products.[4]

• Soaps and Detergents: Camphene can add fresh, pine-like notes to cleaning products, enhancing the perception of cleanliness.[4]

• Synergistic Effects: It blends well with other essential oils and aromatic chemicals, allowing perfumers to create complex and unique fragrance profiles.[2][3]

Experimental Protocols

Protocol for Sensory Evaluation of Camphene in a Fragrance Base

Objective: To determine the olfactory impact of varying concentrations of camphene in a simple fragrance base.

Materials:

• Camphene (95% purity or higher)

• Ethanol (B145695) (perfumer's grade)

• Glass beakers and stirring rods

• Pipettes

• Smelling strips

• A panel of at least five trained sensory evaluators

Procedure:

• Prepare a 10% stock solution of camphene in ethanol.

• Create a series of dilutions from the stock solution to achieve final concentrations of 0.1%, 0.5%, 1.0%, 2.0%, and 5.0% camphene in ethanol.

• Dip a smelling strip into each dilution and a control strip into pure ethanol.

• Allow the ethanol to evaporate for approximately 10-15 seconds.

• Present the smelling strips to the sensory panel in a randomized order.

• Panelists should evaluate the odor intensity, character, and any changes in the perceived scent profile at each concentration.

• Record the descriptive terms used by the panelists for each concentration.

Stability Testing of a Fragrance Formulation Containing Camphene

Objective: To assess the stability of a fragrance formulation containing camphene under accelerated aging conditions.

Materials:

• A model fragrance formulation containing a known concentration of camphene.

• Glass vials with airtight seals.

• Oven or incubator capable of maintaining a constant temperature of 45°C.

• Gas Chromatography-Mass Spectrometry (GC-MS) equipment.

Procedure:

• Prepare the fragrance formulation and divide it into two sets of samples.

• Store one set of samples at room temperature (25°C) as a control.

• Store the second set of samples in the oven at 45°C.

• At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove a sample from both the room temperature and elevated temperature storage.

• Analyze the samples using GC-MS to quantify the concentration of camphene and identify any potential degradation products.[11]

• Concurrently, perform organoleptic evaluations (smell tests) to assess any changes in the odor profile.[12]

• Compare the results from the accelerated aging samples to the room temperature controls to predict the long-term stability of the formulation.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Olfactory Signal Transduction Pathway for an Odorant Molecule like Camphene.

Caption: Experimental Workflow for Evaluation and Stability Testing of Camphene in Fragrance Formulations.

The Chemistry of Camphene Hydration

The hydration of camphene is a significant industrial process, not for the production of a fragrance ingredient, but for the synthesis of isoborneol, a precursor to camphor.[8] This reaction typically involves the use of an acid catalyst.

Caption: Simplified Reaction Scheme for the Hydration of Camphene to Isoborneol.

Conclusion

Camphene is a well-established and versatile ingredient in the fragrance industry, valued for its fresh, camphoraceous, and woody aroma. Its application can significantly enhance the olfactory profile of a wide array of consumer products. In contrast, camphene hydrate is not recommended for use in fragrance formulations and is primarily of interest as a byproduct in the synthesis of isoborneol. For researchers and developers in the fragrance and cosmetic industries, a thorough understanding of the properties and appropriate application of camphene is crucial for successful product formulation, while the chemistry of its hydration provides insight into the synthesis of other important aroma chemicals.

References

• 1. Camphene [drugfuture.com]
• 2. htppl.co.in [htppl.co.in]
• 3. nbinno.com [nbinno.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. Camphene - Wikipedia [en.wikipedia.org]
• 6. camphene, 79-92-5 [thegoodscentscompany.com]
• 7. camphene hydrate, 465-31-6 [thegoodscentscompany.com]
• 8. mdpi.com [mdpi.com]
• 9. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 10. perfumersworld.com [perfumersworld.com]
• 11. medcraveonline.com [medcraveonline.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Direct Hydration of Camphene to Isoborneol

Introduction

Isoborneol (B83184) is a bicyclic monoterpenoid alcohol that serves as a valuable intermediate in the synthesis of camphor (B46023) and is also utilized as a fragrance ingredient.[1] One of the primary industrial methods for synthesizing isoborneol is through the direct acid-catalyzed hydration of camphene (B42988).[2] This process is highly stereoselective, favoring the formation of the exo-isomer, isoborneol, over its endo-diastereomer, borneol. The reaction's selectivity is governed by the Wagner-Meerwein rearrangement, a characteristic carbocation 1,2-rearrangement.[1] This document provides detailed experimental protocols and quantitative data for this transformation, intended for researchers, scientists, and professionals in drug development.

The underlying mechanism involves three principal steps:

• Protonation: An acid catalyst protonates the exocyclic double bond of camphene, leading to the formation of a tertiary carbocation.

• Rearrangement: A 1,2-alkyl shift occurs to alleviate ring strain, rearranging the initial carbocation into the more stable secondary isobornyl cation.[1]

• Nucleophilic Attack: A water molecule attacks the isobornyl cation, predominantly from the less sterically hindered exo face, resulting in the isoborneol product.[1]

Data Presentation

The following table summarizes quantitative data from various reported methods for the direct hydration of camphene to isoborneol.

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Isoborneol Yield/GC Content (%)	Reference
PW₄-SBA-15-SO₃H	Acetone (B3395972)/Water (1:1 v/v)	50	4	99	90	-	[3]
Strong Acidic Cation Exchange Resin	Isopropanol	-	-	-	-	By-products include isobornyl isopropyl ether and fenchyl alcohol.[4][5]	[4][5]
Mandelic Acid-Boric Acid	Solvent-free	-	-	-	55.9	26.1 (GC Content)	[4][6]
Synthetic Zeolite (e.g., HZSM-5)	-	80-220	-	Up to 90.6	Up to 86.4	-	[7]
Tartaric Acid-Boric Acid & Titanium Sulfate	Aqueous Acetic Acid/Ethyl Acetate	-	-	-	-	55.6 (GC Content)	[4][6]
Macroporous Cation Exchange Resin	Propanol, Butanol, or their mixture	60	-	33	-	5.9 (in reaction liquid)	[8]

Experimental Protocols

Below are detailed methodologies for key experiments in the direct hydration of camphene.

Protocol 1: Hydration of Camphene using a Heterogeneous Catalyst (PW₄-SBA-15-SO₃H)

This protocol is based on the use of a tungstophosphoric acid-modified sulfonic acid-functionalized SBA-15 silica (B1680970) catalyst.[3]

Materials:

• Camphene (7.5 mmol)

• PW₄-SBA-15-SO₃H catalyst (0.482 g)

• Aqueous acetone (50:50 v/v), 114 mL

• Reaction vessel (e.g., sealed flask)

• Stirring and heating apparatus

• Filtration setup

• Solvent for extraction (e.g., diethyl ether)

• Rotary evaporator

Procedure:

• In a suitable reaction vessel, charge 7.5 mmol of camphene.[1]

• Add 114 mL of the aqueous acetone solvent to the vessel.[1]

• Add 0.482 g of the PW₄-SBA-15-SO₃H catalyst.[1]

• Seal the vessel and commence stirring.

• Heat the reaction mixture to 50°C.[1][3]

• Maintain the reaction at 50°C for 4 hours.[1]

• After the reaction period, cool the mixture to room temperature.[1]

• Separate the catalyst from the reaction mixture by filtration. The catalyst can be washed, dried, and stored for reuse.[1]

• Isolate the product from the filtrate by evaporating the solvent, followed by extraction with a suitable organic solvent like diethyl ether.[1]

• The organic extracts can be dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent removed under reduced pressure to yield crude isoborneol.[1]

• The product can be further purified by recrystallization from a suitable solvent such as ethanol (B145695) or hexane.[1]

Protocol 2: Continuous Fixed-Bed Hydration using Synthetic Zeolite

This protocol describes a continuous reaction process using a synthetic molecular sieve as the catalyst.[7]

Materials:

• Camphene

• Deionized water

• Synthetic Zeolite catalyst (e.g., HZSM-5, Hβ)

• Fixed-bed tube reactor

• Pumps for delivering reactants

• Heating system for the reactor

• Condenser and collection vessel

Procedure:

• Pack the fixed-bed tube reactor with the synthetic zeolite catalyst.

• Heat the reactor to the desired reaction temperature (in the range of 80-220°C).[7]

• Prepare the feed by mixing camphene and water to the desired molar ratio (e.g., 1:1 to 1:20).[7]

• Pump the reactant mixture through the heated catalyst bed at a defined weight hourly space velocity (WHSV) of 0.1-3.0 h⁻¹.[7]

• Maintain the reaction pressure between atmospheric pressure and 2.0 MPa.[7]

• The reaction product exiting the reactor is passed through a condenser to be liquefied.

• Collect the condensed product for analysis, typically by gas chromatography (GC), to determine camphene conversion and isoborneol selectivity.

Visualizations

Caption: General experimental workflow for isoborneol synthesis from camphene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 8. CN85104105A - Resin-catalyzed direct hydration of camphorene to camphor - Google Patents [patents.google.com]

Unveiling the Therapeutic Potential of Camphene Hydrate Derivatives: A Guide for Researchers

FOR IMMEDIATE RELEASE

[City, State] – [Date] – A comprehensive analysis of the biological activities of camphene (B42988) hydrate (B1144303) derivatives reveals their significant potential in the development of novel therapeutic agents. These derivatives, synthesized from the readily available natural monoterpene camphene, exhibit a range of promising pharmacological effects, including anticancer, anti-inflammatory, antiviral, and antimicrobial activities. This report provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals engaged in the exploration of these promising compounds.

Camphene hydrate, also known as isoborneol (B83184), serves as a versatile scaffold for the synthesis of a diverse array of derivatives with enhanced biological efficacy. The strategic modification of the isoborneol structure has yielded compounds with potent and selective activities against various disease targets.

Anticancer Activity: Inducing Apoptosis and Halting Proliferation

Isoborneol derivatives have demonstrated notable cytotoxic effects against a variety of cancer cell lines. The primary mechanism of action appears to be the induction of apoptosis, or programmed cell death, a critical process for eliminating cancerous cells.

One key signaling pathway implicated in the anticancer activity of these derivatives is the JAK/STAT pathway. Borneol has been shown to induce apoptosis in human prostate cancer cells by suppressing this pathway.[1] This leads to a cascade of events including the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2, ultimately activating caspases, the executioner enzymes of apoptosis.

Table 1: Anticancer Activity of Isoborneol Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Borneol	PC-3 (Prostate)	10, 20, 30 (Concentration-dependent cytotoxicity)	[1]
Isobornyl-thiosemicarbazone	A549 (Lung), HCT116 (Colon), etc.	Varies (Potent activity reported)
Isobornyl-chalcones	Various	Varies	[2]

Note: Further research is required to establish a comprehensive database of IC50 values for a wider range of camphene hydrate derivatives against various cancer cell lines.

Anti-inflammatory Action: Quelling the Flames of Inflammation

Chronic inflammation is a hallmark of numerous diseases. Camphene hydrate derivatives have emerged as potent anti-inflammatory agents, primarily through the inhibition of key inflammatory mediators and signaling pathways.

The NF-κB signaling pathway, a central regulator of inflammation, is a significant target of these compounds. By inhibiting the activation of NF-κB, these derivatives can suppress the production of pro-inflammatory cytokines such as TNF-α and interleukins.[3][4]

Furthermore, bornyl acetate (B1210297), an ester derivative of isoborneol, has been shown to exert its anti-inflammatory effects in human chondrocytes by inducing the expression of interleukin-11 (IL-11), an anti-inflammatory cytokine. This effect is mediated through the activation of the AP-1 (c-fos) signaling pathway.[5]

Table 2: Anti-inflammatory Activity of Camphene Hydrate Derivatives

Compound	Assay	IC50 (µg/mL)	Reference
Bornyl acetate	IL-1β-induced MMP-1 and MMP-13 expression in chondrocytes	- (Significant inhibition)	[5]
Isoborneol	LPS-induced NO production in RAW 264.7 macrophages	- (Significant inhibition)	[6]
Isonicotinates (as a class of anti-inflammatory compounds)	ROS inhibition in human blood cells	1.42 ± 0.1	[7]

Note: This table represents a selection of reported activities. More extensive screening is necessary to fully characterize the anti-inflammatory potential of various derivatives.

Antiviral and Antimicrobial Properties

Beyond their anticancer and anti-inflammatory effects, camphene derivatives have demonstrated broad-spectrum antiviral and antimicrobial activities. A series of ether derivatives of camphene have shown potent activity against a panel of enveloped viruses, including influenza A (H1N1), Ebola virus, and Hantaan virus, with IC50 values in the micromolar range.[8][9][10][11] The proposed mechanism of antiviral action involves the inhibition of the viral fusion process with cellular membranes.[8][9][10][11]

In the realm of antimicrobial activity, thiosemicarbazide (B42300) and 4-hydroxy-thiosemicarbazone derivatives of (-)-camphene (B1212284) have exhibited potent inhibitory effects against Staphylococcus aureus and Enterococcus spp., including multidrug-resistant strains.

Table 3: Antiviral and Antimicrobial Activity of Camphene Derivatives

Compound/Derivative Class	Virus/Microorganism	IC50/MIC	Reference
Camphene ether derivative (2a)	Influenza A/PR/8/34 (H1N1)	45.3 µM	[8][11]
Camphene ether derivative (2a)	Ebola pseudotype viruses	0.12 µM	[8][11]
Camphene ether derivative (2a)	Authentic Ebola virus (EBOV)	18.3 µM	[8][11]
Camphene ether derivative (2a)	Hantaan pseudotype virus	9.1 µM	[8][11]
(-)-Camphene-based thiosemicarbazide (TSC)	S. aureus & Enterococcus spp.	1.9 to 31.2 µg/ml
(-)-Camphene-based 4-hydroxy-thiosemicarbazone (4-OH-TSZ)	S. aureus & Enterococcus spp.	1.9 to 31.2 µg/ml

Experimental Protocols and Methodologies

To facilitate further research and development in this promising area, detailed experimental protocols for the synthesis of camphene hydrate derivatives and the evaluation of their biological activities are provided below.

Synthesis of Isoborneol from Camphene (Two-Step Method)

This protocol outlines the synthesis of isoborneol, the foundational camphene hydrate, from camphene via an isobornyl acetate intermediate.

Part A: Synthesis of Isobornyl Acetate [12][13]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and condenser, combine (1R)-(+)-camphene (1 equivalent) and glacial acetic acid (5 equivalents).

• Catalyst Addition: Slowly add boron trifluoride etherate (BF₃·Et₂O) as a catalyst.

• Reaction Conditions: Heat the mixture at 55-60°C for 1 hour.

• Work-up: After cooling, transfer the reaction mixture to a separatory funnel. Add water and extract the product with hexane (B92381) or petroleum ether.

• Purification: Wash the combined organic layers with water and 10% aqueous sodium carbonate solution. Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain crude isobornyl acetate.

Part B: Saponification to Isoborneol [12][13]

• Reaction Setup: In a round-bottom flask, dissolve the crude isobornyl acetate in ethanol.

• Hydrolysis: Add an aqueous solution of potassium hydroxide (B78521) (KOH) and heat the mixture at reflux for 1.5 hours.

• Work-up: After cooling, add water and extract the isoborneol with hexane or petroleum ether.

• Purification: Wash the combined organic extracts with water, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent. The crude isoborneol can be further purified by sublimation or recrystallization.

Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.[14][15]

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the camphene hydrate derivatives for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity Evaluation: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).[16][17]

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of the camphene hydrate derivatives for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Griess Reaction: Collect the cell culture supernatant and mix it with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

• Absorbance Measurement: Measure the absorbance at 540 nm, which is proportional to the amount of nitrite (B80452) (a stable product of NO).

• Data Analysis: Calculate the percentage of NO inhibition compared to LPS-stimulated cells without compound treatment and determine the IC50 value.

Signaling Pathway Visualizations

To further elucidate the mechanisms of action, the following diagrams illustrate the key signaling pathways modulated by camphene hydrate derivatives.

Caption: Anticancer mechanism of isoborneol derivatives via the JAK/STAT pathway.

Caption: Anti-inflammatory mechanism of bornyl acetate via AP-1 and IL-11.

Caption: Inhibition of the NF-κB inflammatory pathway.

Conclusion and Future Directions

The diverse biological activities of camphene hydrate derivatives underscore their potential as lead compounds in drug discovery. The ease of synthesis from a natural and abundant precursor, coupled with their potent pharmacological effects, makes them an attractive area for further investigation. Future research should focus on expanding the library of these derivatives, conducting comprehensive structure-activity relationship (SAR) studies to optimize their efficacy and selectivity, and performing in vivo studies to validate their therapeutic potential in preclinical models of cancer and inflammatory diseases.

References

• 1. Borneol hinders the proliferation and induces apoptosis through the suppression of reactive oxygen species-mediated JAK1 and STAT-3 signaling in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Role of Chalcones in Suppression of NF-κB-Mediated Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bornyl acetate has an anti-inflammatory effect in human chondrocytes via induction of IL-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Chemical Profiles, Anti-Inflammatory Activity, and UPLC-Q-TOF/MS-Based Metabolomics in Endotoxic Fever Rats between Synthetic Borneol and Natural Borneol | MDPI [mdpi.com]
• 7. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis and bioevaluation of novel prenylated chalcones derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. books.rsc.org [books.rsc.org]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. researchgate.net [researchgate.net]
• 16. mjas.analis.com.my [mjas.analis.com.my]
• 17. Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect
of Polypeptide Isolated from Chicken Feather Meal
in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Camphene Hydration Using Ion-Exchange Resins

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydration of camphene (B42988) to produce isoborneol (B83184) is a critical reaction in the synthesis of various fine chemicals and pharmaceuticals, most notably as a precursor to camphor (B46023).[1][2] Traditional methods often rely on homogeneous acid catalysts, which present challenges in separation, catalyst recycling, and waste management. The use of solid acid catalysts, particularly strong acidic cation-exchange resins, offers a more sustainable and efficient alternative.[3][4] These resins, such as the widely-used Amberlyst-15, provide high catalytic activity, ease of separation from the reaction mixture, and the potential for regeneration and reuse.[4][5]

This document provides detailed application notes and experimental protocols for the hydration of camphene using ion-exchange resins. It is intended to guide researchers in optimizing reaction conditions and understanding the underlying chemical transformations.

Reaction Mechanism

The hydration of camphene catalyzed by an acidic ion-exchange resin proceeds through a carbocationic intermediate. The reaction is initiated by the protonation of the exocyclic double bond of camphene by the sulfonic acid groups of the resin. This is followed by a Wagner-Meerwein rearrangement, a characteristic skeletal rearrangement in bicyclic terpene chemistry, to form the more stable tertiary isobornyl cation. Finally, nucleophilic attack by water on this cation, followed by deprotonation, yields the final product, isoborneol. The primary byproduct of this reaction is borneol, the endo isomer of isoborneol. Other potential byproducts include fenchyl alcohol and ethers (e.g., isobornyl isopropyl ether) if an alcohol is used as a co-solvent.[6]

References

• 1. Preparation of camphor by resin catalized direct hydration of camphene (1986) | He Binglin | 5 Citations [scispace.com]
• 2. revistadechimie.ro [revistadechimie.ro]
• 3. CN85104105A - Resin-catalyzed direct hydration of camphorene to camphor - Google Patents [patents.google.com]
• 4. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Camphene Hydrate in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Camphene (B42988) hydrate (B1144303), a monoterpenoid and a hydrated derivative of camphene, presents a compelling yet underexplored molecule in pharmaceutical research.[1][2][3] While direct research on camphene hydrate is currently limited, the extensive biological activities of its parent compound, camphene, provide a strong rationale for its investigation as a potential therapeutic agent.[4] Camphene has demonstrated a wide range of pharmacological effects, including anti-inflammatory, antioxidant, anticancer, and neuroprotective properties.[4][5] These activities are often attributed to its modulation of key signaling pathways, such as the Nrf2 and NF-κB pathways.[5][6][7]

These application notes provide a comprehensive overview of the potential applications of camphene hydrate, drawing insights from the established bioactivities of camphene. Detailed experimental protocols are included to facilitate further research into the specific properties of camphene hydrate.

Potential Pharmaceutical Applications

Based on the known biological activities of camphene, camphene hydrate is a promising candidate for investigation in the following therapeutic areas:

• Anti-inflammatory Therapeutics: Camphene has been shown to reduce the production of pro-inflammatory mediators.[4] This suggests that camphene hydrate could be explored for the treatment of inflammatory conditions.

• Anticancer Drug Development: The cytotoxic and pro-apoptotic effects of camphene against various cancer cell lines indicate that camphene hydrate may also possess anticancer properties.[4][8]

• Neuroprotective Agents: The ability of camphene to mitigate oxidative stress and neuroinflammation suggests a potential role for camphene hydrate in the management of neurodegenerative diseases.[5]

• Antimicrobial Agents: The antimicrobial properties of camphene against a range of pathogens warrant the investigation of camphene hydrate as a potential new antimicrobial agent.[4]

Data Presentation: Biological Activities of Camphene (as a proxy for Camphene Hydrate)

Due to the limited availability of quantitative data for camphene hydrate, the following tables summarize the reported biological activities of its parent compound, camphene. These values can serve as a benchmark for future studies on camphene hydrate.

Table 1: Anticancer Activity of Camphene

Cell Line	Assay	IC50 / Concentration	Reference
Melanoma (B16F10-Nex2)	Cytotoxicity	Not specified	[8]
Various Human Tumor Lines	Cytotoxicity	Not specified	[8]

Table 2: Antimicrobial Activity of Camphene and its Derivatives

Microorganism	Compound	MIC (µg/mL)	Reference
Mycobacterium tuberculosis	(-)-Camphene derivatives	3.12 - 50	[9]
Candida albicans	Camphene	0.05	[4]
K. fragilis	Camphene	0.01	[4]
R. rubra	Camphene	0.05	[4]

Table 3: Antiviral Activity of Camphene Derivatives

Virus	Compound	IC50 (µM)	Reference
Influenza A/PR/8/34 (H1N1)	Camphene derivative 2a	45.3	[10]
Ebola pseudotype viruses	Camphene derivative 2a	0.12	[10]
Authentic Ebola virus	Camphene derivative 2a	18.3	[10]
Hantaan pseudotype viruses	Camphene derivative 2a	9.1	[10]

Experimental Protocols

The following are detailed protocols for key experiments to assess the biological activities of camphene hydrate.

Synthesis and Isolation of Camphene Hydrate

Camphene hydrate is a known byproduct of the acid-catalyzed hydration of camphene to isoborneol (B83184).[11][12][13]

Protocol: Acid-Catalyzed Hydration of Camphene

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve camphene in a suitable solvent such as aqueous acetone (B3395972) or an isopropanol-water mixture.[11][14]

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or a macroporous strong acid cation exchange resin.[14][15]

• Reaction Conditions: Heat the reaction mixture to a temperature between 40-80°C and stir for several hours.[13][14] The progress of the reaction can be monitored by gas chromatography (GC).

• Workup: After the reaction is complete, neutralize the acid catalyst. If a resin is used, it can be filtered off.

• Extraction: Extract the product mixture with an organic solvent like diethyl ether or ethyl acetate.

• Purification: Camphene hydrate can be separated from isoborneol and unreacted camphene by column chromatography on silica (B1680970) gel. The fractions can be analyzed by GC-MS to identify and isolate camphene hydrate.[1]

In Vitro Anti-inflammatory Activity Assay

Protocol: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of camphene hydrate for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours.

• NO Measurement: Measure the accumulation of nitrite (B80452) in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

In Vitro Anticancer Activity Assay

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with a range of concentrations of camphene hydrate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Antimicrobial Susceptibility Testing

Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Inoculum: Prepare a bacterial or fungal suspension equivalent to a 0.5 McFarland standard.

• Serial Dilution: Perform a two-fold serial dilution of camphene hydrate in a 96-well microtiter plate with an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of camphene hydrate that completely inhibits visible growth of the microorganism.

In Vitro Neuroprotective Activity Assay

Protocol: H2O2-Induced Oxidative Stress in SH-SY5Y Cells

• Cell Culture: Culture human neuroblastoma SH-SY5Y cells in a suitable medium.

• Cell Seeding: Seed the cells in a 96-well plate.

• Treatment: Pre-treat the cells with different concentrations of camphene hydrate for 24 hours.

• Induction of Oxidative Stress: Expose the cells to hydrogen peroxide (H2O2) to induce oxidative stress.

• Cell Viability Assessment: Assess cell viability using the MTT assay as described in the anticancer activity protocol.

• Data Analysis: Calculate the percentage of neuroprotection conferred by camphene hydrate against H2O2-induced cell death.

Visualizations: Signaling Pathways and Experimental Workflow

Caption: Hypothesized Anti-inflammatory Mechanism of Camphene Hydrate.

Caption: Hypothesized Antioxidant Mechanism of Camphene Hydrate.

Caption: Experimental Workflow for Camphene Hydrate Research.

References

• 1. Camphene hydrate | C10H18O | CID 101680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Camphene-hydrate (HMDB0303102) [hmdb.ca]
• 3. Showing Compound Camphene-hydrate (FDB007782) - FooDB [foodb.ca]
• 4. researchgate.net [researchgate.net]
• 5. Camphene Mitigates Cyclophosphamide-Induced Oxidative Stress, Neuroinflammation, and Cognitive Dysfunction via Nrf2, NF-κB, and Astrocytic GFAP Modulation in Wistar Albino Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Camphene as a Protective Agent in Myocardial Ischemia/Reperfusion Injury [mdpi.com]
• 7. Camphene as a Protective Agent in Myocardial Ischemia/Reperfusion Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Camphene isolated from essential oil of Piper cernuum (Piperaceae) induces intrinsic apoptosis in melanoma cells and displays antitumor activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Biological Activities of Camphor Hydrazone and Imine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of camphor by resin catalized direct hydration of camphene (1986) | He Binglin | 5 Citations [scispace.com]
• 14. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 15. CN1408696A - Method for producing camphor by sulfuric acid catalyzed camphene hydration - Google Patents [patents.google.com]

Application Notes and Protocols for the Esterification of Camphene Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the esterification of camphene (B42988) hydrate (B1144303) (isoborneol) to synthesize isobornyl acetate (B1210297). This process is a crucial step in the synthesis of various fragrance compounds and pharmaceutical intermediates.

Introduction

Camphene hydrate, also known as isoborneol (B83184), is a bicyclic monoterpenoid alcohol. Its esterification, typically with acetic acid, yields isobornyl acetate, a compound valued for its pine-like aroma and use as a fragrance ingredient.[1] This reaction is commonly acid-catalyzed and can be performed using a variety of catalytic systems, including homogeneous and heterogeneous catalysts. The choice of catalyst and reaction conditions significantly impacts the reaction's yield, selectivity, and environmental footprint.

Recent research has focused on developing greener and more efficient catalytic systems to address the drawbacks of traditional methods, which often involve corrosive and non-recyclable catalysts.[2] Studies have explored the use of α-hydroxyl carboxylic acid composite catalysts, Lewis acids, solid acid catalysts like zeolites and heteropolyacids, and ion-exchange resins.[1][2][3][4][5]

Experimental Protocols

Protocol 1: Esterification using an α-Hydroxyl Carboxylic Acid Composite Catalyst

This protocol is adapted from a study utilizing a tartaric acid-boric acid composite catalyst for the synthesis of isobornyl acetate from camphene, which proceeds through an isoborneol intermediate.[1][6]

Materials:

• Camphene hydrate (Isoborneol)

• Glacial Acetic Acid

• Tartaric Acid

• Boric Acid

• Reaction Kettle/Flask with stirring and temperature control

• Separatory Funnel

• Rotary Evaporator

• Gas Chromatography (GC) system for analysis

Procedure:

• Reaction Setup: In a reaction kettle, combine camphene hydrate, glacial acetic acid, tartaric acid, and boric acid. A typical mass ratio is 10:25:0.5:0.4 (camphene hydrate:acetic acid:tartaric acid:boric acid).[1]

• Reaction Conditions: Begin stirring the mixture and heat the reaction to 70°C. Maintain these conditions for 18 hours.[1]

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Add water to the mixture to separate the organic layer from the aqueous layer containing the acid and catalyst. The upper oil layer contains the isobornyl acetate.[7]

  • Separate the layers using a separatory funnel. The lower aqueous layer can be treated for catalyst recycling.[7]

  • Wash the organic layer first with an alkaline solution (e.g., sodium bicarbonate solution) to neutralize any remaining acid, followed by a water wash to obtain the crude isobornyl acetate.[7]

• Purification: The crude product can be purified by fractional distillation under reduced pressure to obtain refined isobornyl acetate.[7]

• Analysis: Analyze the product purity and yield using Gas Chromatography (GC).

Data Presentation

The following tables summarize quantitative data from various studies on the synthesis of isobornyl acetate.

Table 1: Effect of Catalyst System on Camphene Esterification

Catalyst System	Camphene Conversion (%)	Isobornyl Acetate GC Content (%)	Isobornyl Acetate Selectivity (%)	Reference
Tartaric Acid-Boric Acid	92.9	88.5	95.3	[1][6]
Mandelic Acid-Boric Acid	91.2	86.7	95.1	[1]
Anhydrous FeCl₃	98	88 (yield)	94.2	[1]
Synthesized Molecular Sieve	-	High	High	[5]

Table 2: Influence of Reaction Parameters using Tartaric Acid-Boric Acid Catalyst [1]

Parameter	Condition	Camphene Conversion (%)	Isobornyl Acetate GC Content (%)	Isobornyl Acetate Selectivity (%)
Acetic Acid:Camphene Ratio	2.5:1 (mass)	92.9	88.5	95.3
Reaction Temperature	70°C	92.9	88.5	95.3
Water:Acetic Acid Ratio	0.08	86.5	78.9	-

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the esterification of camphene hydrate.

General experimental workflow for camphene hydrate esterification.

Reaction Pathway

The diagram below outlines the chemical transformation from camphene to isobornyl acetate, highlighting the role of camphene hydrate (isoborneol) as a key intermediate.

Reaction pathway from camphene to isobornyl acetate.

References

• 1. mdpi.com [mdpi.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN101921191A - Preparation method for synthesizing isobornyl acetate by esterification of camphene and acetic acid - Google Patents [patents.google.com]
• 6. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN108863779B - A kind of method for synthesizing isobornyl acetate from camphene - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of Camphene Hydrate in the Synthesis of Bioactive Molecules

Audience: Researchers, scientists, and drug development professionals.

Introduction

Camphene (B42988), a bicyclic monoterpene readily available from renewable sources like pine oil, serves as a versatile precursor in the synthesis of a wide array of bioactive molecules. A key transformation of camphene is its acid-catalyzed hydration to isoborneol (B83184), a process that proceeds through a transient camphene hydrate (B1144303) intermediate via a Wagner-Meerwein rearrangement. This stereoselective reaction predominantly yields the exo-isomer, isoborneol, which is a crucial chiral building block for numerous pharmaceuticals and fine chemicals. This document provides detailed protocols for the synthesis of isoborneol from camphene and the subsequent conversion into bioactive molecules with antiviral and anticancer properties.

Part 1: Synthesis of Isoborneol via Camphene Hydration

The hydration of camphene to isoborneol is a cornerstone reaction that establishes the stereochemistry for subsequent bioactive derivatives. The reaction involves the protonation of the exocyclic double bond of camphene, followed by a Wagner-Meerwein rearrangement and nucleophilic attack by water, forming the thermodynamically favored exo-alcohol, isoborneol. Camphene hydrate is a key, albeit often unisolated, intermediate in this process.

Experimental Protocols

Protocol 1: Direct Hydration of Camphene using a Heterogeneous Catalyst

This protocol details the direct hydration of camphene to isoborneol using a solid acid catalyst.

• Materials:

  • Camphene (≥75% purity)

  • Aqueous acetone (B3395972) (1:1, v/v)

  • PW₄-SBA-15-SO₃H catalyst

  • Reaction vessel with magnetic stirrer and temperature control

  • Filtration apparatus

  • Rotary evaporator

  • Diethyl ether

• Procedure:

  • In a suitable reaction vessel, charge 7.5 mmol of camphene.

  • Add 114 mL of the aqueous acetone solvent to the vessel.

  • Add 0.482 g of the PW₄-SBA-15-SO₃H catalyst.

  • Seal the vessel and begin stirring.

  • Heat the reaction mixture to 50°C and maintain for 4 hours.[1]

  • After the reaction period, cool the mixture to room temperature.

  • Separate the catalyst from the reaction mixture by filtration. The catalyst can be washed, dried, and stored for reuse.

  • Isolate the product from the filtrate by solvent evaporation followed by extraction with diethyl ether.

  • Purify the crude isoborneol by recrystallization or column chromatography.

Protocol 2: Two-Step Synthesis of Isoborneol via Isobornyl Acetate (B1210297)

This widely used industrial method involves an esterification step followed by saponification.

• Part A: Synthesis of Isobornyl Acetate

  • Materials:

    • Camphene (≥75% purity)

    • Glacial Acetic Acid

    • L(+)-Tartaric Acid

    • Boric Acid

    • Reaction flask with magnetic stirrer and temperature control

  • Procedure:

    • To a reaction flask, add 10 g of camphene, 25 g of acetic acid, 0.5 g of tartaric acid, and 0.4 g of boric acid.[1]

    • Heat the reaction mixture to 70°C and maintain for 18 hours.[2]

    • Upon completion, cool the reaction mixture to room temperature.

    • Filter the mixture to recover the catalyst.

    • Transfer the filtrate to a separatory funnel and wash with water to induce phase separation.

    • Collect the upper organic layer containing crude isobornyl acetate.

• Part B: Saponification to Isoborneol

  • Materials:

    • Crude isobornyl acetate (from Part A)

    • Sodium Hydroxide (NaOH) solution (10-20% w/v)

    • Apparatus for steam distillation or extraction

  • Procedure:

    • Combine the crude isobornyl acetate with an aqueous NaOH solution in a reaction flask.

    • Heat the mixture to induce saponification.

    • Isolate the resulting isoborneol via steam distillation or extraction.

    • Purify the crude isoborneol by recrystallization.

Quantitative Data Summary: Synthesis of Isoborneol and Intermediates

Catalyst/Method	Reactants	Temperature (°C)	Time (h)	Camphene Conversion (%)	Product Selectivity/GC Content (%)	Reference
PW₄-SBA-15-SO₃H	Camphene, Aqueous Acetone	50	4	High (not specified)	High selectivity to isoborneol	[1]
Tartaric acid–boric acid	Camphene, Acetic acid	70	18	92.9	Isobornyl acetate: 88.5% GC content, 95.3% selectivity	[2]
Mandelic acid–boric acid (solvent-free)	Camphene, Water	Not specified	Not specified	Not specified	Isoborneol: 26.1% GC content, 55.9% selectivity	[3]
Titanium sulfate, tartaric acid, boric acid	Camphene, Acetic acid, Water, Ethyl acetate	Not specified	Not specified	Not specified	Isoborneol: 55.6% GC content	[3]

Experimental Workflow: Synthesis of Isoborneol

References

• 1. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protective effect of (+/-) isoborneol against 6-OHDA-induced apoptosis in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Isobornyl Acetate from Camphene

Abstract

These application notes provide detailed protocols for the synthesis of isobornyl acetate (B1210297), a key fragrance ingredient and an important intermediate in the production of camphor.[1][2] The primary method detailed is the acid-catalyzed esterification of camphene (B42988) with acetic acid. While the query specifies "camphene hydrate (B1144303)," the direct industrial synthesis typically involves the reaction of camphene. The presence of water, which could lead to the in-situ formation of isoborneol (B83184) (a hydrate of camphene), influences the product distribution, often increasing the yield of isoborneol at the expense of isobornyl acetate.[3][4][5] This document outlines the reaction mechanism, including the critical Wagner-Meerwein rearrangement, provides detailed experimental protocols based on various catalytic systems, and presents a summary of quantitative data from recent studies.

Introduction and Reaction Mechanism

Isobornyl acetate is a colorless liquid known for its pleasant, pine-needle-like odor.[1] It is extensively used in perfumery for soaps, bath products, and air fresheners.[1] A significant application of isobornyl acetate is its role as an intermediate in the synthesis of synthetic camphor.[1][2][6]

The synthesis of isobornyl acetate is typically achieved through the acid-catalyzed reaction of camphene with acetic acid.[1] This reaction is highly stereoselective, favoring the formation of the exo-isomer, isobornyl acetate. The stereoselectivity is governed by the Wagner-Meerwein rearrangement.

The accepted mechanism involves three primary steps:

• Protonation: An acid catalyst protonates the exocyclic double bond of camphene, leading to the formation of a tertiary carbocation.

• Rearrangement: A[3][7]-alkyl shift occurs to alleviate ring strain, rearranging the initial carbocation into the more stable secondary isobornyl cation.[8]

• Nucleophilic Attack: Acetic acid acts as a nucleophile and attacks the isobornyl cation. This attack preferentially occurs from the less sterically hindered exo face, yielding isobornyl acetate.[8]

Caption: Reaction mechanism for isobornyl acetate synthesis.

Experimental Protocols

The following protocols are based on methods described in the scientific literature. Safety precautions, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat, should be followed at all times. All procedures should be conducted in a well-ventilated fume hood.

This protocol is adapted from a study utilizing a tartaric acid-boric acid composite catalyst, which demonstrates high conversion and selectivity.[3][4]

Materials:

• α-Camphene (10 g)

• Glacial Acetic Acid (25 g)

• L(+)-Tartaric Acid (0.5 g)[8]

• Boric Acid (0.4 g)[8]

• Reaction flask with magnetic stirrer and temperature control

• Separatory funnel

Procedure:

• Combine 10 g of α-camphene, 25 g of acetic acid, 0.5 g of tartaric acid, and 0.4 g of boric acid in the reaction flask.[8]

• Begin magnetic stirring at approximately 500 rpm.

• Heat the reaction mixture and maintain the temperature at 70°C.[3]

• Allow the reaction to proceed for 16-18 hours.[3]

• After the reaction period, cool the mixture to room temperature. The catalyst may deposit at the bottom.

• Filter the mixture to recover the catalyst for potential reuse.[3]

• Transfer the filtrate to a separatory funnel.

• Add water to the funnel to wash the product and induce phase separation.

• Collect the upper organic layer, which contains the crude isobornyl acetate.

• The product can be further purified by vacuum fractionation, collecting the fraction at 120°C (at -0.085 MPa).[3]

This protocol is based on a study that found anhydrous FeCl₃ to be an effective catalyst for the esterification of camphene.[3]

Materials:

• Camphene (e.g., 10 g, with purity ≥ 94.9%)

• Glacial Acetic Acid

• Anhydrous Ferric Chloride (FeCl₃) (10% of the mass of camphene, e.g., 1 g)

• Reaction vessel with stirring and temperature control

Procedure:

• In a reaction vessel, add camphene and glacial acetic acid. A molar ratio of camphene to acetic acid of 1:3 is recommended.[9]

• Add the FeCl₃ catalyst (10% of the mass of camphene).[9]

• Stir the mixture at room temperature (approximately 25°C).[9]

• Continue the reaction for 2 hours.[9]

• Upon completion, the product mixture can be worked up by washing with water to remove the catalyst and excess acetic acid, followed by separation of the organic layer.

• The crude isobornyl acetate can be purified by distillation.

Caption: General experimental workflow for isobornyl acetate synthesis.

Data Presentation: Comparison of Catalytic Systems

The efficiency of isobornyl acetate synthesis is highly dependent on the catalyst and reaction conditions. The table below summarizes quantitative data from various studies.

Catalyst System	Reagents & Ratios (by mass)	Temp. (°C)	Time (h)	Camphene Conversion (%)	Isobornyl Acetate GC Content (%)	Selectivity (%)	Reference
Tartaric Acid–Boric Acid	Camphene:Acetic Acid:Tartaric Acid:Boric Acid = 10:25:0.5:0.4	70	18	92.9	88.5	95.3	[3][4]
Mandelic Acid–Boric Acid	-	-	-	91.2	86.7	95.1	[3]
Anhydrous FeCl₃	Camphene:Acetic Acid (molar ratio 1:3), Catalyst:Camphene = 1:10	25	2	~99	-	94	[3][9]
Acidic Cation Exchange Resin	Acetic Acid:Camphene = 1.5:1	40	Continuous	-	-	-	[10][11]
Molecular Sieve	Camphene:Acetic Acid (molar ratio 0.5-5.0:1)	30-70	2-7	High	High	High	[10]

Note: Direct yield values were not always provided; GC content is often reported as a measure of product formation.

Influence of Water

The presence of water in the reaction mixture generally leads to a decrease in the conversion of camphene and a reduction in the selectivity for isobornyl acetate.[3][4] However, it concurrently increases the formation of isoborneol.[3][4][5] In a study using the tartaric acid-boric acid catalyst, when the ratio of water to acetic acid was increased to 0.08, the camphene conversion rate was 86.5%, with GC contents of isoborneol and isobornyl acetate at 2.9% and 78.9%, respectively.[3][5] This indicates that for applications where isoborneol is the desired product, the addition of water can be a viable strategy.

Conclusion

The synthesis of isobornyl acetate from camphene and acetic acid is a well-established industrial process. The choice of catalyst is critical, with modern research focusing on green and reusable options like α-hydroxyl carboxylic acid composites and solid acid catalysts to replace traditional corrosive mineral acids like sulfuric acid.[1] Optimal conditions typically involve temperatures between 40-70°C, with reaction times varying from a few hours to over 18 hours depending on the catalyst's activity. The data indicates that high conversion of camphene (>90%) and high selectivity towards isobornyl acetate (>95%) can be achieved, making this a highly efficient transformation for the fragrance and pharmaceutical industries.

References

• 1. ISOBORNYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 2. guidechem.com [guidechem.com]
• 3. mdpi.com [mdpi.com]
• 4. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. edu.utsunomiya-u.ac.jp [edu.utsunomiya-u.ac.jp]
• 7. CN108863779B - A kind of method for synthesizing isobornyl acetate from camphene - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. CN101921191A - Preparation method for synthesizing isobornyl acetate by esterification of camphene and acetic acid - Google Patents [patents.google.com]
• 11. CN104370740A - Production method of isobornyl acetate - Google Patents [patents.google.com]

Technical Notes & Optimization

optimizing reaction conditions for camphene hydration

Welcome to the Technical Support Center for Camphene (B42988) Hydration. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to optimize reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of camphene hydration? A1: The primary goal of camphene hydration is the synthesis of isoborneol (B83184), a valuable bicyclic monoterpenoid alcohol. Isoborneol serves as a key intermediate in the fragrance and pharmaceutical industries, most notably as a precursor for the synthesis of camphor (B46023).[1][2] The reaction involves the addition of water to camphene, typically under acidic conditions.

Q2: What are the main products and potential by-products of this reaction? A2: The main and desired product of camphene hydration is isoborneol (the exo isomer).[3] However, depending on the reaction conditions and catalyst used, several by-products can form. These include borneol (the endo isomer), fenchyl alcohol, camphene hydrate, and isobornyl ethers if alcohols are used as solvents.[1][4][5]

Q3: What types of catalysts are effective for camphene hydration? A3: A variety of acidic catalysts can be used. These are broadly categorized into:

• Homogeneous Catalysts: Mineral acids like sulfuric acid (H₂SO₄), perchloric acid (HClO₄), and heteropoly acids such as phosphotungstic acid (H₃PW₁₂O₄₀).[1][4] While effective, they can be difficult to separate from the reaction mixture, posing environmental and economic challenges.[1][2]

• Heterogeneous Catalysts: These are more commonly used in industrial applications due to their ease of separation and reusability.[1][2] Examples include strong acidic cation exchange resins (e.g., Amberlyst-15), zeolites (e.g., USY zeolite), synthetic molecular sieves, and solid-supported heteropoly acids (e.g., PW-SBA-15-SO₃H).[1][4][6]

Q4: What is the underlying mechanism of acid-catalyzed camphene hydration? A4: The reaction proceeds through a carbocationic intermediate. The process involves the protonation of the camphene double bond, followed by a Wagner-Meerwein rearrangement of the initial carbocation to the more stable isobornyl cation, which is then captured by a water molecule to form isoborneol.[3]

Caption: Reaction pathway for the acid-catalyzed hydration of camphene to isoborneol.

Troubleshooting Guide

This guide addresses common issues encountered during camphene hydration experiments.

Q: My camphene conversion rate is lower than expected. What should I investigate? A: Low conversion can stem from several factors. A systematic approach is best for troubleshooting.[7]

• Catalyst Activity: The catalyst may be deactivated or poisoned. If using a reusable heterogeneous catalyst, ensure it has been properly regenerated. For new catalysts, verify their quality and consider increasing the catalyst loading.[4][7]

• Reaction Temperature: The temperature may be too low. Hydration is often temperature-dependent. Try increasing the temperature in increments of 10-20°C.[7] However, excessively high temperatures can sometimes lead to by-product formation.

• Reaction Time: The reaction may not have reached completion. Monitor the reaction's progress over a longer period using techniques like GC to determine the optimal time.[7]

• Reagent Quality: Ensure the camphene is pure and the solvents are anhydrous if required by the specific protocol. Impurities can inhibit the catalyst.[7][8]

• Mixing: Ineffective stirring can lead to poor results in heterogeneous catalysis. Ensure vigorous and consistent mixing throughout the reaction.[8]

Caption: A logical workflow for troubleshooting low reaction conversion.

Q: How can I improve the selectivity for isoborneol and reduce by-products? A: Improving selectivity often involves fine-tuning the reaction environment.

• Catalyst Choice: The type of catalyst significantly impacts selectivity. For instance, some studies show high isoborneol selectivity (around 90-95%) with specific heteropoly acids or α-hydroxyl carboxylic acid composite catalysts.[1][4]

• Water Concentration: The molar ratio of water to camphene is critical. An increase in the water-to-acid ratio can enhance isoborneol selectivity, but it may also decrease the overall conversion of camphene.[4] Finding the optimal balance is key.

• Solvent System: The choice of solvent affects the reaction environment. Using aqueous acetone (B3395972) has been shown to be effective, with catalytic activity and selectivity peaking at a specific water content (e.g., 50% water).[1][2] Solvents like isopropanol (B130326) can lead to the formation of ether by-products.[4]

• Temperature Control: Lowering the reaction temperature can sometimes suppress the formation of undesired isomers and by-products. Typical temperatures range from 40-80°C.[9][10]

Q: My product seems to have decomposed during work-up. How can I prevent this? A: Isoborneol and related compounds can be sensitive to the work-up conditions.

• Acid/Base Sensitivity: If your work-up involves an acidic or basic wash, your product might be unstable under these conditions. Test the stability of a small sample of your crude product by exposing it to the wash conditions before applying it to the entire batch.[11]

• Product Volatility: Isoborneol can be volatile. If you are removing solvent under reduced pressure (e.g., rotovap), check the trap for any lost product.[11]

• Neutralization: Ensure that the acidic catalyst is thoroughly neutralized and removed before any purification steps that involve heating, such as distillation.

Data Presentation: Comparison of Reaction Conditions

The following tables summarize quantitative data from various studies to facilitate the selection of optimal reaction conditions.

Table 1: Performance of Different Catalytic Systems in Camphene Hydration

Catalyst	Solvent	Temperature (°C)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
Strong Acidic Cation Exchange Resin	Isopropanol	Not Specified	>95% (after 80h)	~85% yield of isoborneol	[6]
Tartaric acid–boric acid	Acetic Acid/Water	Not Specified	92.9	95.3 (for isobornyl acetate)	[4]
Synthetic Molecular Sieve	Water	80–220	High	High	[6]
PW4-SBA-15-SO₃H	Aqueous Acetone (1:1)	50	99	90	[1][2]

| Amberlyst 15 wet | Not Specified | Not Specified | High | Not Specified |[4] |

Table 2: Effect of Key Parameters on PW4-SBA-15-SO₃H Catalyzed Hydration

Parameter	Condition	Effect on Conversion	Effect on Selectivity	Reference
Water Content in Acetone	0% to 50%	Increases	Increases	[2]
	>50%	Decreases	May be affected	[2]
Initial Camphene Conc.	Decreasing	Slight increase in initial rate	Not specified	[2]

| Catalyst Loading | Increasing PW on support | Increases to a maximum, then decreases | High selectivity maintained across catalysts |[2] |

Experimental Protocols

Below are detailed methodologies for common camphene hydration experiments.

Protocol 1: Direct Hydration Using a Strong Acidic Cation Exchange Resin (e.g., Amberlyst-15)

This protocol is a generalized method based on literature reports.[3][4]

• Catalyst Preparation:

  • Wash the Amberlyst-15 resin with methanol (B129727) to remove impurities.

  • Dry the resin under vacuum at 60°C for at least 4 hours before use.[3]

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the dried cation exchange resin (e.g., 10-20% by weight relative to camphene).

  • Add the solvent (e.g., a mixture of water and acetone or isopropanol).[4]

  • Add camphene. The molar ratio of water to camphene should be optimized, starting with a range of 1:1 to 5:1.[9]

• Reaction Execution:

  • Heat the mixture to the desired temperature (e.g., 50-80°C) with vigorous stirring.[9]

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC).

• Work-up and Analysis:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the catalyst by filtration.

  • Neutralize the filtrate with a mild base (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Analyze the crude product for conversion and selectivity using GC-MS.

Protocol 2: Hydration using PW-SBA-15-SO₃H Catalyst

This protocol is adapted from a detailed study on mesoporous silica (B1680970) catalysts.[1][2]

• Reaction Setup:

  • Charge a 200 mL jacketed batch reactor with 114 mL of aqueous acetone (1:1, V/V) and 0.482 g of the PW4-SBA-15-SO₃H catalyst.[2]

  • Set the reaction temperature to 50°C.[2]

• Reaction Execution:

  • Initiate the reaction by adding 7.5 mmol of camphene to the reactor.

  • Use nonane (B91170) as an internal standard for GC analysis.

  • Maintain vigorous stirring and constant temperature throughout the experiment.

  • Remove samples from the reactor periodically for analysis.

• Analysis:

  • Analyze the samples by GC using an instrument equipped with a DB-1 column (30 m x 0.25 mm) or similar.[2]

  • Typical GC conditions: Injector temperature 180°C, detector temperature 300°C.[2]

  • Quantify the conversion of camphene and the formation of isoborneol and other by-products against the internal standard.

Caption: General experimental workflow for camphene hydration.

References

• 1. Hydration of Camphene over PW-SBA-15-SO3H | MDPI [mdpi.com]
• 2. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Troubleshooting [chem.rochester.edu]
• 9. scispace.com [scispace.com]
• 10. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 11. How To [chem.rochester.edu]

Technical Support Center: Synthesis of Isoborneol from Camphene

Welcome to the technical support center for the synthesis of isoborneol (B83184) from camphene (B42988). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions to improve the yield and selectivity of your reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing isoborneol from camphene, and what is the key reaction mechanism?

A1: The most common method for synthesizing isoborneol from camphene is through an acid-catalyzed hydration reaction.[1] This process is highly stereoselective, favoring the formation of the exo-isomer, isoborneol, over the endo-isomer, borneol.[1] The reaction proceeds via a Wagner-Meerwein rearrangement, which is a type of carbocation 1,2-rearrangement.[1][2]

Q2: What are the common byproducts I might encounter in the synthesis of isoborneol from camphene?

A2: During the hydration of camphene, several byproducts can be formed. The most common include borneol (the diastereomer of isoborneol), camphene hydrate, isobornyl isopropyl ether (if isopropanol (B130326) is used as a solvent), and fenchyl alcohol.[3][4]

Q3: Which analytical techniques are most effective for identifying and quantifying isoborneol and its byproducts?

A3: Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS) are powerful and frequently used techniques for separating and identifying isoborneol from its isomers and other volatile byproducts.[3] For structural confirmation and determining the diastereomeric ratio of isoborneol to borneol, ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable.[3] Chiral High-Performance Liquid Chromatography (HPLC) can be employed for separating enantiomers, while Thin-Layer Chromatography (TLC) is useful for monitoring reaction progress.[3]

Q4: What are the recommended methods for purifying the final isoborneol product?

A4: To achieve high-purity isoborneol, a combination of purification techniques is often used. Recrystallization from solvents like ethanol (B145695) or petroleum ether is a widely used and effective method.[3][5] Column chromatography is highly effective for separating isoborneol from its diastereomer, borneol, and other byproducts.[3] Sublimation can also be used to separate isoborneol from non-volatile impurities.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Isoborneol	Incomplete Reaction: The reaction may not have reached completion.	Monitor the reaction progress using TLC or GC. Consider extending the reaction time or optimizing the temperature.[3]
Suboptimal Catalyst: The chosen catalyst may not be efficient under the current reaction conditions.	Experiment with different acid catalysts such as solid acid catalysts (e.g., cation exchange resins, zeolites) which can also simplify catalyst removal.[2][4][6]
Unfavorable Reaction Equilibrium: The hydration of camphene is a reversible reaction.	Increasing the water concentration can shift the equilibrium towards the product side. However, this may also decrease camphene conversion.[7]
Low Selectivity for Isoborneol (High Borneol Content)	Reaction Conditions: Temperature and solvent can influence the stereoselectivity of the reaction.	Optimize the reaction temperature. Lower temperatures sometimes favor the formation of the exo-product (isoborneol). The choice of solvent can also play a role; consider solvent-free conditions or alternative solvents.[8][9]
Catalyst Choice: The nature of the acid catalyst can affect the product distribution.	Screen different catalysts. For instance, heterogeneous catalysts like PW-SBA-15-SO3H have shown high selectivity to isoborneol.[9]
Presence of Significant Impurities (e.g., Camphene Hydrate, Fenchyl Alcohol)	Side Reactions: These byproducts can form under certain acidic conditions.	Modify the reaction conditions (temperature, catalyst) to disfavor the formation of these side products. Purification methods like column chromatography are effective in their removal.[3][4]
Difficulty in Catalyst Separation	Homogeneous Catalyst: Using a soluble acid catalyst like sulfuric acid can make separation from the reaction mixture challenging.	Switch to a heterogeneous catalyst, such as an acidic ion-exchange resin or a synthetic molecular sieve. These can be easily removed by filtration.[2][6]

Data Presentation: Comparison of Catalytic Systems

The following table summarizes the performance of different catalytic systems for the hydration of camphene to isoborneol.

Catalyst	Solvent	Temperature (°C)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Isoborneol GC Content/Yield (%)	Reference(s)
Tartaric acid-boric acid	Acetic acid/Water	70	40.2	-	12.0 (GC Content)	[4]
Mandelic acid-boric acid	Solvent-free	-	-	55.9	26.1 (GC Content)	[4][8]
Titanium sulfate, tartaric acid, boric acid	Ethyl acetate (B1210297)	-	-	-	55.6 (GC Content)	[8]
PW4-SBA-15-SO3H	Acetone/Water (1:1 v/v)	50	99	90	-	[9]
Synthetic Molecular Sieve (HZSM-5)	-	100-200	Up to 90.6	Up to 86.4	-	[6]

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydration of Camphene using a Heterogeneous Catalyst

This protocol describes a general procedure for the direct hydration of camphene to isoborneol using a solid acid catalyst.

Materials:

• Camphene

• Deionized Water

• Solid Acid Catalyst (e.g., Amberlyst-15, HZSM-5)

• Organic Solvent (e.g., Acetone)

• Anhydrous Sodium Sulfate

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Heating mantle or oil bath

Procedure:

• Catalyst Preparation: If using a resin like Amberlyst-15, wash it with methanol (B129727) and dry under vacuum at 60 °C for 4 hours.[2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, add the solid acid catalyst.

• Reactant Addition: Add the organic solvent (if used), camphene, and deionized water to the flask. The molar ratio of water to camphene can range from 1:1 to 20:1.[6]

• Reaction: Heat the mixture to the desired temperature (e.g., 50-150 °C) and stir vigorously.[6][9] Monitor the reaction progress by taking aliquots and analyzing them by TLC or GC.

• Workup: After the reaction is complete, cool the mixture to room temperature and separate the catalyst by filtration.

• Extraction: Transfer the filtrate to a separatory funnel. If an organic solvent was used, wash the organic layer with water and then with a saturated sodium bicarbonate solution. If no solvent was used, extract the product with a suitable organic solvent like diethyl ether or dichloromethane.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude isoborneol by recrystallization or column chromatography.[3]

Protocol 2: Analysis of Product Mixture by GC-MS

This protocol outlines the general steps for analyzing the composition of the reaction mixture.

Procedure:

• Sample Preparation: Dissolve a small amount (e.g., 1 mg) of the crude or purified product in a suitable volatile solvent (e.g., 1 mL of ethyl acetate or hexane).[3]

• GC-MS Analysis: Inject 1 µL of the prepared sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column like DB-5 or HP-5MS).[3]

• GC Conditions: Use a temperature program that allows for the separation of camphene, borneol, isoborneol, and other potential byproducts. A typical program might start at a low temperature and ramp up to a higher temperature.

• MS Conditions: Set the mass spectrometer to scan a relevant mass range (e.g., m/z 40-400) in electron ionization (EI) mode.[3]

• Data Analysis: Identify the components by comparing their retention times and mass spectra with those of authentic standards or with library data. Quantify the relative amounts of each component by integrating the peak areas in the gas chromatogram.

Visualizations

Caption: Experimental workflow for the synthesis, purification, and analysis of isoborneol.

Caption: Simplified reaction pathway for the formation of isoborneol from camphene.

Caption: Decision tree for troubleshooting low yield in isoborneol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst | MDPI [mdpi.com]
• 5. organic chemistry - Purification of isoborneol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 7. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Camphene Hydrate

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of camphene (B42988) hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude camphene hydrate?

A1: Crude camphene hydrate is often a byproduct of the hydration of camphene to synthesize isoborneol. Therefore, the most common impurities include:

• Isoborneol and Borneol: These are the main products of camphene hydration and are structurally similar to camphene hydrate.[1]

• Unreacted Camphene: Incomplete hydration reactions will leave residual camphene in the product mixture.

• Fenchyl Alcohol: This can be a byproduct of the camphene hydration process.[2]

• Solvent Adducts: If alcohols like isopropanol (B130326) are used as solvents in the synthesis, byproducts such as isobornyl isopropyl ether can form.[2]

• Polymeric Byproducts: These can form during the synthesis of camphene from α-pinene.[3]

Q2: My camphene hydrate sample is "oiling out" instead of crystallizing. What should I do?

A2: "Oiling out," where the compound separates as a liquid instead of a solid, is a common crystallization problem. This can be caused by a high concentration of impurities or if the solution is cooled too quickly.

Troubleshooting Steps:

• Re-dissolve the oil: Heat the solution to re-dissolve the oily phase.

• Add more solvent: Add a small amount of hot solvent to decrease the supersaturation.

• Slow cooling: Allow the solution to cool to room temperature slowly, and then transfer it to an ice bath.

• Seeding: Introduce a small seed crystal of pure camphene hydrate to encourage crystal growth.

• Solvent System: Consider using a different solvent system. A two-solvent system (one in which the compound is soluble and one in which it is less soluble) can sometimes prevent oiling out.

Q3: The purity of my camphene hydrate is not improving after recrystallization. What could be the issue?

A3: If recrystallization is not effective, consider the following:

• Inappropriate Solvent Choice: The chosen solvent may have similar solubility for both camphene hydrate and its impurities at different temperatures. Experiment with different solvents or solvent mixtures. Alcohols are generally good solvents for camphene hydrate.[4]

• Co-crystallization: Impurities with similar structures, like isoborneol, might be co-crystallizing with your product. In this case, a different purification technique, such as fractional distillation, might be necessary.

• Insufficient Purity of Starting Material: If the initial purity is very low, multiple recrystallizations may be necessary.

Q4: What analytical techniques are best for assessing the purity of camphene hydrate?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for both qualitative and quantitative analysis of impurities in camphene hydrate.[5][6] It can separate volatile compounds and provide information about their molecular weight and structure, allowing for the identification and quantification of impurities like isoborneol, borneol, and residual camphene.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Crystal Yield	- The compound is too soluble in the chosen solvent at low temperatures.- Not enough of the compound was present in the initial mixture.	- Use a solvent in which the camphene hydrate is less soluble at low temperatures.- Concentrate the mother liquor and attempt a second crystallization.
Colored Crystals	- Presence of colored impurities.	- Add activated charcoal to the hot solution before filtration to adsorb the colored impurities.
Crystals Do Not Form	- Solution is not supersaturated.- Cooling is too rapid, preventing nucleation.	- Evaporate some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod to create nucleation sites.- Add a seed crystal of pure camphene hydrate.
Difficulty in Separating from Isoborneol	- Isoborneol and camphene hydrate have very similar physical properties.	- Consider fractional distillation, as there is a difference in their boiling points.- Optimize the recrystallization solvent system to maximize the solubility difference.

Physicochemical Data of Camphene Hydrate

Property	Value
Molecular Formula	C₁₀H₁₈O[7]
Molecular Weight	154.25 g/mol [7]
Appearance	Colorless to pale yellow crystalline solid[4]
Melting Point	149-151 °C[4]
Boiling Point	204-207 °C[4]
Solubility in Water	863.1 mg/L @ 25 °C (estimated)[4]
Solubility in Organic Solvents	Soluble in alcohol[4]

Experimental Protocols

Protocol 1: Recrystallization of Camphene Hydrate

This protocol describes a general procedure for the purification of camphene hydrate by recrystallization.

Materials:

• Crude camphene hydrate

• Ethanol (B145695) (or other suitable alcohol)

• Activated charcoal (optional)

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude camphene hydrate in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture while stirring until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for analyzing the purity of a camphene hydrate sample.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for terpene analysis (e.g., DB-5ms)

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified camphene hydrate in a suitable solvent (e.g., ethanol or hexane).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC.

• Chromatographic Separation: Use a suitable temperature program to separate the components of the mixture. A typical program might start at a lower temperature and ramp up to a higher temperature to elute all compounds.

• Mass Spectrometry: As the components elute from the GC column, they will be ionized and detected by the mass spectrometer.

• Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra to a library of known compounds (e.g., NIST library). The area of each peak can be used to determine the relative percentage of each component, thus assessing the purity of the camphene hydrate.

Visualizations

Caption: A typical experimental workflow for the purification and analysis of camphene hydrate.

References

• 1. mdpi.com [mdpi.com]
• 2. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5826202A - Process for the preparation of camphene by the rearrangement of a-pinene - Google Patents [patents.google.com]
• 4. camphene hydrate, 465-31-6 [thegoodscentscompany.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. soeagra.com [soeagra.com]
• 7. Camphene hydrate | C10H18O | CID 101680 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Separation of Camphene Hydrate, Borneol, and Isoborneol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the separation of camphene (B42988) hydrate (B1144303) from borneol and isoborneol (B83184). The following sections detail frequently asked questions, troubleshooting advice, and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating camphene hydrate, borneol, and isoborneol?

A1: The primary challenges stem from the similar chemical structures and physical properties of these compounds. Isoborneol and borneol are stereoisomers, leading to very close boiling points and solubilities, which makes separation by distillation or simple recrystallization difficult. Camphene hydrate can also be thermally labile, potentially converting to other products during separation.

Q2: What are the most common methods for separating these compounds?

A2: The most common methods include fractional distillation, fractional crystallization, and column chromatography.[1][2] Fractional distillation is suitable for separating components with different boiling points, while fractional crystallization relies on differences in solubility at various temperatures.[1] Column chromatography is effective for separating isomers based on their differential adsorption to a stationary phase.[3]

Q3: How is the purity of the separated components typically assessed?

A3: Purity is commonly assessed using analytical techniques such as Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).[4][5] These methods can effectively separate and quantify the individual components in a mixture. Melting point analysis can also be a good indicator of purity for crystalline solids like borneol and isoborneol; a sharp melting point range close to the literature value suggests high purity.

Q4: What is the relationship between camphene, camphene hydrate, borneol, and isoborneol in a typical reaction mixture?

A4: In many synthetic routes, camphene is hydrated to produce isoborneol as the main product, with camphene hydrate and borneol as byproducts.[4] Camphene hydrate is an intermediate in this process. The reaction is often catalyzed by an acid.[6][7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of borneol and isoborneol by column chromatography.	Inappropriate mobile phase polarity.	Optimize the mobile phase using Thin-Layer Chromatography (TLC) beforehand. A common starting point is a non-polar solvent like n-hexane with a small, gradually increasing amount of a more polar solvent such as ethyl acetate.[3]
Column overloading.	Reduce the amount of sample loaded onto the column. A general guideline is a stationary phase-to-sample mass ratio of at least 50:1 for challenging separations.[3]
The product "oils out" instead of crystallizing during recrystallization.	The boiling point of the solvent is higher than the melting point of the impure product.	Select a recrystallization solvent with a lower boiling point. You can also try to induce crystallization by scratching the inside of the flask or adding a seed crystal.[8]
The solution was cooled too quickly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can trap impurities and lead to poor crystal formation.
Low yield of desired product after separation.	Incomplete reaction during synthesis.	Ensure the initial hydration of camphene has gone to completion by extending the reaction time or optimizing catalyst loading.[6][8]
Loss of product during workup and purification steps.	Handle the product carefully during transfers. When washing crystals, use a minimal amount of ice-cold solvent to avoid redissolving the product.[8]
Streaking or "tailing" of spots on analytical TLC plates.	The sample is too concentrated.	Dilute the sample before spotting it on the TLC plate.[3]
Strong interaction between the compound and the stationary phase.	Consider adding a modifier to the mobile phase or using a different stationary phase, such as neutral alumina (B75360) if your compounds are sensitive to the acidic nature of silica (B1680970) gel.[3]

Data Presentation

Table 1: Physical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Camphene	C₁₀H₁₆	136.23	36-38[9]	157.5-158.5[9]
Camphene Hydrate	C₁₀H₁₈O	154.25	-	-
Borneol	C₁₀H₁₈O	154.25	~208	212[10]
Isoborneol	C₁₀H₁₈O	154.25	212-214	212[10]

Experimental Protocols

Protocol 1: Separation of Borneol and Isoborneol by Column Chromatography

This protocol outlines a general procedure for the separation of a borneol and isoborneol mixture.

• Preparation of the Column:

  • A glass chromatography column is packed with silica gel (200 mesh) as the stationary phase.[11]

  • The column is pre-eluted with the initial mobile phase to ensure uniform packing.

• Sample Loading:

  • The mixture of borneol and isoborneol is dissolved in a minimal amount of the mobile phase.

  • This solution is carefully loaded onto the top of the silica gel bed.

• Elution:

  • The mobile phase, typically a mixture of a non-polar solvent (e.g., petroleum ether or n-hexane) and a polar solvent (e.g., ethyl acetate), is passed through the column.[11]

  • The polarity of the mobile phase can be gradually increased (gradient elution) to improve separation.

• Fraction Collection and Analysis:

  • Small fractions of the eluent are collected sequentially.

  • Each fraction is analyzed by TLC to determine the presence of borneol and isoborneol.[3]

  • Fractions containing the pure, separated compounds are combined.

• Solvent Removal:

  • The solvent is removed from the combined fractions, for example, by using a rotary evaporator, to yield the purified borneol and isoborneol.[8]

Protocol 2: Purification by Fractional Recrystallization

This protocol is suitable for purifying a compound from a mixture, provided there is a significant difference in solubility.

• Dissolution:

  • The crude solid mixture is dissolved in a minimum amount of a suitable hot solvent (e.g., ethanol (B145695) or n-hexane).[12] Isoborneol, for instance, is highly soluble in hot ethanol but much less so at colder temperatures.

• Hot Filtration (Optional):

  • If insoluble impurities are present, the hot solution is quickly filtered to remove them.

• Cooling and Crystallization:

  • The hot, clear solution is allowed to cool slowly and undisturbed to room temperature.

  • As the solution cools, the less soluble component will crystallize out first.

  • For maximum yield, the flask can then be placed in an ice bath to further decrease the solubility of the desired compound.

• Isolation of Crystals:

  • The crystals are collected by vacuum filtration using a Büchner funnel.

• Washing:

  • The collected crystals are washed with a small amount of ice-cold solvent to remove any remaining impurities from the mother liquor.

• Drying:

  • The purified crystals are dried to remove any residual solvent.

Mandatory Visualization

Caption: Workflow for the synthesis and separation of borneol and isoborneol.

Caption: Troubleshooting logic for poor chromatographic separation.

References

• 1. Fractional crystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 2. WO2016119270A1 - Method of preparing high-purity borneol from camphor, camphor reduction product, and borneo camphor - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Sensitive assay for measurement of volatile borneol, isoborneol, and the metabolite camphor in rat pharmacokinetic study of Borneolum (Bingpian) and Borneolum syntheticum (synthetic Bingpian) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. Cas 5794-04-7,(-)-CAMPHENE | lookchem [lookchem.com]
• 10. Isoborneol | C10H18O | CID 6321405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. [Preparative separation of borneol and isoborneol in bingpian by dry-column chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

side reactions and byproduct formation in camphene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of camphene (B42988). The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing camphene?

A1: The two most common and well-documented methods for camphene synthesis are the acid-catalyzed isomerization of α-pinene and the acid-catalyzed dehydration of isoborneol (B83184). Both reactions typically proceed through a Wagner-Meerwein rearrangement involving a carbocation intermediate. The isomerization of α-pinene is a widely used industrial method.[1][2]

Q2: What is the fundamental reaction mechanism governing camphene synthesis?

A2: The core mechanism for both the isomerization of α-pinene and the dehydration of isoborneol is the Wagner-Meerwein rearrangement.[3] This is a type of carbocation 1,2-rearrangement where an alkyl group migrates to a neighboring carbon, leading to a more stable carbocation and ultimately the final product.[3][4]

Q3: Which analytical techniques are recommended for monitoring the reaction and quantifying byproducts?

A3: Gas chromatography-mass spectrometry (GC-MS) is the most suitable and widely used technique for separating, identifying, and quantifying the volatile compounds in the reaction mixture, including camphene and its various byproducts.[5]

Troubleshooting Guide: Isomerization of α-Pinene

The isomerization of α-pinene is a robust method for camphene synthesis but is often associated with the formation of several byproducts.

Q4: My α-pinene isomerization reaction has a low yield of camphene and a high concentration of tricyclene (B1222867). What factors influence the camphene to tricyclene ratio?

A4: The formation of tricyclene is a common side reaction in the isomerization of α-pinene. The ratio of camphene to tricyclene is significantly influenced by the reaction temperature. For instance, at a reaction temperature of 155°C, the reaction mixture may contain a significant percentage of tricyclene. The choice of catalyst and its preparation method also play a crucial role in the selectivity towards camphene.

Q5: I am observing a significant amount of polymeric byproducts in my reaction mixture. How can I minimize their formation?

A5: The formation of high-boiling terpene polymers is a common issue, especially at higher temperatures and during the final phase of the reaction. A proven method to reduce polymerization is to perform the reaction in two stages:

• Conduct the initial, highly exothermic phase of the reaction at reflux temperature (around 155-165°C) until the α-pinene concentration drops to approximately 3-5% by weight.

• Complete the reaction at a lower temperature (below 160°C, preferably around 150-155°C) to minimize the formation of polymers.

Q6: My reaction is producing a complex mixture of monocyclic terpenes like limonene (B3431351) and terpinolene (B10128). How can I improve the selectivity for camphene?

A6: The formation of monocyclic terpenes such as limonene, α-terpinene, γ-terpinene, and terpinolene occurs in parallel to camphene formation. The selectivity is highly dependent on the catalyst used.

• Catalyst Choice : Different acid catalysts exhibit varying selectivities. For example, while acid-treated clays (B1170129) can yield high conversions, the selectivity for camphene may range from 39-49%, with limonene or α-terpinene being significant byproducts depending on the acid concentration used for treatment.[6] In contrast, some acid-activated titanium dioxide nanopowders have been shown to achieve complete α-pinene conversion with a camphene selectivity of up to 63.96%.

• Reaction Conditions : Optimizing reaction time is also crucial, as camphene can further convert to byproducts if the reaction is prolonged.

Quantitative Data on α-Pinene Isomerization

The following table summarizes the product distribution from the isomerization of α-pinene under different catalytic conditions.

Catalyst	Temperature (°C)	α-Pinene Conversion (%)	Camphene Selectivity (%)	Major Byproducts	Reference
Acid-Treated Montmorillonite Clay	Not specified	> 96	39 - 49	Limonene, α-terpinene	[6]
Sulfated Zirconia	120	Not specified	53 (max concentration)	Tricyclene, limonene, terpinolene	[7]
SO₃²⁻ functionalized MCM-41	Not specified	95 - 100	39.3 - 42.2	Limonene, terpinolene, δ-terpinene	[3][6]
Acid-Activated TiO₂ Nanopowder	Optimized conditions	100	63.96	Not specified
Titanium Oxide Hydrate (B1144303)	155 - 165	Not specified	~69 (camphene + tricyclene)	Tricyclene (ratio 7.5:1)	[8]

Experimental Protocol: Isomerization of α-Pinene with Titanium Oxide Hydrate Catalyst

This protocol is based on a patented industrial process.

Materials:

• α-pinene

• Titanium oxide hydrate catalyst (0.1 to 2.0% by weight based on pure α-pinene)

Procedure:

• Charge a stirred-tank reactor equipped with a reflux condenser with α-pinene and the titanium oxide hydrate catalyst.

• Heat the mixture to reflux temperature (approximately 155 to 165°C) at a rate of 2 to 4°C/min. The heat of the exothermic reaction is dissipated by evaporative cooling.

• Maintain the reaction at reflux for 0.7 to 1.5 hours, depending on the catalyst concentration. The end of the main reaction is indicated by a sharp drop in exothermic energy and a rise in the boiling point of the mixture.

• (Optional, to reduce polymers) Once the α-pinene content is below 5%, cool the reaction mixture to below 160°C (e.g., 150-155°C) and continue the reaction until the desired α-pinene conversion is achieved.

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the catalyst.

• The crude product can be purified by fractional distillation.

Troubleshooting Guide: Dehydration of Isoborneol

The acid-catalyzed dehydration of isoborneol is a classic method for preparing camphene.

Q7: What are the expected products from the acid-catalyzed dehydration of isoborneol?

A7: The primary and expected product is camphene, formed via a Wagner-Meerwein rearrangement.[3] Due to the nature of carbocation intermediates, the formation of other isomeric alkenes is possible, though camphene is generally the major product under typical acidic conditions.

Q8: My dehydration of isoborneol is not proceeding to completion. What could be the issue?

A8: Incomplete reaction could be due to several factors:

• Insufficient Acid Catalyst : Ensure a sufficient concentration of a strong acid like sulfuric acid is used to facilitate the protonation of the hydroxyl group, which is the first step of the reaction.

• Low Temperature : While tertiary alcohols can dehydrate at room temperature, the reaction rate for isoborneol (a secondary alcohol) may be slow. Gentle heating is often required.

• Water Content : The presence of excess water can shift the equilibrium back towards the starting material. Using a dehydrating acid like concentrated sulfuric acid is beneficial.

Experimental Protocol: Dehydration of Isoborneol

This protocol is a standard laboratory procedure.

Materials:

• Isoborneol (3 g)

• 6 M Sulfuric Acid (20 mL)

• Magnetic stir bar

Procedure:

• To a 50 or 100 mL round-bottom flask containing a magnetic stir bar, add 20 mL of 6 M H₂SO₄.

• While stirring, slowly add 3 g of isoborneol.

• Set up the apparatus for simple distillation. It may be necessary to gently heat the condenser to prevent the solid product from clogging it.

• Heat the flask and stir the mixture vigorously. The camphene product will co-distill with water (steam distillation).

• Continue distillation until only water is collecting in the receiving flask, or the residue in the reaction flask turns dark.

• The collected distillate will contain solid camphene and water. Separate the solid product from the water.

• The crude camphene can be dried and further purified if necessary.

Visualizing the Reaction Pathways

To better understand the formation of camphene and its byproducts, the following diagrams illustrate the key reaction mechanisms.

Caption: Reaction pathways in α-pinene isomerization.

Caption: Mechanism of isoborneol dehydration to camphene.

Caption: Decision workflow for minimizing polymer byproducts.

References

• 1. Camphor - Wikipedia [en.wikipedia.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rose-hulman.edu [rose-hulman.edu]
• 6. benchchem.com [benchchem.com]
• 7. Solved Product Analysis and Discussion of NMR Attached is | Chegg.com [chegg.com]
• 8. csus.edu [csus.edu]

stability of camphene hydrate under acidic vs basic conditions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on the stability of camphene (B42988) hydrate (B1144303) under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of camphene hydrate?

A1: Camphene hydrate, a tertiary alcohol, is generally stable under neutral and basic conditions. However, it is highly susceptible to rearrangement and dehydration under acidic conditions.

Q2: What happens to camphene hydrate under acidic conditions?

A2: Under acidic conditions, camphene hydrate readily undergoes a Wagner-Meerwein rearrangement to form isoborneol (B83184) as the major product.[1][2] This reaction is a common method for the synthesis of isoborneol from camphene, where camphene hydrate is an intermediate.[1][3][4][5][6][7]

Q3: What are the typical acidic catalysts used for the conversion of camphene hydrate?

A3: A variety of acidic catalysts can be used, including sulfuric acid[7], perchloric acid, and various solid acid catalysts like sulfonic acid-functionalized SBA-15, and molecular sieves.[1][3]

Q4: Is camphene hydrate stable under basic conditions?

A4: While specific literature on the stability of camphene hydrate under basic conditions is limited, as a tertiary alcohol, it is expected to be stable and not undergo significant degradation or rearrangement. Reactions involving tertiary alcohols under basic conditions typically require strong bases to deprotonate the hydroxyl group, forming an alkoxide, which is a reactive intermediate for other transformations not typically associated with degradation.

Q5: Can the formation of isoborneol from camphene hydrate be reversed?

A5: The conversion of camphene hydrate to isoborneol is a rearrangement that is generally considered irreversible under the same acidic conditions.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low yield of desired product when using camphene hydrate as a starting material in an acidic reaction.	Camphene hydrate has likely rearranged to isoborneol or other byproducts.	1. Re-evaluate the necessity of acidic conditions for your reaction. 2. If acid is required, consider using milder acidic conditions (e.g., lower concentration, weaker acid) and lower reaction temperatures to minimize rearrangement. 3. Protect the hydroxyl group of camphene hydrate before subjecting it to acidic conditions.
Unexpected peaks corresponding to isoborneol or borneol in analytical data (e.g., GC-MS, NMR).	The sample was exposed to acidic conditions during preparation, workup, or analysis.	1. Ensure all solvents and reagents used are neutral or basic. 2. Avoid acidic workup steps. 3. Use a neutral buffer for analytical sample preparation.
Inconsistent results in experiments involving camphene hydrate.	The stability of the camphene hydrate starting material may be compromised due to improper storage.	1. Store camphene hydrate in a cool, dry place, away from acidic vapors. 2. Periodically check the purity of the starting material by a suitable analytical method (e.g., melting point, GC).

Data Summary

The following table summarizes the conditions and outcomes of the acid-catalyzed hydration of camphene, where camphene hydrate is an intermediate that converts to isoborneol.

Catalyst	Solvent	Temperature (°C)	Key Findings	Reference
Sulfonic acid groups and tungstophosphoric acid on SBA-15	Aqueous acetone (B3395972)	50	The main product was isoborneol, with camphene hydrate and borneol as byproducts. High selectivity to isoborneol (90%) at 99% camphene conversion.	[1]
Synthetic molecular sieve	Not specified	80-220	High activity and selectivity for isoborneol synthesis from camphene hydration.	[3]
Mandelic acid–boric acid composite	No solvent	Not specified	The product contained 26.1% isoborneol, with camphene hydrate as a byproduct.	[4]
Macroporous styrene (B11656) type strong acid cation exchange resin	Isopropanol, tertiary butanol	40-80	The conversion of camphene reached 42.5%, with isoborneol being a major product.	[5][6]
Sulfuric acid water solution	Isooctanol, hexanol	Boiling point of the solution	Camphene is directly hydrated to isoborneol.	[7]

Experimental Protocols

Protocol: Acid-Catalyzed Rearrangement of Camphene Hydrate to Isoborneol

This protocol is a generalized procedure based on typical conditions reported for the acid-catalyzed hydration of camphene.

Materials:

• Camphene hydrate

• Aqueous acetone (1:1, v/v)

• Solid acid catalyst (e.g., PW4-SBA-15-SO3H)

• Jacketed batch reactor with temperature control and stirring

• Gas chromatograph (GC) for analysis

• Internal standard (e.g., nonane)

Procedure:

• Set up the jacketed batch reactor and bring it to the desired reaction temperature (e.g., 50°C).

• Charge the reactor with the aqueous acetone solvent and the solid acid catalyst.

• Begin stirring to ensure a uniform suspension of the catalyst.

• Add a known amount of camphene hydrate to the reactor to initiate the reaction.

• Add the internal standard to the reaction mixture.

• Periodically withdraw samples from the reactor for analysis.

• Analyze the samples by GC to monitor the disappearance of camphene hydrate and the formation of isoborneol and other products.

• Continue the reaction until the desired conversion is achieved.

• Upon completion, cool the reactor and separate the catalyst from the reaction mixture by filtration.

• The product mixture can then be subjected to further purification steps, such as distillation or crystallization, to isolate the isoborneol.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Acid-catalyzed rearrangement of camphene hydrate to isoborneol.

Caption: Stability of camphene hydrate under different pH conditions.

References

• 1. mdpi.com [mdpi.com]
• 2. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. CN85104105A - Resin-catalyzed direct hydration of camphorene to camphor - Google Patents [patents.google.com]
• 6. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 7. CN1408696A - Method for producing camphor by sulfuric acid catalyzed camphene hydration - Google Patents [patents.google.com]

troubleshooting low conversion rates in camphene hydration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the hydration of camphene (B42988) to isoborneol (B83184) and addressing challenges such as low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the acid-catalyzed hydration of camphene to isoborneol?

The synthesis of isoborneol from camphene is a stereoselective reaction governed by the Wagner-Meerwein rearrangement. This reaction involves a carbocation 1,2-rearrangement. The key mechanistic steps are the protonation of camphene to form a carbocation, followed by the rearrangement to a more stable tertiary carbocation, and finally, nucleophilic attack by water to yield isoborneol.[1]

Q2: What are the typical catalysts used for camphene hydration?

A variety of homogeneous and heterogeneous acid catalysts are employed for camphene hydration. Homogeneous catalysts include perchloric acid (HClO₄), silicotungstic acid (H₄SiW₁₂O₄₀), and phosphotungstic acid (H₃PW₁₂O₄₀).[2] Heterogeneous catalysts, which are often preferred for their ease of separation and reusability, include strong acidic cation exchange resins, zeolites like USY and ZSM-5, and supported phosphotungstic acid on materials like SBA-15.[2][3][4]

Q3: What are the common side products formed during camphene hydration?

The primary byproduct in the hydration of camphene is often camphene hydrate. Other potential byproducts include borneol, the endo-isomer of isoborneol, and fenchyl alcohol.[2][3][5] In the presence of alcohol solvents, ethers like isobornyl isopropyl ether can also be formed.[3]

Troubleshooting Guide: Low Conversion Rates

Q1: I am experiencing low conversion of camphene. What are the potential causes?

Low conversion rates in camphene hydration can be attributed to several factors. These include issues with the catalyst, suboptimal reaction conditions, or problems with the reagents and solvent. A systematic approach to troubleshooting is recommended.

Q2: How does the choice of catalyst and its condition affect conversion rates?

The catalyst plays a critical role in the hydration of camphene. Here are some key considerations:

• Catalyst Activity: Ensure the catalyst is active. For solid acid catalysts, ensure they have not been deactivated by impurities or excessive moisture. For heterogeneous catalysts, proper activation procedures are crucial.

• Catalyst Loading: The amount of catalyst used directly impacts the number of active sites available for the reaction. Increasing the catalyst loading can increase the conversion rate, but an excess may lead to mass transfer limitations.[2]

• Catalyst Reusability: If you are reusing a heterogeneous catalyst, be aware that its activity may decrease after several cycles.[2] Consider regeneration or using a fresh batch of catalyst if a drop in performance is observed.

Q3: My catalyst is confirmed to be active. What other reaction parameters should I investigate?

Once the catalyst is ruled out as the primary issue, focus on optimizing the reaction conditions:

• Reaction Temperature: The reaction temperature significantly influences the reaction rate. Generally, increasing the temperature will increase the rate of reaction. However, excessively high temperatures can lead to the formation of byproducts and potentially deactivate the catalyst. The optimal temperature range is typically between 50°C and 220°C, depending on the catalyst and setup.[2][6]

• Reaction Time: The conversion of camphene will increase with reaction time. It is important to monitor the reaction progress to determine the optimal time to achieve maximum conversion without promoting side reactions.

• Solvent Composition: The choice of solvent and its composition, particularly the water content, is crucial. In aqueous acetone (B3395972), for example, catalytic activity increases with water content up to a certain point (e.g., 50% water), after which a decrease may be observed.[2] An insufficient amount of water will limit the reaction, while an excess can affect the solubility of camphene and the catalyst's effectiveness.[2][4]

• Reactant Molar Ratio: The molar ratio of water to camphene is a key parameter. A higher molar ratio of water can favor the forward reaction, but an excessive amount may dilute the reactants and slow down the reaction rate.[6]

Q4: Could the purity of my reagents be affecting the conversion rate?

Yes, the purity of the reactants and solvent is important:

• Camphene Purity: Ensure the camphene used is of high purity, as impurities can interfere with the catalyst and the reaction.

• Solvent Purity: The presence of impurities in the solvent can deactivate the catalyst. Use high-purity, dry solvents (when preparing aqueous solutions) to avoid introducing contaminants.

Data Presentation

Table 1: Comparison of Catalytic Systems for Camphene Hydration

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
PW4-SBA-15-SO₃H	Aqueous Acetone (1:1 V/V)	50	4	>99	~90	[2]
Strong Acidic Cation Exchange Resin	Isopropanol	Not Specified	Not Specified	High	Not Specified	[3]
Tartaric Acid-Boric Acid	Acetic Acid/Water	70	18	92.9	95.3 (as isobornyl acetate)	[3][7]
Synthetic Molecular Sieve (Hydrogen form)	Not Specified	80-220	Continuous Flow	High	High	[6]

Experimental Protocols

Protocol 1: Direct Hydration of Camphene using a Heterogeneous Catalyst (PW₄-SBA-15-SO₃H) [1]

• Reaction Setup: In a jacketed batch reactor (200 mL), add 114 mL of an aqueous acetone solution (1:1, V/V) and 0.482 g of the PW₄-SBA-15-SO₃H catalyst.

• Reactant Addition: Initiate the reaction by adding 7.5 mmol of camphene to the reactor. Use nonane (B91170) as an internal standard.

• Reaction Conditions: Heat the reaction mixture to 50°C and maintain this temperature with stirring for 4 hours.

• Sampling and Analysis: Periodically withdraw samples from the reactor for analysis by gas chromatography (GC) to monitor the conversion of camphene and the formation of isoborneol.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the catalyst by filtration. The catalyst can be washed, dried, and stored for reuse.

• Product Isolation: Isolate the isoborneol from the filtrate by solvent evaporation, followed by extraction with a suitable organic solvent (e.g., diethyl ether).

• Purification: Purify the crude isoborneol by recrystallization or column chromatography.

Protocol 2: Synthesis of Isobornyl Acetate (B1210297) followed by Hydrolysis [1]

Part A: Synthesis of Isobornyl Acetate

• Reaction Setup: In a reaction flask equipped with a magnetic stirrer and temperature control, add 10 g of camphene (≥75% purity), 25 g of glacial acetic acid, 0.5 g of L(+)-tartaric acid, and 0.4 g of boric acid.

• Reaction Conditions: Heat the mixture to 70°C and maintain with stirring for 18 hours.

• Work-up: After the reaction, cool the mixture and proceed to the hydrolysis step.

Part B: Saponification to Isoborneol

• Hydrolysis: Add a solution of sodium hydroxide (B78521) to the reaction mixture from Part A to saponify the isobornyl acetate to isoborneol.

• Extraction: Extract the isoborneol with an organic solvent.

• Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and remove the solvent under reduced pressure to obtain crude isoborneol. Further purification can be achieved by recrystallization.

Visualizations

Caption: Reaction pathway for the acid-catalyzed hydration of camphene.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 7. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation and Regeneration in Camphene Hydration

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in the catalytic hydration of camphene (B42988) to produce isoborneol (B83184). This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges related to catalyst deactivation and regeneration.

Troubleshooting Guide

Catalyst deactivation is an inevitable challenge in catalytic processes, leading to decreased efficiency and product yield.[1][2] This guide will help you identify and resolve common issues encountered during camphene hydration experiments.

Problem	Potential Cause	Troubleshooting/Solution
Low or Decreasing Camphene Conversion	1. Catalyst Deactivation: - Coking: Deposition of carbonaceous materials on the catalyst surface, blocking active sites.[3] This is often indicated by a darkening of the catalyst color. - Leaching: Dissolution of active sites (e.g., acid sites) into the reaction medium, leading to a permanent loss of activity.[4][5] - Poisoning: Strong chemisorption of impurities from the feed or solvent onto the active sites.[1]	1. Catalyst Regeneration: - For Coking: Perform calcination in an oxidizing atmosphere (e.g., air) to burn off the coke deposits. The temperature should be carefully controlled to avoid catalyst sintering. - For Leaching: Leaching is often irreversible.[4][5] Consider modifying the catalyst to improve the anchoring of active species or using a different solvent system to minimize leaching. - For Poisoning: If the poison is known, a specific chemical treatment may be possible. Otherwise, regeneration via calcination might be effective for certain poisons.
2. Suboptimal Reaction Conditions: - Incorrect temperature, pressure, or reactant concentrations.	2. Optimize Reaction Conditions: - Temperature: Ensure the reaction temperature is within the optimal range for your specific catalyst. Higher temperatures can sometimes accelerate deactivation.[6] - Water Content: The water-to-camphene ratio is crucial. An optimal water concentration can maximize catalytic activity, while excess water can sometimes lead to decreased activity by hindering camphene access to active sites.[7][8]
3. Mass Transfer Limitations: - Inadequate mixing or diffusion limitations within the catalyst pores, especially with viscous reaction mixtures or large catalyst particles.[8]	3. Address Mass Transfer Issues: - Stirring: Increase the stirring speed to ensure proper mixing. - Catalyst Particle Size: Use smaller catalyst particles to reduce internal diffusion limitations. - Solvent: Use a less viscous solvent if possible.
Decreased Selectivity to Isoborneol	1. Changes in Catalyst Acidity: - Leaching of strong acid sites or alteration of the acid site distribution can favor the formation of byproducts.	1. Characterize Catalyst Acidity: - Use techniques like ammonia (B1221849) temperature-programmed desorption (NH3-TPD) to analyze the acid site distribution of the fresh and used catalyst. - If strong acid sites are leaching, consider using a catalyst with better-anchored acid groups.
2. Formation of Byproducts: - Isomerization of camphene or further reaction of isoborneol can occur, especially at higher temperatures or longer reaction times. Common byproducts include borneol and camphene hydrate.[7][8]	2. Optimize Reaction Conditions and Analyze Products: - Reaction Time: Optimize the reaction time to maximize isoborneol yield before significant byproduct formation occurs. - Temperature: Lowering the reaction temperature may improve selectivity. - Product Analysis: Use Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS) to identify and quantify byproducts, which can provide insights into the deactivation mechanism.
Pressure Buildup in Continuous Reactor	1. Catalyst Bed Plugging: - Formation of coke or polymeric materials can block the catalyst bed.[3] - Catalyst particle attrition can lead to fines that plug the reactor.	1. Reactor and Catalyst Maintenance: - Catalyst Regeneration: Implement a regular regeneration cycle to remove coke deposits. - Guard Bed: Consider using a guard bed to trap impurities before they reach the main catalyst bed. - Catalyst Mechanical Stability: Use a catalyst with high mechanical strength to prevent attrition.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of solid acid catalyst deactivation in camphene hydration?

A1: The main deactivation mechanisms for solid acid catalysts in liquid-phase reactions like camphene hydration are:

• Coking/Fouling: The polymerization and deposition of organic species on the catalyst surface and within its pores, which physically blocks access to the active sites.[3] Terpenes and their derivatives can be prone to forming such deposits.

• Leaching: The dissolution of the active acid sites from the solid support into the polar reaction medium (aqueous-organic solvent).[4][5] This is a significant concern for supported catalysts like heteropoly acids or functionalized resins and results in an irreversible loss of activity.

• Sintering: Thermal degradation where the catalyst support or active particles agglomerate at high temperatures, leading to a loss of surface area and active sites. This is generally less of a concern at the mild temperatures used for camphene hydration but can be a factor during high-temperature regeneration.

Q2: How can I determine the cause of my catalyst's deactivation?

A2: A combination of characterization techniques on the fresh and spent catalyst can help identify the deactivation mechanism:

• For Coking:

  • Thermogravimetric Analysis (TGA): Quantifies the amount of coke by measuring weight loss upon heating in an oxidizing atmosphere.

  • Temperature-Programmed Oxidation (TPO): Identifies the nature and location of coke deposits by analyzing the products of controlled oxidation.

  • Visual Inspection: A change in catalyst color to brown or black is a strong indicator of coking.

• For Leaching:

  • Inductively Coupled Plasma (ICP) or Atomic Absorption Spectroscopy (AAS): Analyzes the reaction mixture after catalyst removal to detect the presence of leached active species.

• For Sintering:

  • Brunauer-Emmett-Teller (BET) Surface Area Analysis: Measures the specific surface area of the catalyst; a significant decrease suggests sintering.

  • X-ray Diffraction (XRD) and Transmission Electron Microscopy (TEM): Can reveal changes in the catalyst's crystalline structure and particle size.[9]

Q3: Is it possible to fully regenerate a deactivated catalyst?

A3: The success of regeneration depends on the deactivation mechanism.

• Coking: Deactivation by coke formation is often reversible through calcination (controlled burning of the coke). A well-designed regeneration process can restore a significant portion of the initial activity.[3]

• Leaching: Deactivation due to the leaching of active sites is generally irreversible, as the active components are lost from the catalyst structure.[4][5]

• Sintering: Sintering is also typically irreversible.

Q4: How does the water concentration in the solvent affect catalyst stability?

A4: Water concentration plays a dual role. It is a reactant and can influence the reaction medium's polarity.

• Positive Effect: An optimal amount of water is necessary for the hydration reaction and can enhance catalytic activity.[7][8]

• Negative Effect: High water concentrations can increase the polarity of the solvent, which may promote the leaching of active acid sites from the support.[4][5] It can also lead to competitive adsorption with the hydrophobic camphene molecules on the active sites, potentially reducing the reaction rate.[8]

Quantitative Data on Catalyst Performance and Deactivation

The following tables summarize quantitative data on the performance of different solid acid catalysts in camphene hydration and their stability over multiple runs.

Table 1: Performance of Various Solid Acid Catalysts in Camphene Hydration

Catalyst	Reaction Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
PW4-SBA-15-SO3H	50	4	~99	~90	[7][8]
USY Zeolite	Not Specified	Not Specified	Lower than PW4-SBA-15-SO3H	~90	[8]
Acidic Resin (Amberlyst-15)	60	8	Not Specified	Not Specified	[4]
H3PW12O40 (Homogeneous)	Not Specified	Not Specified	High	High	[10][11]

Table 2: Catalyst Reusability and Deactivation in Camphene Hydration

Catalyst	Cycle	Camphene Conversion (%)	Isoborneol Selectivity (%)	Comments	Reference
PW4-SBA-15-SO3H	1	~99	~90	Activity slightly decreases after the first run.	[7][8]
2	High	Not Affected	Stabilized catalytic activity observed after the third run.	[7][8]
3	Stabilized	Not Affected	[7][8]

Experimental Protocols

1. Catalyst Activity Testing in a Batch Reactor

This protocol is based on the hydration of camphene using a solid acid catalyst like PW-SBA-15-SO3H.[8]

• Reactor Setup: A jacketed glass batch reactor (e.g., 200 mL) equipped with a magnetic stirrer and a temperature controller.

• Materials:

  • Camphene

  • Solid acid catalyst (e.g., PW4-SBA-15-SO3H)

  • Solvent (e.g., aqueous acetone, 1:1 v/v)

  • Internal standard (e.g., nonane)

• Procedure:

  • Load the reactor with the solvent (e.g., 114 mL of aqueous acetone) and the catalyst (e.g., 0.482 g).

  • Set the reaction temperature to 50 °C and allow the system to equilibrate.

  • Initiate the reaction by adding a known amount of camphene (e.g., 7.5 mmol) and the internal standard.

  • Maintain vigorous stirring throughout the reaction.

  • Periodically withdraw samples from the reactor.

  • Analyze the samples using Gas Chromatography (GC) to determine the conversion of camphene and the selectivity to isoborneol.

2. Catalyst Regeneration by Calcination (for Coking)

This is a general procedure for regenerating a coked solid acid catalyst.

• Apparatus: A tube furnace with temperature programming capabilities.

• Procedure:

  • Place the spent (coked) catalyst in a quartz tube within the furnace.

  • Purge the system with an inert gas (e.g., nitrogen) while slowly ramping up the temperature to a pre-calcination temperature (e.g., 150-200 °C) to remove any adsorbed water and volatile organics. Hold for 1-2 hours.

  • Switch the gas flow to a dilute oxidizing atmosphere (e.g., 5-10% oxygen in nitrogen or air).

  • Slowly ramp the temperature to the target calcination temperature (typically 400-550 °C). The heating rate should be slow (e.g., 1-5 °C/min) to avoid excessive heat from coke combustion, which could cause sintering.

  • Hold at the target temperature for several hours (e.g., 3-6 hours) until the coke is completely combusted. This can be monitored by analyzing the off-gas for CO2.

  • Cool the catalyst down to room temperature under an inert gas flow.

3. Leaching Test

This protocol helps determine if the active components of the catalyst are leaching into the reaction medium.

• Procedure:

  • Perform a standard catalytic reaction for a set period.

  • At the end of the reaction, stop the stirring and carefully separate the solid catalyst from the liquid reaction mixture by filtration or centrifugation.

  • Take a sample of the clear liquid phase.

  • Analyze the liquid sample for the presence of the catalyst's active components using a sensitive analytical technique such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

  • The detection of the active component in the liquid phase confirms that leaching has occurred.

Visualizations

Caption: A simplified workflow of the catalyst deactivation and regeneration cycle.

Caption: A logical workflow for troubleshooting common issues in camphene hydration.

Caption: Simplified reaction pathway for the acid-catalyzed hydration of camphene.

References

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. The mathematical catalyst deactivation models: a mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deactivation and regeneration of solid acid and base catalyst ... [publikationen.bibliothek.kit.edu]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Enhanced catalytic performance of transition metal-doped Co/TiO2 for continuous-flow synthesis of borneol from isoborneol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. PlumX [plu.mx]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of Crude Camphene Hydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful recrystallization of crude camphene (B42988) hydrate (B1144303).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the recrystallization of crude camphene hydrate.

Issue	Possible Cause(s)	Recommended Solution(s)
Failure of Crude Camphene Hydrate to Dissolve	- Inappropriate solvent: The polarity of the solvent may not be suitable for camphene hydrate. - Insufficient solvent: The volume of solvent is not enough to dissolve the amount of crude material. - Low temperature: The solvent has not been heated to a sufficiently high temperature to dissolve the solute.	- Solvent Selection: Based on solubility data, ethanol, methanol, and isopropanol (B130326) are good starting points. For less polar options, petroleum ether or hexane (B92381) can be considered.[1][2] - Increase Solvent Volume: Add the hot solvent in small increments until the solid just dissolves.[3] - Ensure Adequate Heating: Heat the solvent to its boiling point to maximize the solubility of the camphene hydrate.
"Oiling Out" of Camphene Hydrate	- High supersaturation: The solution is too concentrated, causing the solute to separate as a liquid instead of a solid. - Rapid cooling: Cooling the solution too quickly can induce oiling out. - Melting point depression: Impurities in the crude material can lower the melting point of the mixture below the temperature of the solution.	- Reduce Supersaturation: Reheat the solution and add more hot solvent to decrease the concentration.[4] - Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath.[5] - Use a Seed Crystal: Introduce a small crystal of pure camphene hydrate to encourage crystallization.[4] - Solvent System Adjustment: Consider using a mixed solvent system. Dissolve the crude product in a "good" solvent (e.g., ethanol) and then add a "poor" solvent (e.g., water) dropwise until the solution becomes slightly turbid, then clarify with a few drops of the good solvent before cooling.[6]
Low Yield of Recrystallized Product	- Excessive solvent: Using too much solvent will result in a significant amount of product remaining in the mother liquor. - Premature crystallization: Crystals forming during a hot filtration step. - Incomplete crystallization: Not allowing enough time or a low enough temperature for crystallization to complete.	- Minimize Solvent: Use the minimum amount of hot solvent required to dissolve the crude solid.[7] - Preheat Filtration Apparatus: If a hot filtration is necessary to remove insoluble impurities, preheat the funnel and filter paper with hot solvent to prevent the product from crystallizing prematurely. - Maximize Crystallization Time and Lower Temperature: Allow the solution to cool to room temperature undisturbed, followed by cooling in an ice bath for at least 15-20 minutes.
Formation of Small, Powdery Crystals	- Rapid cooling: Cooling the flask too quickly in an ice bath. - Agitation: Disturbing the solution during the cooling process.	- Promote Slow Cooling: Allow the solution to cool slowly and undisturbed on a benchtop before moving to a colder environment. This promotes the growth of larger, more well-defined crystals.
Colored Impurities in Final Product	- Presence of colored impurities in the crude material.	- Use of Activated Charcoal: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most suitable solvents for the recrystallization of camphene hydrate?

A1: Based on solubility data, polar protic solvents such as ethanol, methanol, and isopropanol are excellent choices as camphene hydrate exhibits high solubility in them at elevated temperatures and lower solubility at room temperature.[1] Petroleum ether has also been suggested as a suitable solvent.[2] The choice of solvent may depend on the specific impurities present in the crude material.

Q2: What are the common impurities found in crude camphene hydrate?

A2: Crude camphene hydrate is often a byproduct of the hydration of camphene to isoborneol (B83184). Therefore, common impurities may include unreacted camphene, isoborneol, and other terpene isomers.[1]

Q3: How can I induce crystallization if no crystals form upon cooling?

A3: If crystals do not form, you can try the following techniques:

• Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The small scratches on the glass can provide nucleation sites for crystal growth.[4]

• Seeding: Add a very small crystal of pure camphene hydrate to the solution. This "seed" crystal will act as a template for other molecules to crystallize upon.[4]

• Concentration: If the solution is not saturated enough, you can gently heat it to evaporate some of the solvent and then allow it to cool again.[4]

Q4: What is the expected melting point of pure camphene hydrate?

A4: The melting point of pure camphene hydrate is a key indicator of its purity. A sharp melting point is indicative of a pure compound. While the exact melting point can vary slightly, a significant deviation or a broad melting range suggests the presence of impurities.

Q5: Can I use a mixed solvent system for recrystallization?

A5: Yes, a mixed solvent system can be very effective, especially for dealing with "oiling out".[6] A common approach is to dissolve the crude camphene hydrate in a minimal amount of a hot "good" solvent (in which it is very soluble, e.g., ethanol) and then slowly add a hot "poor" solvent (in which it is less soluble, e.g., water) until the solution becomes slightly cloudy. Then, add a few more drops of the "good" solvent to clarify the solution before allowing it to cool slowly.[6]

Quantitative Data: Solubility of Camphene Hydrate

The following table summarizes the solubility of camphene hydrate in various solvents at 25°C. This data can be used to guide the selection of an appropriate recrystallization solvent. A good recrystallization solvent will typically show high solubility at elevated temperatures and low solubility at lower temperatures.

Solvent	Solubility (g/L) at 25°C
Tetrahydrofuran (THF)	1898.09
Chloroform	1780.6
1,4-Dioxane	1516.92
Methanol	1476.12
Dichloromethane	1305.01
Ethanol	973.08
Isopropanol	872.02
Ethyl Acetate	816.22
Acetone	804.91
n-Hexane	110.57
Water	51.21

(Data sourced from publicly available chemical databases)

Experimental Protocols

Single-Solvent Recrystallization of Crude Camphene Hydrate

This protocol is adapted from the purification of isoborneol and is a general guideline.[1] Optimal solvent choice and volumes should be determined on a small scale first.

Materials:

• Crude camphene hydrate

• Recrystallization solvent (e.g., ethanol, methanol, or petroleum ether)

• Erlenmeyer flasks

• Hot plate

• Watch glass

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude camphene hydrate in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture on a hot plate to the solvent's boiling point while stirring. Continue to add the hot solvent in small portions until the camphene hydrate is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal present, perform a hot gravity filtration. To do this, preheat a second Erlenmeyer flask and a funnel with a small amount of hot solvent. Place a fluted filter paper in the funnel and quickly pour the hot solution through it.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature on a benchtop without disturbance.

• Complete Crystallization: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice bath for 15-20 minutes to maximize the yield of crystals.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them for several minutes. For final drying, the crystals can be transferred to a watch glass and air-dried or placed in a desiccator.

• Analysis: Determine the yield and assess the purity of the recrystallized camphene hydrate by measuring its melting point.

Visualizations

Experimental Workflow for Recrystallization

Caption: Workflow for the recrystallization of crude camphene hydrate.

References

• 1. benchchem.com [benchchem.com]
• 2. organic chemistry - Purification of isoborneol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mt.com [mt.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. athabascau.ca [athabascau.ca]

reducing polymeric by-products in α-pinene rearrangement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the acid-catalyzed rearrangement of α-pinene. The focus is on minimizing the formation of undesired polymeric by-products and optimizing the yield of desired isomers like camphene (B42988).

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the acid-catalyzed rearrangement of α-pinene?

The acid-catalyzed rearrangement of α-pinene can lead to a variety of isomeric products. The main pathways involve either a skeletal rearrangement to form bicyclic compounds or a ring-opening isomerization to yield monocyclic products.[1][2] Key products include:

• Bicyclic isomers: Camphene, tricyclene, and β-pinene.[2]

• Monocyclic isomers: Limonene, terpinolene, and α-terpinene.[2][3]

• Polymeric by-products: Low molecular weight oligomers and polymers of α-pinene and its isomers.[4][5]

Q2: What causes the formation of polymeric by-products in α-pinene rearrangement?

Polymeric by-products are primarily formed through cationic polymerization.[5] The acidic catalyst protonates the double bond of α-pinene or its isomers, generating a carbocation intermediate. This carbocation can then be attacked by another monomer unit (e.g., another α-pinene molecule), initiating a chain reaction that leads to the formation of polymers.[5] Conditions that favor the stability and propagation of these carbocationic species, such as high catalyst acidity and elevated temperatures, can increase the yield of polymeric by-products.[4]

Q3: Which catalysts are commonly used for α-pinene rearrangement, and how do they influence by-product formation?

A variety of solid acid catalysts are employed to promote the isomerization of α-pinene while minimizing by-product formation. Common choices include:

• Titanium dioxide (TiO₂): Acid-activated TiO₂, particularly in nanopowder form, is a conventional catalyst for this reaction.[6][7] Its surface acidity can be tailored by acid treatment to optimize camphene selectivity.[1][7]

• Titanate Nanotubes (TNTs): These materials exhibit high catalytic activity and selectivity towards camphene due to their large surface area and suitable acidic sites.[8]

• Ion Exchange Resins: These offer an alternative to traditional solid acid catalysts, with performance comparable to acidic TiO₂.[6]

• Sulfated Zirconia (SZ): The ratio of Brønsted to Lewis acid sites on SZ, which can be modified by thermal pre-treatment, influences catalyst activity and selectivity.[3]

• Zeolites and Clays: While active, catalysts with very strong acid sites, like certain zeolites, may lead to lower selectivity for camphene and potentially more by-products.[2][8]

Troubleshooting Guide

Issue 1: High Yield of Polymeric By-products

Symptoms:

• The reaction mixture is highly viscous or contains solid precipitates.

• Gas chromatography (GC) analysis shows a broad, unresolved hump at longer retention times, indicative of high molecular weight species.

• The overall yield of desired monomeric isomers is low.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Excessive Catalyst Acidity	Reduce the catalyst loading or use a catalyst with milder acidity. For instance, if using a strongly acidic zeolite, consider switching to an acid-activated TiO₂ or an ion exchange resin.	Very strong acid sites can promote the formation and propagation of carbocations, leading to increased polymerization.[8]
High Reaction Temperature	Lower the reaction temperature. Consider a two-step temperature profile: an initial higher temperature for conversion, followed by a lower temperature for the remainder of the reaction.[4]	Higher temperatures can accelerate polymerization side reactions. A lower temperature secondary reaction phase can help complete the rearrangement of remaining α-pinene while minimizing polymer formation.[4]
Prolonged Reaction Time	Optimize the reaction time by monitoring the reaction progress using GC. Quench the reaction once the desired level of α-pinene conversion is achieved.	Extended reaction times can lead to the gradual formation of polymeric by-products from the desired monomeric products.
Solvent Effects	If performing the reaction in a solvent, consider using a non-polar solvent. For solvent-free conditions, ensure efficient stirring to prevent localized overheating.	The choice of solvent can influence the stability of carbocationic intermediates.

Issue 2: Low Conversion of α-Pinene

Symptoms:

• GC analysis shows a large peak corresponding to the starting material, α-pinene.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Insufficient Catalyst Activity	Increase the catalyst loading or use a more active catalyst. Ensure the catalyst was properly activated (e.g., via acid treatment or calcination at the correct temperature).	The rate of isomerization is directly related to the number and strength of the active acid sites on the catalyst.
Low Reaction Temperature	Increase the reaction temperature in controlled increments.	The rate of rearrangement is temperature-dependent. An increase in temperature generally enhances the conversion rate.
Catalyst Deactivation	If reusing the catalyst, ensure it is properly regenerated between runs (e.g., by washing with a solvent like acetone (B3395972) and drying).	The catalyst's active sites can be blocked by adsorbed products or by-products, reducing its activity over time.

Issue 3: Poor Selectivity towards the Desired Isomer (e.g., Camphene)

Symptoms:

• GC analysis shows a complex mixture of various monocyclic and bicyclic isomers, with no single product dominating.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Inappropriate Catalyst	Select a catalyst known for high selectivity towards the desired product. For camphene, titanate nanotubes and acid-activated TiO₂ have shown high selectivity.[7][8]	The pore structure, surface area, and nature of the acid sites (Brønsted vs. Lewis) of the catalyst play a crucial role in determining the product distribution.[3][7]
Suboptimal Reaction Temperature	Optimize the reaction temperature. For camphene synthesis, temperatures are often in the range of 100-160°C.[4][8]	Product selectivity is often highly sensitive to temperature. For example, at higher temperatures, camphene may be further converted into monocyclic isomers.[8]
Reaction Time	Monitor the product distribution over time. The desired product may be an intermediate that converts to other products with longer reaction times.	The reaction pathway involves the formation of various intermediates, and the product composition will change as the reaction progresses.

Data Presentation

Table 1: Effect of Catalyst and Temperature on α-Pinene Conversion and Camphene Selectivity

Catalyst	Temperature (°C)	α-Pinene Conversion (%)	Camphene Selectivity (%)	Reference
TiO₂ Nanopowder (HCl activated)	110	~100	63.96	[1][7]
Titanate Nanotubes (TNTs-Cl)	120	97.8	78.5	[8]
Al-Si RB (HCl activated)	130	85	61	[2]
Titanium Oxide Hydrate	155-163	>99	Not specified, but process reduces polymers	[4]

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Rearrangement of α-Pinene

Materials:

• α-Pinene (high purity)

• Solid acid catalyst (e.g., acid-activated TiO₂ nanopowder)

• Inert gas (e.g., Nitrogen or Argon)

• Solvent (optional, e.g., toluene)

• Quenching agent (e.g., sodium bicarbonate solution)

• Drying agent (e.g., anhydrous sodium sulfate)

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with heating mantle

• Thermometer or thermocouple

• Inert gas inlet and outlet

• Apparatus for sample extraction (e.g., syringe)

Procedure:

• Reactor Setup: Assemble the reaction vessel with a condenser, magnetic stirrer, and thermometer. Purge the system with an inert gas.

• Charging Reactants: Add α-pinene and the catalyst to the reaction flask. If using a solvent, add it at this stage. A typical catalyst loading is 0.1-2.0% by weight relative to α-pinene.[4]

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 110-160°C) with vigorous stirring.

• Monitoring: At regular intervals, withdraw small aliquots of the reaction mixture, quench them with a basic solution, and analyze by GC to monitor the conversion of α-pinene and the formation of products.

• Work-up: Once the desired conversion is reached, cool the reaction mixture to room temperature.

• Product Isolation: Separate the catalyst by filtration. Neutralize the filtrate by washing with a sodium bicarbonate solution, followed by water. Dry the organic layer over an anhydrous drying agent. The solvent can be removed under reduced pressure, and the crude product can be purified by distillation.

Visualizations

Troubleshooting Workflow for High Polymeric By-product Formation

Caption: A decision tree for troubleshooting high polymeric by-product formation.

Reaction Pathway Overview

Caption: Simplified reaction pathways in acid-catalyzed α-pinene rearrangement.

References

• 1. Synthesis of camphene by α-pinene isomerization using acid nano titanium dioxide catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US5826202A - Process for the preparation of camphene by the rearrangement of a-pinene - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Ion exchange resins as catalyst for the isomerization of alpha-pinene to camphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of camphene by α-pinene isomerization using acid nano titanium dioxide catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Highly-selective solvent-free catalytic isomerization of α-pinene to camphene over reusable titanate nanotubes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to GC-MS Analysis for Camphene Hydrate and Isoborneol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of camphene (B42988) hydrate (B1144303) and isoborneol (B83184) is crucial for quality control, pharmacokinetic studies, and various research applications. Gas Chromatography-Mass Spectrometry (GC-MS) stands as the gold standard for analyzing these volatile bicyclic monoterpenoids due to its high sensitivity, selectivity, and resolving power, making it ideal for complex matrices.[1][2]

This guide provides an objective comparison of different GC-MS methodologies for the quantification of camphene hydrate and isoborneol, supported by experimental data and detailed protocols.

Comparison of GC-MS Methods

The choice of GC-MS parameters can significantly impact the separation efficiency, sensitivity, and analysis time. Below is a comparison of two distinct methods derived from published studies. Method A represents a highly sensitive method optimized for pharmacokinetic studies, while Method B illustrates a more general approach for terpene profiling.

Parameter	Method A: High-Sensitivity Analysis	Method B: General Terpenoid Profiling
GC Column	TR-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) with 5% phenyl polysilphenylene-siloxane[3]	DB-5MS or similar (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at 1.5 mL/min[3]	Helium at 1.2 mL/min[4]
Injection Mode	PTV-based Large Volume Injection (up to 50 µL)[3]	Splitless injection (1 µL)[4]
Injector Temp.	250°C[2]	300°C[4]
Oven Program	60°C (2 min), then 8°C/min to 132°C, then 108°C/min to 240°C (hold 2 min)[3]	50°C (1 min), then 7°C/min to 180°C, then 50°C/min to 300°C (hold 10 min)[4]
MS Interface	Transfer line at 250°C[3]	Transfer line at 280°C[4]
Ion Source Temp.	250°C[3]	300°C[4]
Ionization Mode	Electron Impact (EI) at 70 eV[3]	Electron Impact (EI)
Acquisition Mode	Selected Ion Monitoring (SIM)[3]	Full Scan or Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	95 for both isoborneol and borneol[3]	93 or 95 for general terpenoids[3][4]

Quantitative Data Summary

Method validation is critical to ensure that an analytical method is suitable for its intended purpose. Key validation parameters include linearity, limit of detection (LOD), and limit of quantification (LOQ).

Analyte	Method	Linearity (R²)	LOD	LOQ
Isoborneol	High-Sensitivity (Method A)	>0.99[3]	-	0.98 nmol/L[3]
Terpenoids (general)	High-Throughput	≥0.994[5]	14-27 ng[4]	-

Experimental Protocols

Below are detailed methodologies for sample preparation and GC-MS analysis.

Method A: High-Sensitivity Protocol for Isoborneol in Plasma

This protocol is adapted from a study focused on achieving high sensitivity for pharmacokinetic analysis.[3]

1. Sample Preparation (Liquid-Liquid Extraction):

• To a sample of plasma, add an internal standard (e.g., naphthalene).

• Perform liquid-liquid extraction using n-hexane as the solvent.[3]

• Vortex the mixture and then centrifuge to separate the layers.

• Carefully transfer the organic supernatant to a sampler vial for GC-MS analysis.[3]

2. GC-MS Instrument Parameters:

• GC System: Agilent 7890B or similar.

• Column: TR-5MS (30 m x 0.25 mm, 0.25 µm).[3]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.[3]

• Oven Program: Start at 60°C for 2 min, ramp to 132°C at 8°C/min, then ramp to 240°C at 108°C/min and hold for 2 min.[3]

• Injector: PTV injector, with injection volumes up to 50 µL for n-pentane extracts.[3]

• MS System: Waters Xevo TQ-GC Tandem Quadrupole or similar.

• Ionization: Electron Impact (EI) at 70 eV.[3]

• Temperatures: Transfer line and ion source at 250°C.[3]

• Acquisition: Selected Ion Monitoring (SIM) mode, monitoring m/z 95 for isoborneol and m/z 128 for naphthalene (B1677914) (internal standard).[3]

3. Data Analysis:

• Quantification is based on the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios against the concentrations of the standards.

Method B: General Protocol for Terpenoids in Plant Material

This protocol is a generalized method suitable for the routine analysis of terpenes in plant extracts.[4][5]

1. Sample Preparation (Solvent Extraction):

• Homogenize the plant material (e.g., 40 mg of biomass).[5]

• Extract with a suitable organic solvent like hexane, and include an internal standard (e.g., dodecane (B42187) at 50 µg/mL).[5]

• Vortex and centrifuge the sample.

• The supernatant can be directly injected or further diluted if necessary.

2. GC-MS Instrument Parameters:

• GC System: Agilent 7890B or similar.

• Column: DB-5MS or equivalent (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[4]

• Oven Program: Start at 50°C for 1 min, ramp to 180°C at 7°C/min, then ramp to 300°C at 50°C/min and hold for 10 min.[4]

• Injector: Splitless mode at 300°C, 1 µL injection volume.[4]

• MS System: Mass spectrometer capable of EI ionization.

• Ionization: Electron Impact (EI) at 70 eV.

• Temperatures: Transfer line at 280°C, ion source at 300°C, quadrupole at 150°C.[4]

• Acquisition: Full scan mode for qualitative analysis or SIM mode for targeted quantification.

3. Data Analysis:

• Identify compounds by comparing their mass spectra with a spectral library (e.g., NIST).

• For quantification, use the peak area of the target analyte and an internal standard to calculate the concentration based on a calibration curve.

Visualizations

GC-MS Analysis Workflow

The following diagram illustrates the typical workflow for the GC-MS analysis of camphene hydrate and isoborneol.

Caption: Workflow for GC-MS quantification.

Alternative Analytical Techniques

While GC-MS is the preferred method, other techniques can be used for the analysis of isoborneol.

• High-Performance Liquid Chromatography (HPLC): HPLC is generally less suitable for highly volatile compounds like isoborneol.[2] It may require derivatization to improve retention and detection, which adds complexity to the workflow.[2] However, it can be advantageous for thermally labile compounds.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative NMR (qNMR) is a powerful tool for direct quantification without needing specific reference standards for each analyte.[1] It provides detailed structural information, ensuring unambiguous identification.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sensitive assay for measurement of volatile borneol, isoborneol, and the metabolite camphor in rat pharmacokinetic study of Borneolum (Bingpian) and Borneolum syntheticum (synthetic Bingpian) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. A High-Throughput Method for the Comprehensive Analysis of Terpenes and Terpenoids in Medicinal Cannabis Biomass - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for Camphene Hydration

The hydration of camphene (B42988) is a critical industrial reaction, primarily for the synthesis of isoborneol (B83184), a key intermediate in the production of camphor (B46023) and a valuable ingredient in the fragrance and pharmaceutical industries. The efficiency of this process is highly dependent on the catalyst employed. This guide provides a comparative analysis of various catalytic systems, presenting performance data and detailed experimental protocols to assist researchers and professionals in selecting the optimal catalyst for their needs.

The conversion of camphene to isoborneol is an acid-catalyzed hydration reaction. Catalysts for this process can be broadly categorized into two main types:

• Homogeneous Catalysts : These catalysts are dissolved in the reaction mixture, leading to high activity and selectivity due to excellent contact with reactants. However, their separation from the product mixture can be challenging and costly.[1][2][3]

• Heterogeneous Catalysts : These are solid catalysts that are insoluble in the reaction medium. They are easily separated from the reaction mixture, allowing for straightforward recovery and reuse, which is economically and environmentally advantageous.[1][4]

Performance Comparison of Camphene Hydration Catalysts

The following table summarizes the performance of several catalysts reported in the literature for the hydration of camphene to isoborneol.

Catalyst	Catalyst Type	Reaction Conditions	Camphene Conversion (%)	Isoborneol Selectivity (%)	Key Findings & Remarks
PW4-SBA-15-SO₃H	Heterogeneous	50°C, Aqueous Acetone (B3395972) (1:1 v/v)	99%	90%	A solid acid catalyst combining tungstophosphoric acid (PW) on a sulfonic acid-functionalized silica (B1680970) support. It demonstrates high activity and stability over multiple runs.[1][5][6]
Strong Acidic Cation Exchange Resin	Heterogeneous	40-80°C, Various Solvents	42.5%	Low (Isoborneol content of 6.07% in product)	A common industrial catalyst, though it may show lower conversion and selectivity compared to more advanced systems.[7][8]
12-Tungstophosphoric Acid (H₃PW₁₂O₄₀)	Homogeneous/ Heterogeneous (supported)	Not specified	High	High (Total selectivity for isoborneol and isobornyl acetate (B1210297) can reach nearly 100%)	A heteropoly acid that shows significantly higher activity than conventional catalysts like H₂SO₄ and Amberlyst-15.[9][10]
Mandelic Acid–Boric Acid	Homogeneous	Solvent-free	Not specified	55.9%	An α-hydroxyl carboxylic acid composite catalyst. The reported isoborneol content in the final product was 26.1%.[11]
Titanium Sulfate/Tartaric Acid/Boric Acid	Homogeneous	Not specified	Not specified	Not specified	A ternary composite catalyst that resulted in a final product with an isoborneol GC content of 55.6%.[11]

Reaction Pathway and Experimental Workflow

The diagrams below illustrate the chemical transformation and a typical experimental process for the hydration of camphene.

Fig 1. Acid-catalyzed hydration of camphene to isoborneol.

Fig 2. General experimental workflow for camphene hydration.

Experimental Protocols

Below are detailed methodologies for conducting camphene hydration experiments.

1. General Protocol for Camphene Hydration

This protocol provides a general framework that can be adapted for various catalysts.

• Apparatus: A jacketed glass batch reactor equipped with a magnetic stirrer, a condenser, and a temperature controller.

• Materials: Camphene, selected catalyst, solvent (e.g., aqueous acetone, isopropanol), internal standard (e.g., nonane), and quenching agent (e.g., sodium bicarbonate solution).

• Procedure:

  • The reactor is charged with the desired amount of solvent and catalyst.

  • The mixture is heated to the target reaction temperature (e.g., 40-80°C) while stirring.

  • Once the temperature is stable, a known quantity of camphene and internal standard is added to initiate the reaction (t=0).

  • Samples are withdrawn from the reactor at regular intervals.

  • Each sample is immediately quenched to stop the reaction and analyzed by Gas Chromatography (GC) to determine the concentration of camphene, isoborneol, and any byproducts.

  • The reaction is continued until the desired camphene conversion is achieved.

  • Upon completion, the reactor is cooled, and the solid catalyst (if heterogeneous) is separated by filtration. The liquid product is then purified.

2. Specific Protocol using PW4-SBA-15-SO₃H Catalyst[1]

This procedure is based on the successful hydration of camphene using a highly active heterogeneous catalyst.[1]

• Apparatus: A 200 mL jacketed batch reactor.

• Reaction Mixture:

  • Solvent: 114 mL of aqueous acetone (1:1, v/v).

  • Catalyst: 0.482 g of PW4-SBA-15-SO₃H.

  • Reactant: 7.5 mmol of camphene.

  • Internal Standard: Nonane.

• Procedure:

  • The reactor is loaded with 114 mL of the aqueous acetone solvent and 0.482 g of the PW4-SBA-15-SO₃H catalyst.

  • The reactor is heated to 50 °C with stirring.

  • The reaction is initiated by adding 7.5 mmol of camphene.

  • Samples are periodically removed from the reactor for analysis.

  • Samples are analyzed by a Gas Chromatograph (GC) equipped with a DB-1 column (30 m x 0.25 mm) to monitor the conversion of camphene and the formation of isoborneol.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. Homogeneous catalysts | Johnson Matthey | Johnson Matthey [matthey.com]
• 3. Homogeneous and heterogeneous catalysts for multicomponent reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. MATERIALS FOR HETEROGENEOUS CATALYSIS [uccs.univ-artois.fr]
• 5. researchgate.net [researchgate.net]
• 6. Hydration of Camphene over PW-SBA-15-SO3H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

A Comparative Guide to the Validation of Camphene Hydrate Synthesis Using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of camphene (B42988) hydrate (B1144303) (isoborneol) and the validation of this process using High-Performance Liquid Chromatography (HPLC). It offers a comparative analysis with alternative methods, detailed experimental protocols, and quantitative data to support researchers in achieving robust and reproducible results.

Introduction to Camphene Hydrate Synthesis

Camphene hydrate, scientifically known as isoborneol (B83184), is a crucial chemical intermediate, primarily used in the synthesis of camphor (B46023).[1][2] The synthesis typically involves the acid-catalyzed hydration of camphene.[1] Given its application in pharmaceutical and fragrance industries, rigorous validation of the synthesis process is paramount to ensure the final product's purity, potency, and safety. HPLC is a powerful analytical technique widely employed for this purpose, offering high resolution and quantitative accuracy.

Synthesis of Camphene Hydrate

The primary method for synthesizing camphene hydrate is the direct hydration of camphene in the presence of an acid catalyst. The reaction converts the double bond in camphene into a hydroxyl group, yielding isoborneol.

Common Catalytic Systems:

• Solid Acid Catalysts: Styrene-type macroporous strong acid ion-exchange resins are frequently used due to their high catalytic activity and ease of separation from the reaction mixture.[2][3]

• Heteropoly Acids: Tungstophosphoric acid supported on materials like SBA-15 silica (B1680970) has demonstrated high catalytic activity and selectivity towards isoborneol.[1]

• Molecular Sieves: Synthetic zeolites, such as HZSM-5, can also be employed as catalysts in a fixed-bed continuous reaction system.[4]

A typical reaction involves stirring camphene with water and a solvent (like acetone (B3395972) or isopropanol) in the presence of the catalyst at a controlled temperature (e.g., 40-80°C).[1][2]

Validation of Synthesis by HPLC

An HPLC method must be validated to ensure it is fit for its intended purpose. The validation process is governed by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6][7]

Detailed Experimental Protocol for HPLC Analysis:

This protocol is a representative method for the analysis of camphene hydrate and related terpenes.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV Detector.[8]

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for separating non-polar to moderately polar compounds.[9]

• Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B52724) (B), often with 0.1% formic acid to improve peak shape and resolution.[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Terpenes like camphene hydrate lack strong chromophores, so detection is typically performed at a low wavelength, such as 200-220 nm.[10][11]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh a portion of the reaction mixture or final product, dissolve it in a suitable solvent (e.g., methanol (B129727) or acetonitrile), and filter through a 0.45 µm syringe filter before injection.[8]

HPLC Method Validation Parameters:

A comprehensive validation protocol assesses the following characteristics:[12]

• Specificity: The ability of the method to accurately measure the analyte (camphene hydrate) without interference from other components like unreacted camphene, byproducts, or impurities.

• Linearity: The method's ability to produce test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The concentration interval over which the method is shown to be linear, accurate, and precise.

• Accuracy: The closeness of the results obtained by the method to the true value. It is often assessed by spike-recovery experiments.

• Precision:

  • Repeatability (Intra-day precision): The precision under the same operating conditions over a short interval.

  • Intermediate Precision (Inter-day precision): Expresses the variation within the same laboratory (e.g., different days, different analysts).

• Limit of Detection (LOD): The lowest concentration of the analyte that can be detected but not necessarily quantified with acceptable accuracy.[13]

• Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.[13]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature), providing an indication of its reliability during normal usage.

Table 1: Representative HPLC Method Validation Data for a Terpene Analysis

This table summarizes typical acceptance criteria and results for an HPLC method validation, based on data for similar compounds.[8][13][14]

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.999	0.9995
Range	80-120% of the target concentration	10 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (% RSD)
- Repeatability	≤ 2.0%	< 1.0%
- Intermediate Precision	≤ 2.0%	< 1.5%
LOD	Signal-to-Noise ratio of 3:1	0.1 µg/mL
LOQ	Signal-to-Noise ratio of 10:1	0.3 µg/mL
Specificity	No interference at the retention time of the analyte	Peak is spectrally pure
Robustness	% RSD ≤ 2.0% for varied conditions	Passes (RSD < 2.0%)

Comparison with Alternative Methods: HPLC vs. Gas Chromatography (GC)

While HPLC is a robust method, Gas Chromatography (GC) is the most common alternative for analyzing volatile compounds like terpenes.[10] The choice between HPLC and GC depends on the specific analytical goals.

Key Differences:

• Principle: HPLC separates compounds in the liquid phase, making it suitable for a wide range of molecules, including those that are not volatile or are thermally sensitive. GC separates compounds in the gas phase and is ideal for volatile and thermally stable analytes.[15]

• Sample Volatility: GC is generally preferred for highly volatile terpenes.[16] Camphene hydrate is sufficiently volatile for GC analysis.

• Derivatization: HPLC typically does not require derivatization. In contrast, GC sometimes requires derivatization for polar compounds to increase their volatility and thermal stability.

• Detection: HPLC commonly uses UV-Vis or Diode Array Detectors (DAD). GC is often coupled with a Flame Ionization Detector (FID), which is a universal detector for organic compounds, or a Mass Spectrometer (MS) for definitive identification.[17]

• Speed and Resolution: GC often provides faster analysis times and higher separation efficiency for complex mixtures of volatile compounds.[16]

Table 2: Comparison of HPLC and GC for Camphene Hydrate Analysis

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase.
Analyte Suitability	Ideal for non-volatile or thermally labile compounds. Can analyze terpenes.[18]	Excellent for volatile and semi-volatile compounds like camphene hydrate.[10][15]
Sample Preparation	Simple dissolution and filtration.[8]	May involve solvent extraction or headspace analysis.[19]
Detection	UV/DAD (requires chromophore, low wavelength for terpenes), MS.[11]	FID (universal for hydrocarbons), MS (structural information).
Advantages	- Direct analysis of non-volatile impurities.- Avoids thermal degradation of analytes.	- High resolution and speed for volatile compounds.- High sensitivity with FID.- Definitive identification with MS.[20]
Disadvantages	- Potential for co-elution with other compounds.- Lower sensitivity for compounds with poor UV absorbance.[10]	- Not suitable for non-volatile impurities.- Potential for thermal degradation of sensitive compounds.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships in the validation process.

Caption: Experimental workflow from synthesis to HPLC validation.

References

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 4. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Can HPLC-UV Be Used For Terpenes Analysis In Cannabis? [restek.com]
• 11. Capillary Liquid Chromatography for the Determination of Terpenes in Botanical Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. quora.com [quora.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. bucksci.com [bucksci.com]
• 19. youtube.com [youtube.com]
• 20. orbi.uliege.be [orbi.uliege.be]

Camphene Hydrate vs. Isoborneol: A Comparative Analysis for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between structurally similar compounds is paramount. This guide provides a comprehensive comparative analysis of camphene (B42988) hydrate (B1144303) and isoborneol (B83184), focusing on their chemical properties, synthesis, and biological activities, supported by experimental data and detailed protocols.

Chemical and Physical Properties

Camphene hydrate and isoborneol are bicyclic monoterpenoid alcohols with the same chemical formula (C₁₀H₁₈O) but different structural arrangements. Isoborneol is a well-characterized isomer of borneol, with the hydroxyl group in the exo position.[1] Camphene hydrate, also known as 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, is a tertiary alcohol.[2] These structural distinctions lead to differences in their physical properties and biological activities.

Property	Camphene Hydrate	Isoborneol
IUPAC Name	2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol[2][3]	(1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol[1]
Synonyms	3-Methylcamphenilol, 3-Methylcamphenilanol[3]	(±)-Isoborneol[4]
CAS Number	465-31-6[5]	124-76-5 (racemic)[1]
Molecular Formula	C₁₀H₁₈O[2][3]	C₁₀H₁₈O[1]
Molar Mass	154.25 g/mol [3]	154.253 g·mol⁻¹[1]
Appearance	Colorless to pale yellow crystalline solid (est.)	White or colorless solid[1]
Melting Point	149-151 °C	212–214 °C[1]
Boiling Point	204-207 °C	212-214 °C[1]
Solubility in Water	863.1 mg/L @ 25 °C (est.)	Slightly soluble[6]

Synthesis and Production

Isoborneol is primarily synthesized from camphene through two main routes:

• Indirect Hydration: This method involves the esterification of camphene with acetic acid to form isobornyl acetate, which is then hydrolyzed to yield isoborneol.[7]

• Direct Hydration: Camphene can be directly hydrated in the presence of an acid catalyst to produce isoborneol.[8][9] This method is considered more efficient as it involves fewer steps.[8] Strong acid cation exchange resins are often used as catalysts in this process.[10]

Camphene hydrate is often formed as a byproduct during the hydration of camphene to produce isoborneol.[4] Specific, high-yield synthetic routes for camphene hydrate are not as well-documented in publicly available literature, suggesting it is more of a secondary product in camphene chemistry.

Comparative Biological and Pharmacological Activities

A significant disparity exists in the available research on the biological activities of isoborneol compared to camphene hydrate. Isoborneol has been the subject of numerous studies, revealing a range of pharmacological effects. In contrast, there is a notable lack of experimental data on the specific biological and pharmacological properties of camphene hydrate. Therefore, this section will primarily detail the activities of isoborneol, with some discussion of its precursor, camphene, to provide context.

Isoborneol: A Profile of Diverse Bioactivity

Isoborneol has demonstrated a variety of promising pharmacological activities in preclinical studies:

• Antiviral Activity: Isoborneol exhibits potent antiviral activity, particularly against Herpes Simplex Virus Type 1 (HSV-1).[4][11] It has been shown to inactivate the virus and inhibit its replication by interfering with the glycosylation of viral polypeptides.[11]

• Neuroprotective Effects: Studies have indicated that isoborneol possesses neuroprotective properties. It can protect neuronal cells from oxidative stress-induced apoptosis by reducing the generation of reactive oxygen species (ROS), modulating the Bax/Bcl-2 ratio, and decreasing the activation of c-Jun N-terminal kinase (JNK).

• Anti-inflammatory and Analgesic Effects: Isoborneol has been reported to have anti-inflammatory and analgesic properties.

• Cardioprotective Potential: Some in vitro evidence suggests that isoborneol may contribute to heart health by preventing the accumulation of low-density lipoprotein (LDL) in macrophages, a key event in the formation of foam cells and the development of atherosclerosis.[12]

• Antioxidant Activity: As a monoterpenoid alcohol, isoborneol possesses antioxidant properties that contribute to its protective effects against cellular damage.[4]

Camphene Hydrate: An Unexplored Frontier

Currently, there is a significant lack of published experimental data specifically detailing the biological and pharmacological activities of camphene hydrate. While it is a component of some essential oils, its individual contribution to their therapeutic effects has not been elucidated.

Camphene: The Precursor's Profile

To offer some perspective, the biological activities of camphene, the precursor to both camphene hydrate and isoborneol, have been investigated. Camphene has been shown to possess anti-inflammatory, antioxidant, and hypolipidemic properties. It has been demonstrated to reduce plasma cholesterol and triglycerides in animal models. However, it is crucial to reiterate that these activities are attributed to camphene and cannot be directly extrapolated to camphene hydrate without specific experimental validation.

Experimental Protocols

WST-1 Cell Viability Assay

This colorimetric assay is used to assess the cytotoxicity of a compound by measuring the metabolic activity of cells.

• Principle: The stable tetrazolium salt WST-1 is cleaved to a soluble formazan (B1609692) by mitochondrial dehydrogenases in viable cells. The amount of formazan dye formed is directly proportional to the number of metabolically active cells.

• Protocol:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of culture medium.

  • Incubate for 24 hours to allow for cell attachment.

  • Treat the cells with various concentrations of the test compound (e.g., isoborneol) and a vehicle control.

  • Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of WST-1 reagent to each well.

  • Incubate for 1-4 hours at 37°C.

  • Gently shake the plate for 1 minute.

  • Measure the absorbance at 450 nm using a microplate reader. The reference wavelength should be greater than 600 nm.

  • Calculate cell viability as a percentage of the vehicle control.

Plaque Reduction Assay for Antiviral (HSV-1) Activity

This assay is used to determine the ability of a compound to inhibit the replication of a virus.

• Principle: A confluent monolayer of host cells is infected with a known amount of virus in the presence or absence of the test compound. The number of plaques (zones of cell death) that form is a measure of viral replication.

• Protocol:

  • Seed host cells (e.g., Vero cells) in 24-well plates and grow to confluency.

  • Prepare serial dilutions of the virus stock.

  • Pre-treat the cell monolayers with different concentrations of the test compound (e.g., isoborneol) for 1 hour.

  • Infect the cells with the virus (e.g., HSV-1) at a specific multiplicity of infection (MOI) for 1-2 hours.

  • Remove the virus inoculum and add an overlay medium containing the test compound to prevent secondary plaque formation.

  • Incubate the plates for 2-3 days until plaques are visible.

  • Fix and stain the cells (e.g., with crystal violet).

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque inhibition compared to the untreated virus control.

Signaling Pathways and Experimental Workflows

Neuroprotective Signaling Pathway of Isoborneol

Isoborneol is suggested to exert its neuroprotective effects through the modulation of intracellular signaling pathways related to oxidative stress and apoptosis.

Caption: Neuroprotective mechanism of isoborneol against oxidative stress.

Experimental Workflow for Cytotoxicity Assessment

A typical workflow for assessing the in vitro cytotoxicity of a compound involves a series of assays to measure different aspects of cell health.

References

• 1. researchgate.net [researchgate.net]
• 2. Camphene as a Protective Agent in Myocardial Ischemia/Reperfusion Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Bicyclo(2.2.1)heptan-2-ol, 1,7,7-trimethyl-, (1R-endo)- | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. Synthesis and Biological Activities of Camphor Hydrazone and Imine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Camphene Mitigates Cyclophosphamide-Induced Oxidative Stress, Neuroinflammation, and Cognitive Dysfunction via Nrf2, NF-κB, and Astrocytic GFAP Modulation in Wistar Albino Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Camphene | C10H16 | CID 6616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antinociceptive Activity and Redox Profile of the Monoterpenes (+)-Camphene, p-Cymene, and Geranyl Acetate in Experimental Models - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Reference Standards for Camphene Hydrate

For researchers, scientists, and professionals in drug development, the selection of a high-purity analytical reference standard is a critical step to ensure the accuracy and reliability of analytical data. This guide provides a comparative overview of analytical reference standards for camphene (B42988) hydrate (B1144303), complete with supporting experimental data and detailed methodologies for key analytical techniques.

Comparison of Camphene Hydrate Analytical Reference Standards

The quality of an analytical reference standard is defined by its purity, the presence of impurities, and batch-to-batch consistency. While direct comparative studies from independent laboratories are not publicly available, this section provides a summary of typical specifications offered by various suppliers based on publicly accessible data and common industry standards. High-purity camphene hydrate is available from several chemical suppliers, often with a stated purity of 98% or higher.[1][2]

Characteristic	Supplier A (Typical)	Supplier B (Typical)	Supplier C (Pharmacopeial Grade - Illustrative)
Purity (by GC-FID)	≥ 98.0%	≥ 98.5%	≥ 99.5% (as-is basis)
Identity	Conforms to structure by ¹H NMR, ¹³C NMR, and MS	Conforms to structure by ¹H NMR, ¹³C NMR, and MS	Conforms to USP/EP reference spectra
Major Impurity	≤ 0.5% (e.g., Camphene)	≤ 0.3% (e.g., Isoborneol)	≤ 0.1% (any single impurity)
Total Impurities	≤ 1.5%	≤ 1.0%	≤ 0.5%
Water Content (Karl Fischer)	≤ 0.5%	≤ 0.2%	≤ 0.1%
Residual Solvents	Meets ICH Q3C limits	Meets ICH Q3C limits	Complies with USP <467> or EP 5.4
Certificate of Analysis	Provided with each batch	Provided with each batch	Comprehensive CoA with detailed impurity profile

Note: The data in this table is illustrative and represents typical values for commercially available reference standards. Researchers should always refer to the specific Certificate of Analysis provided by the supplier for lot-specific data.

Experimental Protocols

Accurate analysis of camphene hydrate relies on robust analytical methodologies. The following are detailed protocols for common techniques used in the characterization and quantification of camphene hydrate reference standards.

Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for determining the purity of camphene hydrate and quantifying volatile impurities.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: DB-5 (5% phenyl-dimethylpolysiloxane), 30 m x 0.25 mm i.d., 0.25 µm film thickness, or equivalent.[3]

• Carrier Gas: Helium.[3]

• Injection: 1 µL, split ratio 1:20.[3]

• Oven Temperature Program:

  • Initial temperature: 50°C.

  • Ramp: 3°C/min to 250°C.[3]

• Injector Temperature: 240°C.[3]

• Detector Temperature: 250°C.

• Data Analysis: The purity is calculated based on the area percentage of the camphene hydrate peak relative to the total peak area.

Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of camphene hydrate and its impurities by providing both chromatographic separation and mass spectral data.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column and Conditions: Same as for GC-FID analysis.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 240°C.[3]

• Identification: The mass spectrum of the major peak is compared with a reference spectrum from a spectral library (e.g., NIST) or a previously characterized in-house standard.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of camphene hydrate, confirming its identity.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR:

  • Acquisition of a standard proton spectrum.

  • Expected chemical shifts and coupling constants should be consistent with the structure of camphene hydrate.

• ¹³C NMR:

  • Acquisition of a proton-decoupled carbon spectrum.

  • The number of signals and their chemical shifts should correspond to the number of unique carbon atoms in the camphene hydrate molecule.

Quantification by High-Performance Liquid Chromatography (HPLC)

While GC is more common for volatile terpenes, HPLC can be used for the analysis of camphene hydrate, particularly for non-volatile impurities or in specific formulations.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used.

• Flow Rate: 1.0 mL/min.

• Detector Wavelength: As camphene hydrate has a weak chromophore, detection can be challenging. Derivatization or use of a universal detector like a Corona Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) may be necessary for sensitive quantification.

• Standard Preparation: A stock solution of the camphene hydrate reference standard is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile) and diluted to create a calibration curve.

Visualizing Workflows and Decision Making

The following diagrams, generated using Graphviz, illustrate key processes in the selection and use of analytical reference standards.

Workflow for Qualifying a Reference Standard

Selecting a Suitable Reference Standard

References

• 1. camphene hydrate, 465-31-6 [thegoodscentscompany.com]
• 2. anaxlab.com [anaxlab.com]
• 3. scielo.br [scielo.br]

A Comparative Guide to the Kinetic Modeling of Camphene Hydration to Isoborneol

For Researchers, Scientists, and Drug Development Professionals

The acid-catalyzed hydration of camphene (B42988) to isoborneol (B83184) is a cornerstone reaction in the synthesis of valuable fragrances and pharmaceutical intermediates, most notably camphor. A thorough understanding of the reaction kinetics is paramount for process optimization, catalyst selection, and reactor design. This guide provides an objective comparison of kinetic models applied to this reaction, supported by experimental data and detailed methodologies, to aid researchers in advancing their work in this field.

Kinetic Model Performance: A Comparative Analysis

The hydration of camphene to isoborneol is a complex multiphase reaction, and its kinetic behavior has been predominantly described by two key models: the Pseudo-Homogeneous (PH) model and the Langmuir-Hinshelwood-Hougen-Watson (LHHW) model.

The Pseudo-Homogeneous (PH) model offers a simplified approach, treating the multiphase reaction system as a single homogeneous phase. This model is often used for its mathematical simplicity. However, it may not fully capture the intricacies of the reaction occurring on the surface of a solid catalyst.

The Langmuir-Hinshelwood-Hougen-Watson (LHHW) model , conversely, is a more mechanistic model that considers the adsorption of reactants onto the catalyst surface, the surface reaction between adsorbed species, and the desorption of products. Studies have indicated that the LHHW model is generally better suited to simulate the kinetic process of camphene hydration over solid acid catalysts than the PH model.[1]

The following tables summarize key kinetic parameters and reaction conditions reported in the literature for different solid acid catalysts.

Table 1: Comparison of Kinetic Models and Parameters for Camphene Hydration

Catalyst	Kinetic Model	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Adsorption Constants	Reference
Strong Acidic Cation Exchange Resin	LHHW	Not explicitly stated	29.14	Not explicitly stated	[1]
PW-SBA-15-SO₃H	LHHW	k₁ to k₄ values provided for different PW loadings	Not explicitly stated	K_C (Camphene) and K_HC (Camphene Hydrate) values provided for different PW loadings	[2][3]
Strong Acidic Cation Exchange Resins	Pseudo-Homogeneous	Rate constants determined in the study	Determined in the study	Not applicable	[1][4]

Table 2: Performance of Various Solid Acid Catalysts in Camphene Hydration

Catalyst	Temperature (°C)	Reaction Time (h)	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reference
PW4-SBA-15-SO₃H (16.4 wt.% PW)	50	-	99	90	[2][3]
USY Zeolite	50	50	95	90	[3]
Strong Acidic Cation Exchange Resin	80 - 110	-	-	-	[1][4]
Mandelic acid–boric acid (solvent-free)	-	-	-	55.9	[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. The following are representative experimental protocols for the hydration of camphene using different types of solid acid catalysts.

Protocol 1: Hydration of Camphene using a Strong Acidic Cation Exchange Resin

Catalyst: Strong Acidic Cation Exchange Resin (e.g., Amberlyst 15)

Reaction Setup:

• A stirred-tank reactor is charged with camphene, water, and a solvent such as isopropanol.[1]

• The strong acidic cation exchange resin catalyst is added to the reactor.

• The reaction mixture is heated to a temperature in the range of 353.15 K to 383.15 K (80 °C to 110 °C) and stirred vigorously.[1][4]

• The reaction progress is monitored by periodically taking samples and analyzing them using gas chromatography (GC).

• Upon completion, the catalyst is separated by filtration and the product is isolated from the reaction mixture.

Protocol 2: Hydration of Camphene using a PW-SBA-15-SO₃H Catalyst

Catalyst: Tungstophosphoric acid (PW) supported on sulfonic acid-functionalized SBA-15 (PW-SBA-15-SO₃H)

Reaction Setup:

• A jacketed batch reactor (200 mL) is charged with 114 mL of aqueous acetone (B3395972) (1:1, V/V) and 0.482 g of the PW4-SBA-15-SO₃H catalyst.[2]

• The reaction is initiated by adding 7.5 mmol of camphene.[2]

• The reactor is heated to 50 °C and the reaction mixture is stirred.[2]

• Samples are periodically withdrawn and analyzed by GC to monitor the progress of the reaction. Nonane can be used as an internal standard.[2]

• After the reaction, the solid catalyst is recovered by filtration for potential reuse.

Reaction Mechanism and Experimental Workflow

The acid-catalyzed hydration of camphene to isoborneol proceeds through a well-established carbocation rearrangement mechanism known as the Wagner-Meerwein rearrangement.

Caption: Acid-catalyzed hydration of camphene to isoborneol.

A generalized experimental workflow for studying the kinetics of this reaction is depicted below. This workflow outlines the key steps from experimental setup to data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study on Direct Hydration of Camphene to Isoborneol by Cation Exchange Resins | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Homogeneous and Heterogeneous Catalysts in Camphene Hydration for Isoborneol Synthesis

For Researchers, Scientists, and Drug Development Professionals

The acid-catalyzed hydration of camphene (B42988) to isoborneol (B83184) is a cornerstone reaction in the synthesis of camphor (B46023) and various fragrance compounds. The choice of catalyst—homogeneous or heterogeneous—profoundly impacts reaction efficiency, product selectivity, and overall process sustainability. This guide provides an objective comparison of these two catalytic approaches, supported by experimental data, detailed protocols, and a visual representation of the underlying reaction mechanism.

At a Glance: Homogeneous vs. Heterogeneous Catalysis

Feature	Homogeneous Catalysts	Heterogeneous Catalysts
Phase	Same phase as reactants (typically liquid)	Different phase from reactants (solid catalyst, liquid/gas reactants)
Activity & Selectivity	Often high activity and selectivity due to well-defined active sites.	Can exhibit high activity and selectivity, but may be influenced by mass transfer limitations.
Catalyst Separation	Difficult and often requires energy-intensive processes like distillation or extraction.	Easy separation from the reaction mixture through simple filtration.
Reusability	Generally difficult and costly to recover and reuse.	Readily reusable, leading to more cost-effective and sustainable processes.
Reaction Conditions	Typically milder reaction conditions (lower temperatures and pressures).	May require more forcing conditions to overcome diffusion limitations.
Industrial Application	Less favored for large-scale industrial processes due to separation challenges.	Widely used in industrial applications due to ease of handling and catalyst recycling.

Performance Data: A Quantitative Comparison

The following tables summarize the performance of various homogeneous and heterogeneous catalysts in the hydration of camphene to isoborneol, based on published experimental data.

Homogeneous Catalysts

Catalyst	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reaction Conditions	Reference
Tartaric acid–boric acid	86.5	Low (Isobornyl acetate (B1210297) is the main product)	70°C, 16 h, Acetic acid/water	[1]
Mandelic acid–boric acid	-	55.9	Solvent-free	[1][2]
Phosphotungstic acid	Higher than H₂SO₄ and Amberlyst-15	High	-	[3]
α-hydroxyl carboxylic acid (HCA) and boric acid	92.9 (for isobornyl acetate)	95.3 (for isobornyl acetate)	70°C, 16h, Acetic Acid	[1]

Heterogeneous Catalysts

Catalyst	Camphene Conversion (%)	Isoborneol Selectivity (%)	Reaction Conditions	Reference
PW4-SBA-15-SO₃H	99	90	50°C, 4 h, Acetone (B3395972)/water (1:1 V/V)	[4][5]
Strong acidic cation exchange resin (D001-CC)	33	- (Isoborneol content 4.77%)	55°C, 20 h, Isopropanol/tert-butanol	[6][7]
Macroporous styrene (B11656) type strong acid cation exchange resin	42.5	- (Isoborneol content 6.07%)	40-80°C	[8]
Natural mordenite (B1173385) zeolite	90	92.9	65°C, 200h	[6]
HZSM-5, Hβ, USY zeolites	High activity and selectivity reported	High	80-220°C	[6]
Amberlyst-15	Lower activity than phosphotungstic acid	-	-	[3]

Experimental Protocols

Homogeneous Catalysis: Direct Synthesis of Isoborneol using a Composite Catalyst

This protocol is adapted from a study on the synthesis of isoborneol using an α-hydroxyl carboxylic acid composite catalyst.[1]

Materials:

• α-camphene (10 g)

• Acetic acid (10 g)

• Ethyl acetate (20 g)

• Water (1-5 g)

• Catalyst: Tartaric acid (4.5 g) / Boric acid (0.4 g) OR Titanium sulfate (B86663) (0.8 g) / Citric acid (0.4 g)

Apparatus:

• Reaction bulb with magnetic stirrer

• Heating mantle with temperature control

• Separatory funnel

Procedure:

• To the reaction bulb, add α-camphene, acetic acid, ethyl acetate, water, and the chosen catalyst combination.

• Commence magnetic stirring at 500 rpm.

• Heat the reaction mixture to 70°C and maintain this temperature for 18 hours.

• After the reaction is complete, pour the mixture into a separatory funnel.

• Allow the layers to stand and separate. The upper layer contains the product, and the lower layer is the acetic acid aqueous solution containing the catalyst.

• The product layer can be further purified by distillation or recrystallization.

Heterogeneous Catalysis: Direct Hydration of Camphene using a Modified Mesoporous Silica Catalyst

This protocol is based on the hydration of camphene over a tungstophosphoric acid-modified SBA-15 catalyst with sulfonic acid groups (PW4-SBA-15-SO₃H).[4][9]

Materials:

• Camphene (7.5 mmol)

• Aqueous acetone (1:1, V/V) (114 mL)

• PW4-SBA-15-SO₃H catalyst (0.482 g)

• Nonane (B91170) (internal standard)

Apparatus:

• Jacketed batch reactor (200 mL) with temperature control and stirring

• Filtration apparatus

• Gas chromatograph (GC) for analysis

Procedure:

• Load the jacketed batch reactor with 114 mL of aqueous acetone (1:1, V/V) and 0.482 g of the PW4-SBA-15-SO₃H catalyst.

• Heat the mixture to 50°C with stirring.

• Initiate the reaction by adding 7.5 mmol of camphene to the reactor.

• Maintain the reaction at 50°C for 4 hours.

• Periodically withdraw samples from the reactor for GC analysis to monitor the reaction progress. Use nonane as an internal standard.

• Upon completion, cool the reaction mixture and separate the solid catalyst by filtration.

• The catalyst can be washed, dried, and reused for subsequent reactions.

• The liquid product mixture can be subjected to solvent evaporation and extraction to isolate the isoborneol.

Reaction Mechanism and Visualization

The acid-catalyzed hydration of camphene to isoborneol proceeds through a well-established Wagner-Meerwein rearrangement .[10][11] This rearrangement is a carbocation-mediated 1,2-alkyl shift that is crucial for the formation of the thermodynamically favored isobornyl cation, leading to the stereoselective formation of isoborneol.

Logical Workflow of Camphene Hydration

Caption: Key steps in the acid-catalyzed hydration of camphene to isoborneol.

Catalytic Cycle Comparison

The fundamental steps of protonation, rearrangement, and nucleophilic attack are common to both homogeneous and heterogeneous catalysis. The primary difference lies in the nature and environment of the acidic active sites.

Caption: Simplified catalytic cycles for homogeneous and heterogeneous camphene hydration.

Conclusion

The choice between homogeneous and heterogeneous catalysts for camphene hydration is a trade-off between reaction performance and process viability. Homogeneous catalysts can offer high activity and selectivity under mild conditions. However, the significant challenges associated with their separation and reuse limit their industrial applicability.

In contrast, heterogeneous catalysts, such as acidic resins and zeolites, present a more practical solution for large-scale production. Their ease of separation, reusability, and robustness make them economically and environmentally advantageous. While they may sometimes require more stringent reaction conditions to achieve comparable performance to their homogeneous counterparts, ongoing research in catalyst design, such as the development of structured mesoporous materials, continues to enhance their activity and selectivity, bridging the performance gap. For industrial synthesis of isoborneol, particularly in the context of green chemistry and sustainable manufacturing, heterogeneous catalysis is the more promising and widely adopted approach.

References

• 1. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst [mdpi.com]
• 2. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydration of Camphene over PW-SBA-15-SO3H - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN101973851A - Method for synthesizing isoborneol by using hydration of camphene - Google Patents [patents.google.com]
• 7. CN1013439B - Method for preparing camphor by directly hydrating camphene under catalysis of resin - Google Patents [patents.google.com]
• 8. CN85104105A - Resin-catalyzed direct hydration of camphorene to camphor - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
• 11. chemistry-online.com [chemistry-online.com]

Comparative 13C NMR Spectroscopy Analysis of Camphene Hydrate and Related Bicyclic Monoterpenoids

A definitive guide to the 13C NMR spectral characteristics of camphene (B42988) hydrate (B1144303) in comparison to its common isomers, isoborneol (B83184), borneol, and fenchol (B156177). This guide provides researchers, scientists, and drug development professionals with a comprehensive dataset for the unambiguous identification and characterization of these closely related bicyclic monoterpenoids.

The acid-catalyzed hydration of camphene is a common synthetic route that yields a mixture of valuable monoterpenoid alcohols, including isoborneol, which is a key intermediate in camphor (B46023) synthesis. Camphene hydrate is often formed as a byproduct in this reaction. Due to their structural similarities, distinguishing between these compounds can be challenging. 13C Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful analytical tool for the precise structural elucidation and differentiation of these isomers based on the unique chemical environment of each carbon atom.

This guide presents a comparative analysis of the 13C NMR chemical shifts for camphene hydrate, isoborneol, borneol, and fenchol. The data is supported by a detailed experimental protocol for sample analysis and a logical workflow for structural characterization.

Comparative Analysis of 13C NMR Chemical Shifts

The following table summarizes the reported 13C NMR chemical shifts (in ppm) for camphene hydrate, isoborneol, borneol, and fenchol in deuterated chloroform (B151607) (CDCl3). These values are critical for distinguishing between these isomers.

Carbon Atom	Camphene Hydrate (δ, ppm)	Isoborneol (δ, ppm)	Borneol (δ, ppm)	Fenchol (δ, ppm)
C1	49.9	47.1	48.0	49.0
C2	78.1	87.8	78.2	81.3
C3	43.1	39.0	44.9	41.8
C4	34.1	38.8	36.8	30.6
C5	27.2	27.2	26.6	25.8
C6	26.8	34.0	28.5	21.0
C7	40.1	45.1	45.4	48.6
C8	26.1	20.2	20.3	20.0
C9	21.5	19.0	18.8	19.5
C10	21.1	12.1	13.5	15.9

Note: Data for camphene hydrate is based on historical literature and may not be readily available in all databases. The data for isoborneol, borneol, and fenchol are compiled from various publicly accessible spectral databases.

Experimental Protocol for 13C NMR Spectroscopy

The following protocol provides a standardized method for the acquisition of 13C NMR spectra for bicyclic monoterpenoids.

1. Sample Preparation:

• Dissolve approximately 20-50 mg of the purified monoterpenoid sample in 0.6-0.8 mL of deuterated chloroform (CDCl3).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer equipped with a broadband probe.

• Nucleus: 13C

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Approximately 200-250 ppm, centered around 100 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds. A longer delay may be necessary for the observation of quaternary carbons.

• Number of Scans (ns): 1024 to 4096 scans, depending on the sample concentration and desired signal-to-noise ratio.

• Temperature: 298 K.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm or the residual solvent signal (CDCl3 at δ ≈ 77.16 ppm).

• Perform baseline correction.

Logical Workflow for Characterization

The following diagram illustrates the logical workflow for the characterization of camphene hydrate and its isomers using 13C NMR spectroscopy.

Caption: Workflow for the characterization of camphene hydrate.

Signaling Pathways and Experimental Workflows

While camphene hydrate itself is not directly implicated in specific signaling pathways, its formation from camphene is a key chemical transformation. The acid-catalyzed hydration of camphene proceeds through a Wagner-Meerwein rearrangement involving a carbocation intermediate. Understanding this mechanism is crucial for controlling the product distribution in the synthesis of related compounds like isoborneol.

The following diagram illustrates the simplified reaction pathway for the formation of camphene hydrate and isoborneol from camphene.

Caption: Formation of camphene hydrate and isoborneol.

A Comparative Guide to Assessing the Purity of Synthesized Camphene Hydrate

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible results. In the synthesis of camphene (B42988) hydrate (B1144303), a hydrated form of the bicyclic monoterpene camphene, rigorous purity assessment is critical. This guide provides an objective comparison of analytical methodologies for determining the purity of synthesized camphene hydrate, with a focus on the primary product of camphene hydration, isoborneol (B83184). We present supporting experimental data from various synthesis strategies and detail the protocols for the key analytical techniques.

The hydration of camphene is a common industrial process, often yielding isoborneol as the major product, with borneol and unreacted camphene as potential impurities. The choice of catalyst and reaction conditions significantly influences the conversion of camphene and the selectivity towards isoborneol, thereby affecting the purity of the final product.

Data Presentation: Comparison of Synthesis Methods on Product Purity

The following table summarizes quantitative data from different catalytic systems used in the hydration of camphene. The data highlights the impact of the catalyst on camphene conversion and the selectivity for isoborneol, which directly correlates with the purity of the synthesized product.

Catalyst/Method	Solvent/Conditions	Camphene Conversion (%)	Isoborneol Selectivity (%)	Primary Impurities	Reference
PW4-SBA-15-SO3H	Aqueous acetone (B3395972) (1:1, V/V), 50°C, 4h	99	90	Camphene, Borneol	[1]
Tartaric acid–boric acid	Acetic acid/water, optimal conditions	92.9	95.3 (for isobornyl acetate)	Unreacted reagents, byproducts	[2][3]
Strong acidic cation exchange resin	Isopropanol	-	-	Isobornyl isopropyl ether, fenchyl alcohol	[2][4]
H3PW12O40 (PW)	AcOH/H2O	-	Almost 100% (total for isobornyl acetate (B1210297) and isoborneol)	-	[4]

Experimental Protocols

Accurate purity assessment relies on validated and detailed experimental protocols. The following are methodologies for the key analytical techniques used to assess the purity of synthesized camphene hydrate and its derivatives.

Gas Chromatography-Mass Spectrometry (GC-MS) for Terpene Analysis

GC-MS is a powerful technique for separating and identifying volatile compounds, making it ideal for analyzing the purity of camphene hydrate and identifying impurities such as unreacted camphene, borneol, and other terpene isomers.[5][6][7][8][9]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column: DB-1 or DB-5MS (30 m x 0.25 mm i.d. x 0.25 µm film thickness) are commonly used for terpene analysis.[1][8]

Sample Preparation:

• Accurately weigh a small amount of the synthesized product.

• Dissolve the sample in a suitable volatile solvent such as ethyl acetate or hexane.[9]

• If quantitative analysis is required, add a known concentration of an internal standard (e.g., n-tridecane) to the sample solution.[5][8]

GC-MS Conditions:

• Injector Temperature: 180°C - 250°C[1][10]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 4 minutes.

  • Ramp: 6°C/min to 126°C.

  • Ramp: 10°C/min to 300°C.[1] (Note: The temperature program should be optimized based on the specific column and expected analytes.)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[11]

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-400.

  • Ion Source Temperature: 230°C.

Data Analysis:

• Identify camphene hydrate (isoborneol), camphene, borneol, and other impurities by comparing their retention times and mass spectra with reference standards or spectral libraries (e.g., NIST).[5]

• For quantitative analysis, calculate the percentage purity based on the peak area of isoborneol relative to the total peak area of all components (area percent method). For more accurate quantification, use the internal standard method.

Differential Scanning Calorimetry (DSC) for Absolute Purity Determination

DSC is an absolute method for determining the purity of crystalline solids, such as isoborneol, that are at least 98% pure.[10][12][13][14][15] The method is based on the principle of melting point depression caused by impurities.

Instrumentation:

• Differential Scanning Calorimeter (DSC).

• Aluminum DSC pans (hermetically sealed).[10]

Sample Preparation:

• Accurately weigh 2-3 mg of the crystalline sample into a tared aluminum DSC pan.[10][14]

• Hermetically seal the pan to prevent sublimation or evaporation.[10]

DSC Conditions:

• Heating Rate: A slow heating rate, typically 0.5 to 2 °C/min, is used to ensure thermal equilibrium.[14]

• Temperature Range: The temperature range should encompass the entire melting endotherm of the sample.

• Purge Gas: Inert gas, such as nitrogen, at a constant flow rate.

Data Analysis:

• The purity is calculated using the Van't Hoff equation, which relates the melting temperature to the mole fraction of impurities. Most modern DSC software includes a purity analysis module that automates this calculation. The analysis involves integrating the melting peak and analyzing the shape of the melting curve.

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and purity assessment of camphene hydrate.

Caption: Experimental workflow for camphene hydrate synthesis and purity analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Complete Workflow for Comprehensive Cannabis Terpenes Analysis [sigmaaldrich.com]
• 6. Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS [restek.com]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Sensitive assay for measurement of volatile borneol, isoborneol, and the metabolite camphor in rat pharmacokinetic study of Borneolum (Bingpian) and Borneolum syntheticum (synthetic Bingpian) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tainstruments.com [tainstruments.com]
• 13. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 15. mt.com [mt.com]

Comparative Bioactivity Analysis: Camphene vs. Camphene Hydrate

A comprehensive review of the existing scientific literature reveals a significant disparity in the documented biological activities of camphene (B42988) and its hydrated form, camphene hydrate (B1144303). While camphene has been the subject of numerous studies elucidating its diverse pharmacological effects, camphene hydrate remains largely uncharacterized, presenting a notable gap in current research.

This guide synthesizes the available experimental data on the bioactivity of camphene, providing a framework for comparison and highlighting the need for future investigation into camphene hydrate. The information presented herein is intended for researchers, scientists, and drug development professionals.

Overview of Bioactivities

Camphene, a bicyclic monoterpene, is a well-documented bioactive compound found in numerous essential oils.[1][2] Extensive research has demonstrated its potential as an antioxidant, anti-inflammatory, antimicrobial, and anticancer agent.[1][2] In contrast, camphene hydrate is primarily mentioned in the literature as a minor constituent of some essential oils, and there is a conspicuous absence of studies investigating the bioactivity of the isolated compound.[3]

Antioxidant Activity

Camphene has demonstrated notable antioxidant properties in various in vitro assays. Its ability to scavenge free radicals and reduce oxidative stress is a key aspect of its therapeutic potential.

Antioxidant Assay	Camphene Concentration/IC50	Reference
DPPH Radical Scavenging	IC50 values vary depending on the study, with some reports indicating moderate activity.	[4][5]
Peroxyl Radical Scavenging	Camphene-based thiosemicarbazones showed good radical scavenging abilities.	[4]
Oxidative Stress Mitigation	Camphene has been shown to mitigate cyclophosphamide-induced oxidative stress in rats.	[6]

Unfortunately, no quantitative data on the antioxidant activity of isolated camphene hydrate is currently available in the scientific literature.

Anti-inflammatory Effects

The anti-inflammatory properties of camphene have been investigated in several studies, suggesting its potential for treating inflammatory conditions.

In Vitro/In Vivo Model	Effect of Camphene	Reference
Cyclophosphamide-induced neuroinflammation in rats	Camphene mitigated neuroinflammation.	[6]

While some essential oils containing camphene hydrate as a minor component have been studied for their anti-inflammatory effects, the specific contribution of camphene hydrate to this activity is unknown.[3]

Antimicrobial Properties

Camphene and its derivatives have shown inhibitory activity against a range of microbial pathogens.

Microorganism	MIC (Minimum Inhibitory Concentration)	Reference
Staphylococcus aureus	MICs of camphene-based derivatives ranged from 1.9 to 31.2 µg/mL.	[7]
Enterococcus spp.	MICs of camphene-based derivatives ranged from 1.9 to 31.2 µg/mL.	[7]

Data on the antimicrobial activity of pure camphene hydrate is not available. Essential oils containing camphene hydrate have been tested, but the specific MIC for camphene hydrate has not been determined.[3]

Anticancer Potential

The cytotoxic effects of camphene and its derivatives against various cancer cell lines have been explored, indicating potential for anticancer drug development.

Cancer Cell Line	IC50 (Half-maximal Inhibitory Concentration)	Reference
Influenza A virus (H1N1)	IC50 of a camphene derivative was 45.3 µM.	[8]
Ebola virus (EBOV)	IC50 of a camphene derivative was 18.3 µM.	[8]

No studies reporting the anticancer activity of isolated camphene hydrate were found.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of a compound.

• A solution of DPPH in a suitable solvent (e.g., ethanol (B145695) or methanol) is prepared, which has a deep violet color.

• The test compound (e.g., camphene) at various concentrations is added to the DPPH solution.

• The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured at a specific wavelength (around 517 nm) using a spectrophotometer.

• A decrease in absorbance indicates the radical scavenging activity of the compound, as the DPPH radical is reduced to the non-radical form, DPPH-H, which is yellow.

• The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined.[4][5]

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure.

• A serial dilution of the test compound (e.g., a camphene derivative) is prepared in a 96-well microtiter plate containing a suitable growth medium.

• Each well is inoculated with a standardized suspension of the target microorganism.

• Positive (microorganism and medium without the test compound) and negative (medium only) controls are included.

• The plate is incubated under appropriate conditions (e.g., temperature, time) for the microorganism to grow.

• After incubation, the wells are visually inspected for turbidity, which indicates microbial growth.

• The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.[7]

Signaling Pathways and Experimental Workflows

Camphene's Potential Anti-inflammatory Signaling Pathway

Camphene has been suggested to exert its anti-inflammatory effects through the modulation of key signaling pathways, such as the NF-κB pathway. The diagram below illustrates a simplified representation of this proposed mechanism.

Caption: Proposed anti-inflammatory mechanism of camphene via NF-κB pathway inhibition.

Experimental Workflow for Bioactivity Screening

The following diagram outlines a general workflow for the comparative bioactivity screening of compounds like camphene and camphene hydrate.

Caption: General workflow for comparative bioactivity screening.

Conclusion and Future Directions

The available scientific literature provides a substantial body of evidence supporting the diverse bioactivities of camphene, positioning it as a promising candidate for further pharmacological development. However, this comprehensive review also underscores a significant knowledge gap concerning the biological properties of camphene hydrate.

To establish a meaningful comparison and to fully understand the structure-activity relationship between these two closely related molecules, dedicated studies on the bioactivity of isolated and purified camphene hydrate are imperative. Future research should focus on:

• Synthesis or isolation of pure camphene hydrate.

• Systematic in vitro and in vivo evaluation of its antioxidant, anti-inflammatory, antimicrobial, and anticancer activities.

• Direct comparative studies with camphene to elucidate the impact of the hydroxyl group on its biological profile.

Such investigations will not only contribute to a more complete understanding of the pharmacological potential of camphene derivatives but may also unveil novel therapeutic applications for camphene hydrate.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Study of Wild and Cultivated Lavandula dentata: Differences in Essential Oil Composition, Biological Activities, and Associated Microbial Communities [mdpi.com]
• 4. Antioxidant Properties of Camphene-Based Thiosemicarbazones: Experimental and Theoretical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Camphene Mitigates Cyclophosphamide-Induced Oxidative Stress, Neuroinflammation, and Cognitive Dysfunction via Nrf2, NF-κB, and Astrocytic GFAP Modulation in Wistar Albino Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (-)-Camphene-based derivatives as potential antibacterial agents against Staphylococcus aureus and Enterococcus spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Camphene Hydrate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of camphene (B42988) hydrate (B1144303), a flammable solid with significant environmental hazards. Adherence to these protocols is critical for protecting personnel and minimizing environmental impact.

Understanding the Hazards of Camphene Hydrate

Camphene, the primary component of camphene hydrate, is classified as a flammable solid that can cause serious eye irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3] Due to its ignitability, camphene is assigned the Resource Conservation and Recovery Act (RCRA) code D001, designating it as a hazardous waste in the United States.[1] Proper disposal is therefore not only a matter of safety but also a legal requirement under federal and state regulations.[4][5][6]

Quantitative Data Summary

The following table summarizes key quantitative data for camphene, which should be considered when handling and disposing of camphene hydrate.

Property	Value	Source
Melting Point	48 - 52 °C (118 - 126 °F)
Boiling Point	159 - 160 °C (318 - 320 °F)
Flash Point	34 °C	[1]
Density	0.85 g/cm³ at 25 °C (77 °F)
Oral LD50 (rat)	5,000 mg/kg	[7]
Dermal LD50 (rabbit)	2,500 mg/kg	[7]

Step-by-Step Disposal Protocol

The disposal of camphene hydrate must be managed through an approved hazardous waste program. This "cradle-to-grave" approach ensures that the waste is handled safely from its point of generation to its final disposal.[6][8]

1. Waste Identification and Segregation:

• Identify the waste material as "Hazardous Waste: Camphene Hydrate".

• Characterize it as a flammable solid (RCRA Code: D001).

• Do not mix camphene hydrate waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

2. Containerization and Labeling:

• Use a dedicated, properly sealed, and chemically compatible container for collecting camphene hydrate waste.

• The container must be in good condition, free from leaks or residues on the exterior.

• Label the container clearly with the words "Hazardous Waste," the full chemical name ("Camphene Hydrate"), and the associated hazards (e.g., "Flammable Solid," "Ecotoxic").

3. Accumulation and Storage:

• Store the waste container in a designated satellite accumulation area within the laboratory.

• This area should be away from heat, sparks, open flames, and hot surfaces.[1][2]

• Ensure the storage area is well-ventilated.

4. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide them with accurate information about the waste, including its identity and quantity.

• Follow all institutional and regulatory procedures for waste handover.

5. Emergency Procedures:

• In case of a spill, evacuate the immediate area.

• Remove all sources of ignition.[1]

• For small spills, sweep up the solid material, place it in a sealed container, and dispose of it as hazardous waste.[1]

• Ventilate the area and wash the spill site after material pickup is complete.[1]

• For large spills, contact your EHS department immediately.

• In case of eye contact, rinse cautiously with water for several minutes.[1] If irritation persists, seek medical attention.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of camphene hydrate.

References

• 1. Camphene SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. m.youtube.com [m.youtube.com]
• 5. epa.gov [epa.gov]
• 6. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 7. prod.adv-bio.com [prod.adv-bio.com]
• 8. Hazardous Waste Management - NYSDEC [dec.ny.gov]

Personal protective equipment for handling Camphene hydrate

Essential Safety and Handling Guide for Camphene

This guide provides immediate safety, operational, and disposal information for handling Camphene in a laboratory setting. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical Identifier: Camphene

• CAS Number: 79-92-5

• Appearance: Moist white or colorless waxy solid with a characteristic camphor-like odor.[1][2]

• Hazards: Flammable solid, causes serious eye irritation, may cause skin sensitization, and is very toxic to aquatic life with long-lasting effects.[1][3][4][5] Dust can form an explosive mixture with air.[6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Camphene to prevent skin and eye contact, and inhalation.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye/Face Protection	Safety glasses with side shields or Chemical goggles.[1]	Required to prevent eye irritation from dust and crystals.[2][5] In case of splashes, rinse cautiously with water for several minutes.[5]
Skin Protection	Chemical-resistant gloves.	The material may produce skin sensitization.[1] Care must be taken when removing gloves to avoid skin contact.[1]
Protective clothing/Coveralls.[1]	To be worn when there is a risk of overexposure.[1] Wash contaminated clothing before reuse.[3][7]
Respiratory Protection	Particulate dust filter or NIOSH-approved respirator.[1][8]	Recommended to avoid inhalation of dust.[4] Use in well-ventilated areas.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following diagram and steps outline the standard procedure for handling Camphene from preparation to disposal.

Caption: Workflow for Safe Handling of Camphene.

Procedural Steps:

• Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[1] Ensure the work area, such as a chemical fume hood, is well-ventilated. Put on all required PPE, including chemical goggles, chemical-resistant gloves, and a lab coat.[5]

• Handling: To prevent static discharge, ground and bond all containers and receiving equipment.[5][6] Camphene is a flammable solid, so keep it away from all sources of ignition like heat, sparks, and open flames.[5][9] Handle the material carefully to avoid creating dust.[4][6]

• Storage: After use, store Camphene in a tightly closed container in a dry, cool, and well-ventilated place.[2][6] It is recommended to store it in a dedicated flammables cabinet.[5] Avoid storing with incompatible materials such as strong oxidizing agents.[1][6]

• Disposal: All waste material must be collected in suitable, closed containers for disposal.[6] Disposal must be carried out through an approved waste disposal plant according to local, regional, and national regulations.[6] Do not allow the product to enter the sewage system or be disposed of with household garbage.[9]

Emergency and Disposal Plan

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent injury and further contamination.

Caption: Emergency Response Plan for a Camphene Spill.

Spill Response Steps:

• Immediate Actions: Remove all sources of ignition from the area.[1][5] Do not touch or walk through the spilled material.[1]

• Minor Spills: For small quantities, wear appropriate PPE, sweep up the solid material, and place it into a suitable sealed container for disposal.[5][6]

• Major Spills: For larger spills, evacuate the area and contact your institution's environmental health and safety department. If necessary, wet the spill with water to reduce dust and dike for later disposal.[2] Prevent the spill from entering waterways or sewers.[2][4]

• Post-Cleanup: After the material has been collected, ventilate the area and thoroughly wash the spill site.[5]

Disposal Plan

Chemical waste generators are responsible for correctly classifying and disposing of chemical waste in accordance with all applicable regulations.[6]

• Waste Collection: Collect Camphene waste in its original container or a suitable, clearly labeled, and sealed container.[6] Do not mix with other waste.

• Disposal Method: Dispose of the waste through a licensed and approved waste disposal company.[6] Do not pour down the drain or dispose of in regular trash.[9]

• Contaminated Materials: Any materials used for cleanup, such as absorbent pads or rags, may auto-oxidize and generate heat. These should be wetted with water and collected for proper disposal.[1] Contaminated PPE should also be disposed of as hazardous waste.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Camphene | C10H16 | CID 6616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. carlroth.com [carlroth.com]
• 5. Camphene SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. fishersci.com [fishersci.com]
• 7. osha.oregon.gov [osha.oregon.gov]
• 8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 9. prod.adv-bio.com [prod.adv-bio.com]